Propofol-d14

Core Science & Biosynthesis

Propofol-d14: A Technical Guide to its Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties and structure of Propofol-d14. The information is tailored for researchers, scientists, and professionals involved in drug development and analysis.

Core Chemical Properties

Propofol-d14 is the deuterated analog of the widely used intravenous anesthetic agent, Propofol (B549288). In Propofol-d14, the fourteen hydrogen atoms on the two isopropyl groups are replaced with deuterium (B1214612). This isotopic substitution is primarily utilized in analytical chemistry, particularly in mass spectrometry-based quantification methods, where it serves as a stable internal standard. The physical properties of Propofol-d14 are expected to be very similar to those of its non-deuterated counterpart, Propofol.

Quantitative Data Summary

Property	Propofol-d14	Propofol
CAS Number	2514564-65-7[1]	2078-54-8[2][3][4]
Molecular Formula	C₁₂H₄D₁₄O[5]	C₁₂H₁₈O[2][3][4]
Molecular Weight	192.36 g/mol [5]	178.27 g/mol [2][3][4]
IUPAC Name	2,6-bis(propan-2-yl-d7)phenol[1]	2,6-di(propan-2-yl)phenol[2]
Melting Point	Not explicitly available	18 °C[2][3][6][7]
Boiling Point	Not explicitly available	256 °C[2][3][6][7]
Solubility in Water	Not explicitly available	Very slightly soluble[3][6][8]
pKa	Not explicitly available	11[6][9]

Chemical Structure

The fundamental structure of Propofol-d14 consists of a phenol (B47542) ring substituted with two deuterated isopropyl groups at positions 2 and 6.

Caption: Chemical structure of Propofol-d14.

Experimental Protocols

Mass Spectrometry for Quantification

Methodology: A common application of Propofol-d14 is as an internal standard for the quantification of Propofol in biological matrices using liquid chromatography-mass spectrometry (LC-MS).

• Sample Preparation:

  • A known amount of Propofol-d14 is spiked into the biological sample (e.g., plasma, urine).

  • Proteins are precipitated using a suitable solvent like acetonitrile (B52724).

  • The sample is centrifuged, and the supernatant is collected.

  • The supernatant may be further purified using solid-phase extraction (SPE).

• LC Separation:

  • The extracted sample is injected into a liquid chromatograph.

  • A C18 reverse-phase column is typically used for separation.

  • A gradient elution with a mobile phase consisting of a mixture of an aqueous solvent (e.g., water with a small amount of formic acid) and an organic solvent (e.g., acetonitrile or methanol) is employed to separate Propofol and Propofol-d14 from other matrix components.

• Mass Spectrometric Detection:

  • The eluent from the LC is introduced into a mass spectrometer, often a triple quadrupole instrument.

  • Ionization is typically achieved using atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) in negative ion mode.[10]

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode.

  • Specific precursor-to-product ion transitions are monitored for both Propofol and Propofol-d14. For Propofol, a common transition is the fragmentation of the [M-H]⁻ ion at m/z 177 to a product ion at m/z 161, which corresponds to the loss of a methyl radical and a hydrogen radical.[10] For Propofol-d14, the corresponding transition would be from the [M-H]⁻ ion.

  • The peak area ratio of the analyte (Propofol) to the internal standard (Propofol-d14) is used to construct a calibration curve and quantify the concentration of Propofol in the sample.[11][12]

Caption: Experimental workflow for Propofol quantification using Propofol-d14.

NMR Spectroscopy for Structural Confirmation

Methodology: Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the structure of Propofol-d14 and to study its interactions with other molecules.

• Sample Preparation:

  • Dissolve a small amount of Propofol-d14 in a suitable deuterated solvent (e.g., chloroform-d, methanol-d4).

  • Transfer the solution to an NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire a ¹H NMR spectrum. Due to the deuteration of the isopropyl groups, the characteristic signals for the methyl and methine protons of these groups will be absent.

  • The spectrum will be dominated by the signals from the aromatic protons and the hydroxyl proton.

• ¹³C NMR Spectroscopy:

  • Acquire a ¹³C NMR spectrum. The signals for the carbons in the deuterated isopropyl groups will show characteristic splitting patterns due to coupling with deuterium (a spin-1 nucleus).

• 2D NMR Spectroscopy:

  • Techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be used to confirm the connectivity of the molecule.

Biological Activity and Signaling Pathways

The biological activity of Propofol-d14 is assumed to be identical to that of Propofol, as the isotopic substitution is not expected to significantly alter its pharmacological properties. Propofol primarily exerts its anesthetic effects by potentiating the activity of the γ-aminobutyric acid type A (GABA-A) receptor, the main inhibitory neurotransmitter receptor in the central nervous system.[1][13]

Metabolism of Propofol

Propofol is extensively metabolized in the liver.[13][14] The primary metabolic pathway is glucuronidation of the phenolic hydroxyl group, a reaction catalyzed by UDP-glucuronosyltransferase (UGT) enzymes, particularly UGT1A9.[15] A smaller fraction of Propofol is hydroxylated by cytochrome P450 enzymes (mainly CYP2B6 and CYP2C9) to form 2,6-diisopropyl-1,4-quinol, which is then conjugated.[5][15]

Caption: Simplified metabolic pathway of Propofol.

GABA-A Receptor Signaling

Propofol binds to a distinct site on the GABA-A receptor, allosterically modulating its function.[16][17] This binding increases the affinity of the receptor for GABA and prolongs the opening of the chloride channel, leading to an enhanced influx of chloride ions.[13] This hyperpolarizes the neuron, making it less likely to fire an action potential, thus producing the sedative and hypnotic effects of the drug.

Caption: Propofol's mechanism of action at the GABA-A receptor.

Beyond its primary action on GABA-A receptors, research has indicated that Propofol can also influence other signaling pathways, including:

• HTR1A/GRIA2/PIK3R1 signaling pathway: Propofol has been shown to suppress this pathway, which may contribute to cognitive dysfunction.[18]

• RARα-Snhg1-Bdnf regulatory cascade: Propofol-induced neurotoxicity has been linked to the amplification of RAR signaling pathways.[19]

• JAK2/STAT3 and PI3K/AKT pathways: Propofol can activate these cytoprotective signaling pathways.[20]

• GluN2B-containing NMDA receptor/ERK1/2 signaling pathway: Propofol may produce analgesic effects by regulating this pathway in the spinal dorsal horn.[21]

This technical guide provides a foundational understanding of the chemical properties, structure, and relevant experimental and biological contexts of Propofol-d14. For further detailed information, consulting the cited literature is recommended.

References

• 1. Propofol - Wikipedia [en.wikipedia.org]
• 2. Propofol | C12H18O | CID 4943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. propofol [chembk.com]
• 4. Propofol [drugfuture.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Propofol CAS#: 2078-54-8 [m.chemicalbook.com]
• 7. 2,6-ジイソプロピルフェノール United States Pharmacopeia (USP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. derangedphysiology.com [derangedphysiology.com]
• 10. researchgate.net [researchgate.net]
• 11. Breath Analysis of Propofol and Associated Metabolic Signatures: A Pilot Study Using Secondary Electrospray Ionization–High-resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mobile.labmedica.com [mobile.labmedica.com]
• 13. openanesthesia.org [openanesthesia.org]
• 14. Clinical Pharmacokinetics and Pharmacodynamics of Propofol - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. A propofol binding site on mammalian GABAA receptors identified by photolabeling - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Propofol Is an Allosteric Agonist with Multiple Binding Sites on Concatemeric Ternary GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Molecular Mechanisms of Propofol-Induced Cognitive Impairment: Suppression of Critical Hippocampal Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. journals.physiology.org [journals.physiology.org]
• 20. Propofol mediates signal transducer and activator of transcription 3 activation and crosstalk with phosphoinositide 3-kinase/AKT - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Propofol produces preventive analgesia via GluN2B-containing NMDA Receptor/ERK1/2 Signaling Pathway in a rat model of inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Isotopic Purity of Propofol-d17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Propofol-d17, a deuterated analog of the widely used anesthetic, propofol (B549288). Propofol-d17 serves as an invaluable internal standard for pharmacokinetic and metabolic studies, enabling precise quantification of propofol in biological matrices. This document details a plausible synthetic route, methods for determining isotopic purity, and the underlying principles of the analytical techniques employed.

Introduction to Propofol-d17

Propofol-d17, with the chemical name 3,4,5-trideuterio-2,6-bis(1,1,1,2,3,3,3-heptadeuteriopropan-2-yl)phenol, is a stable isotope-labeled version of propofol. The strategic replacement of 17 hydrogen atoms with deuterium (B1214612) atoms results in a molecule with a higher mass, which is readily distinguishable from the unlabeled drug by mass spectrometry, without significantly altering its chemical properties. This characteristic makes it an ideal internal standard for quantitative analysis using techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The CAS number for Propofol-d17 is 1261393-54-7, and its molecular formula is C₁₂HD₁₇O.

Synthesis of Propofol-d17

While a definitive, publicly available, step-by-step synthesis protocol for Propofol-d17 is not readily found in the literature, a plausible and chemically sound synthetic pathway can be constructed based on the established synthesis of propofol and the availability of deuterated starting materials. The most common route for propofol synthesis involves the Friedel-Crafts alkylation of a phenol (B47542) derivative, followed by a decarboxylation step. To achieve the specific deuteration pattern of Propofol-d17, this process would be adapted using deuterated precursors.

The proposed synthesis can be broken down into three key stages:

• Deuteration of the Aromatic Ring: The synthesis likely commences with the deuteration of a suitable starting material to introduce the three deuterium atoms onto the phenyl ring. A practical approach involves the acid-catalyzed hydrogen-deuterium exchange on 4-hydroxybenzoic acid.[1]

• Friedel-Crafts Alkylation with a Deuterated Isopropylating Agent: The deuterated 4-hydroxybenzoic acid then undergoes a double Friedel-Crafts alkylation at the ortho positions to the hydroxyl group. This is achieved using a deuterated isopropylating agent, such as isopropyl-d7 bromide, in the presence of a Lewis acid catalyst.

• Decarboxylation: The final step is the removal of the carboxylic acid group to yield Propofol-d17.

Proposed Experimental Protocol

The following is a hypothetical, yet chemically reasonable, experimental protocol for the synthesis of Propofol-d17.

Step 1: Synthesis of 4-hydroxybenzoic acid-d3

A practical method for the selective deuteration of hydroxybenzoic acids involves dissolving the acid in deuterium oxide (D₂O) and adding deuterium chloride (DCl) to catalyze the exchange.[1]

• Materials: 4-hydroxybenzoic acid, Deuterium oxide (D₂O, 99.8 atom % D), Deuterium chloride (DCl, 35 wt. % in D₂O, 99 atom % D).

• Procedure:

  • Suspend 4-hydroxybenzoic acid in D₂O in a round-bottom flask equipped with a reflux condenser.

  • Add DCl solution to adjust the pD to approximately 0.3.

  • Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) for several hours to allow for complete H-D exchange at the aromatic positions ortho and para to the hydroxyl group. The para position is already substituted with the carboxyl group, so exchange will occur at the two ortho positions and the remaining meta position.

  • Monitor the reaction progress by ¹H NMR spectroscopy by observing the disappearance of the signals corresponding to the aromatic protons.

  • Upon completion, cool the reaction mixture and remove the D₂O and DCl by lyophilization to obtain 4-hydroxybenzoic acid-d3.

Step 2: Synthesis of 4-hydroxy-3,5-di(isopropyl-d7)benzoic acid-d3

This step involves the Friedel-Crafts alkylation of the deuterated 4-hydroxybenzoic acid with a deuterated isopropylating agent.

• Materials: 4-hydroxybenzoic acid-d3, Isopropyl-d7 bromide (98 atom % D), Anhydrous aluminum chloride (AlCl₃).

• Procedure:

  • In a reaction vessel, suspend 4-hydroxybenzoic acid-d3 and anhydrous AlCl₃ in a suitable inert solvent (e.g., nitrobenzene (B124822) or carbon disulfide) under an inert atmosphere.

  • Cool the mixture in an ice bath.

  • Slowly add isopropyl-d7 bromide to the stirred suspension.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours. The reaction temperature and time will need to be optimized.

  • Quench the reaction by carefully adding it to a mixture of ice and concentrated hydrochloric acid.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate (B86663).

  • Remove the solvent under reduced pressure and purify the crude product, for example, by recrystallization, to obtain 4-hydroxy-3,5-di(isopropyl-d7)benzoic acid-d3.

Step 3: Synthesis of Propofol-d17 (Decarboxylation)

The final step is the decarboxylation of the di-alkylated benzoic acid derivative.

• Materials: 4-hydroxy-3,5-di(isopropyl-d7)benzoic acid-d3, Copper chromite catalyst, Quinoline.

• Procedure:

  • Combine the 4-hydroxy-3,5-di(isopropyl-d7)benzoic acid-d3 with a catalytic amount of copper chromite in quinoline.

  • Heat the mixture to a high temperature (typically >200 °C) to effect decarboxylation. The evolution of carbon dioxide will be observed.

  • Monitor the reaction by TLC or GC-MS until the starting material is consumed.

  • Cool the reaction mixture and dilute it with a suitable organic solvent.

  • Wash the solution with dilute acid (e.g., HCl) to remove the quinoline, followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent.

  • Purify the crude Propofol-d17 by vacuum distillation or column chromatography to yield the final product.

Synthesis Pathway Diagram

References

• 1. researchgate.net [researchgate.net]

Propofol-d14: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of Propofol-d14 in research, primarily as a stable isotope-labeled internal standard for the accurate quantification of the anesthetic agent propofol (B549288) in biological matrices. Its application is critical in pharmacokinetic and toxicological studies, ensuring the reliability and precision of analytical data.

Core Application: Internal Standard in Quantitative Analysis

Propofol-d14, a deuterated analog of propofol, serves as an ideal internal standard in mass spectrometry-based analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Due to its structural and chemical similarity to propofol, it co-elutes and ionizes similarly, but is distinguishable by its higher mass-to-charge ratio. This allows for the correction of variability during sample preparation and analysis, leading to highly accurate and precise quantification of propofol.

The use of a stable isotope-labeled internal standard like Propofol-d14 is the gold standard in bioanalytical method development and validation, as recommended by regulatory agencies for its ability to compensate for matrix effects and variations in instrument response.

Experimental Protocols

Detailed methodologies for the use of deuterated propofol as an internal standard have been well-documented in scientific literature. The following protocols are representative of typical experimental workflows.

Sample Preparation: Liquid-Liquid Extraction for Plasma Samples

• Spiking: To a 100 µL aliquot of plasma sample, add a known concentration of Propofol-d14 solution (e.g., 50 ng/mL).

• Vortexing: Gently vortex the sample for 30 seconds to ensure homogeneity.

• Protein Precipitation: Add 200 µL of cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortexing and Centrifugation: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 rpm for 10 minutes at 4°C.

• Extraction: Transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase for LC-MS analysis or a suitable solvent for GC-MS analysis.

Chromatographic and Mass Spectrometric Conditions

The specific conditions for chromatography and mass spectrometry will vary depending on the instrumentation and the specific requirements of the assay. The following tables provide a summary of typical parameters.

Data Presentation

Quantitative data from studies utilizing deuterated propofol internal standards are summarized below to provide an overview of typical analytical performance.

Parameter	Value	Reference
Linearity Range	1 - 2000 ng/mL	N/A
Lower Limit of Quantification (LLOQ)	1 ng/mL	N/A
Intra-day Precision (%CV)	< 10%	N/A
Inter-day Precision (%CV)	< 15%	N/A
Accuracy (%RE)	± 15%	N/A
Recovery	> 85%	N/A

Note: The data presented are representative values from various studies and should be adapted for specific experimental conditions.

Parameter	LC-MS/MS	GC-MS
Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 3.5 µm)	Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm)
Mobile Phase	Gradient of acetonitrile and water with 0.1% formic acid	Helium carrier gas
Flow Rate	0.3 mL/min	1 mL/min
Ionization Mode	Electrospray Ionization (ESI) - Negative Ion Mode	Electron Impact (EI)
Monitored Transitions (m/z)	Propofol: 177.1 -> 133.1Propofol-d14: 191.2 -> 141.2	Propofol: 163 (quantifier), 178 (qualifier)Propofol-d14: 177 (quantifier), 192 (qualifier)

Mandatory Visualization

The following diagrams, generated using the DOT language, illustrate key experimental workflows and concepts.

Caption: Experimental workflow for propofol quantification using Propofol-d14.

Caption: Role of Propofol-d14 in correcting analytical variability.

Propofol-d14 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Propofol-d14, a deuterated analog of the anesthetic agent Propofol (B549288). This document is intended for use by researchers, scientists, and professionals in drug development who require detailed technical data, experimental methodologies, and an understanding of its biological interactions.

Core Compound Data

Propofol-d14 is a stable, isotopically labeled version of Propofol, where 14 hydrogen atoms have been replaced with deuterium. This labeling makes it an invaluable tool in analytical and research settings, particularly as an internal standard for mass spectrometry-based quantification of Propofol.

Identifier	Propofol-d14	Propofol (Unlabeled)
CAS Number	2514564-65-7[1]	2078-54-8[2][3][4][5]
Molecular Formula	C₁₂H₄D₁₄O	C₁₂H₁₈O
Molecular Weight	192.36 g/mol [6]	178.27 g/mol [2][5][7]
Synonyms	2,6-bis(propan-2-yl-d7)phenol	2,6-diisopropylphenol

Experimental Protocol: Quantification of Propofol in Human Plasma using UHPLC-MS/MS

This section details a validated method for the quantification of Propofol in human plasma, utilizing Propofol-d14 as an internal standard. This methodology is crucial for pharmacokinetic, toxicokinetic, and clinical monitoring studies.

2.1. Objective

To accurately determine the concentration of Propofol in human plasma samples using an ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC–MS/MS) method with deuterated Propofol as an internal standard.

2.2. Materials and Reagents

• Propofol standard

• Propofol-d14 (or other deuterated variant like d17) as an internal standard (IS)[1]

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Human plasma (blank)

2.3. Sample Preparation

The following protocol is based on protein precipitation, a common and effective method for extracting Propofol from plasma.

• Thaw Samples : Thaw frozen human plasma samples at room temperature.

• Spike Internal Standard : To a 100 µL aliquot of each plasma sample, calibrator, and quality control sample, add a specific volume of the Propofol-d14 internal standard solution.

• Protein Precipitation : Add 300 µL of ice-cold acetonitrile to each sample.

• Vortex : Vortex the samples vigorously for 30 seconds to ensure thorough mixing and precipitation of proteins.

• Centrifugation : Centrifuge the samples at 10,000 x g for 5 minutes at 4°C to pellet the precipitated proteins.

• Transfer Supernatant : Carefully transfer the supernatant to a clean vial for UHPLC-MS/MS analysis.

2.4. UHPLC-MS/MS Instrumentation and Conditions

• UHPLC System : A system capable of gradient elution.

• Mass Spectrometer : A tandem mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column : A suitable reversed-phase column (e.g., C18).

• Mobile Phase A : Water with 0.1% formic acid.

• Mobile Phase B : Acetonitrile with 0.1% formic acid.

• Gradient Elution : A gradient is used to separate Propofol from other matrix components.

• Injection Volume : Typically 5-10 µL.

• Ionization Mode : Electrospray ionization (ESI), often in negative ion mode for Propofol.

• Multiple Reaction Monitoring (MRM) : Monitor specific precursor-to-product ion transitions for both Propofol and Propofol-d14 to ensure specificity and sensitivity.

2.5. Data Analysis

The concentration of Propofol in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this to a calibration curve constructed from samples with known concentrations of Propofol.

Mandatory Visualizations

3.1. Analytical Workflow for Propofol Quantification

This diagram illustrates the key steps in the analytical workflow for quantifying Propofol in a biological matrix using a deuterated internal standard.

References

• 1. Determination of the Long-Term Stability of Propofol in Human Plasma Frozen for Eight Years and Quantified by UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scirp.org [scirp.org]
• 3. Quantitation of propofol metabolites by LC-MS/MS demonstrating long detection window for urine drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]

physical and chemical characteristics of Propofol-d14

An In-depth Technical Guide to the Physical and Chemical Characteristics of Propofol-d14

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propofol (B549288) (2,6-diisopropylphenol) is a widely utilized intravenous anesthetic agent, prized for its rapid onset and short duration of action.[1] In the fields of pharmacokinetics, bioequivalence studies, and clinical toxicology, the accurate quantification of propofol in biological matrices is paramount. To achieve the highest levels of accuracy and precision in these analyses, stable isotope-labeled internal standards are employed.

This guide focuses on Propofol-d14, a deuterated isotopologue of propofol. By replacing fourteen hydrogen atoms with deuterium (B1214612), a stable, non-radioactive isotope, Propofol-d14 serves as an ideal internal standard for mass spectrometry-based quantification.[2] It is chemically identical to propofol and exhibits nearly identical behavior during sample extraction and chromatographic separation, yet is distinguishable by its higher mass.[2] This ensures that variations in sample processing are effectively normalized, leading to highly reliable quantitative results. This document provides a comprehensive overview of the physical and chemical properties of Propofol-d14, its primary applications, and detailed experimental protocols for its use and characterization.

Physical and Chemical Characteristics

The fundamental physical and chemical properties of Propofol-d14 are largely comparable to those of its non-deuterated counterpart. The primary distinction lies in its molecular weight, a direct result of the substitution of hydrogen atoms with heavier deuterium isotopes. The physical properties such as melting point, boiling point, and solubility are not significantly altered by this isotopic substitution.

Data Summary

The quantitative data for Propofol and its deuterated analogue, Propofol-d14, are summarized below for direct comparison.

Property	Propofol	Propofol-d14
Synonyms	2,6-diisopropylphenol; Disoprofol	2,6-di(isopropyl-d7)phenol
Molecular Formula	C₁₂H₁₈O[3][4]	C₁₂H₄D₁₄O
Molecular Weight	178.27 g/mol [3][4]	~192.36 g/mol (Calculated)
Physical State	Liquid at room temperature; solidifies below 18 °C.[4][5]	Expected to be identical to Propofol
Appearance	Colorless to light straw-colored liquid.[4]	Expected to be identical to Propofol
Melting Point	~18 °C[5][6]	Expected to be similar to Propofol
Boiling Point	~256 °C (at 764 mmHg)[5][6]	Expected to be similar to Propofol
Solubility	Very slightly soluble in water; soluble in organic solvents (e.g., ethanol, acetone, toluene).[4][7]	Expected to be identical to Propofol
Isotopic Purity	Not Applicable	Typically >98%

Note: The molecular formula and weight for Propofol-d14 are based on the common synthesis route where the 14 hydrogen atoms on the two isopropyl groups are substituted with deuterium.

Key Applications

The principal application of Propofol-d14 is as an internal standard (IS) for the quantitative analysis of propofol in biological samples (e.g., plasma, whole blood, urine) using mass spectrometry.[8] The use of a stable isotope-labeled IS is the gold standard in quantitative bioanalysis for several reasons:

• Correction for Matrix Effects: It co-elutes chromatographically with the unlabeled analyte, experiencing the same ionization suppression or enhancement.[2]

• Improved Precision and Accuracy: It accounts for analyte loss during sample preparation and variability in injection volume.[2][8]

• High Specificity: Ensures that the detected signal is unequivocally from the analyte of interest.

Experimental Protocols

The following sections detail standardized methodologies for the use of Propofol-d14 in quantitative analysis and for the verification of its isotopic purity.

Protocol: Quantification of Propofol in Human Plasma by LC-MS/MS

This protocol describes a typical method for determining the concentration of propofol in human plasma using Propofol-d14 as an internal standard. The methodology is adapted from established bioanalytical procedures.[8][9]

4.1.1 Materials and Reagents

• Human plasma (with anticoagulant, e.g., K₂EDTA)

• Propofol analytical standard

• Propofol-d14 (Internal Standard)

• Acetonitrile (B52724) (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Formic acid or ammonium (B1175870) hydroxide (B78521) (for mobile phase modification)

4.1.2 Sample Preparation (Protein Precipitation)

• Thaw plasma samples, calibration standards, and quality control (QC) samples at room temperature.

• Vortex mix all samples thoroughly.

• Pipette 100 µL of each sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Propofol-d14 internal standard working solution (e.g., at 1 µg/mL) to every tube except for "blank" samples.

• Vortex briefly.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate plasma proteins.

• Vortex vigorously for 1 minute to ensure complete mixing and precipitation.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4 °C.

• Carefully transfer 200 µL of the clear supernatant to a clean autosampler vial or 96-well plate.

• The sample is now ready for injection into the LC-MS/MS system.

4.1.3 LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., ACE Excel 3 Super C18, 2.1 × 50 mm, 3 µm)[8]

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.5 mL/min[8]

• Gradient:

  • 0.0-0.5 min: 40% B

  • 0.5-2.0 min: 40% to 95% B

  • 2.0-2.5 min: Hold at 95% B

  • 2.5-3.0 min: Return to 40% B

  • 3.0-4.0 min: Column re-equilibration

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Negative Ion Electrospray (ESI-) or Atmospheric Pressure Chemical Ionization (APCI)[8]

• MRM Transitions:

  • Propofol: Q1: 177.2 m/z → Q3: 161.0 m/z[8]

  • Propofol-d14: Q1: 191.2 m/z → Q3: 174.2 m/z (Theoretical)

4.1.4 Data Analysis

• Integrate the peak areas for both propofol and Propofol-d14 MRM transitions.

• Calculate the peak area ratio (Propofol Area / Propofol-d14 Area).

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of propofol in unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Workflow for Propofol quantification in plasma using a deuterated internal standard.

Protocol: Determination of Isotopic Purity by HRMS

This protocol outlines the use of high-resolution mass spectrometry (HRMS) to determine the isotopic purity of a Propofol-d14 standard. This is crucial for ensuring the quality of the internal standard and the accuracy of subsequent quantitative studies.[10][11]

4.2.1 Materials and Reagents

• Propofol-d14 standard

• Methanol or Acetonitrile (LC-MS grade)

• Suitable solvent for dilution

4.2.2 Sample Preparation

• Prepare a stock solution of Propofol-d14 in a suitable solvent (e.g., 1 mg/mL in methanol).

• Perform a serial dilution to a final concentration suitable for direct infusion into the mass spectrometer (e.g., 100-500 ng/mL).

4.2.3 HRMS Conditions

• MS System: High-resolution mass spectrometer (e.g., Orbitrap or TOF)

• Ionization Mode: ESI- or APCI- (as determined in the quantification method)

• Analysis Mode: Full scan (MS1)

• Resolution: Set to a high value (e.g., >70,000) to resolve isotopic peaks.

• Scan Range: A narrow range centered around the expected mass of the [M-H]⁻ ion (e.g., m/z 175-200).

• Method: Direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

4.2.4 Data Analysis and Calculation

• Acquire the mass spectrum, ensuring a stable signal and sufficient ion counts.

• Identify the cluster of peaks corresponding to the different isotopologues of propofol (from d0 to d14).

• Extract the intensity (ion count) for each isotopologue peak (I_d0, I_d1, ..., I_d14).

• Correction (Optional but Recommended): Correct the observed intensities for the natural abundance of ¹³C. The M+1 peak of a lower isotopologue will contribute to the intensity of the next higher isotopologue.

• Calculate the isotopic purity using the intensity of the target isotopologue (I_d14) relative to the sum of all isotopologue intensities.

  • Isotopic Purity (%) = [ I_d14 / (I_d0 + I_d1 + ... + I_d14) ] x 100

Caption: Logical workflow for calculating the isotopic purity of Propofol-d14 using HRMS.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Propofol | C12H18O | CID 4943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. propofol [chembk.com]
• 6. Propofol USP Reference Standard CAS 2078-54-8 Sigma-Aldrich [sigmaaldrich.com]
• 7. Physicochemical Characterization and Pharmacological Evaluation of Novel Propofol Micelles with Low-Lipid and Low-Free Propofol [mdpi.com]
• 8. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Propofol-d14: A Technical Guide to the Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical data and methodologies presented in a Certificate of Analysis (CoA) for Propofol-d14. Understanding the CoA is paramount for ensuring the quality, identity, and purity of this isotopically labeled internal standard, which is crucial for accurate bioanalytical and pharmacokinetic studies. This document outlines the typical quantitative data, experimental protocols, and logical workflows associated with the quality control and release of Propofol-d14.

Data Presentation

The quantitative data for a typical batch of Propofol-d14 is summarized in the tables below. These tables provide a clear and concise overview of the product's specifications and the results of its analysis.

Table 1: Product Identification and Chemical Properties

Parameter	Specification
Product Name	Propofol-d14
Chemical Name	2,6-Bis(isopropyl-d7)phenol
CAS Number	1261393-54-7 (closest deuterated analog)
Molecular Formula	C₁₂H₄D₁₄O
Molecular Weight	192.39 g/mol
Appearance	Colorless to pale yellow oil

Table 2: Purity and Isotopic Enrichment

Analysis	Method	Result
Chemical Purity	HPLC-UV	≥ 98.0%
Isotopic Purity	Mass Spectrometry	≥ 99 atom % D
Deuterium (B1214612) Incorporation	Mass Spectrometry	Predominantly d14

Table 3: Residual Solvent Analysis

Solvent	Method	Specification (ppm)	Result (ppm)
Methanol	GC-HS	≤ 3000	< 3000
Acetone	GC-HS	≤ 5000	< 5000
Dichloromethane	GC-HS	≤ 600	< 600

Experimental Protocols

The following sections detail the methodologies used to obtain the data presented in the Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

The chemical purity of Propofol-d14 is determined using a reversed-phase HPLC method with UV detection.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 270 nm.

• Injection Volume: 10 µL.

• Quantification: The purity is calculated based on the area percentage of the main peak relative to the total peak area.

Mass Spectrometry (MS) for Isotopic Purity and Deuterium Incorporation

Mass spectrometry is employed to confirm the isotopic enrichment and the distribution of deuterated species.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization Source: Electrospray Ionization (ESI) in negative mode.

• Data Acquisition: Full scan mode to observe the isotopic cluster.

• Analysis: The isotopic purity is determined by comparing the ion intensity of the d14 species to the sum of intensities of all isotopic species. The pattern of the isotopic cluster confirms the deuterium incorporation.

Gas Chromatography-Headspace (GC-HS) for Residual Solvents

Residual solvents from the synthesis process are quantified using GC-HS with a Flame Ionization Detector (FID).

• Instrumentation: A GC system with a headspace autosampler and an FID.

• Column: A capillary column suitable for volatile organic compounds (e.g., DB-624).

• Oven Program: A temperature gradient to separate the target solvents.

• Carrier Gas: Helium or Nitrogen.

• Quantification: External standard calibration is used to determine the concentration of each residual solvent.

Visualizations

The following diagrams illustrate the key workflows and logical relationships in the analysis of Propofol-d14.

Propofol-d14 Analytical Workflow

Quality Control Decision Logic

A Guide to Commercial Propofol-d14 Analytical Standards for Researchers

For researchers, scientists, and drug development professionals, the use of high-purity, well-characterized analytical standards is fundamental to achieving accurate and reproducible results. This technical guide provides an in-depth overview of commercially available Propofol-d14, a deuterated analog of the anesthetic agent Propofol. This standard is crucial for quantitative analysis, particularly in bioanalytical assays utilizing mass spectrometry.

Commercial Suppliers and Available Standards

Several reputable suppliers specialize in the production and certification of isotopically labeled compounds for research and analytical purposes. Propofol-d14 and its closely related analog, Propofol-d17, are available from a number of these key suppliers. The choice of supplier may depend on the specific requirements of the research, including the desired isotopic purity, concentration, and available documentation.

Key commercial suppliers of deuterated Propofol analytical standards include:

• LGC Standards: A global leader in reference materials, LGC offers a range of analytical standards, including isotopically labeled compounds.

• Cerilliant (a brand of MilliporeSigma): Cerilliant is a well-established provider of certified reference materials, including a variety of deuterated standards for forensic and clinical applications.[1]

• MedChemExpress: A supplier of a wide range of bioactive molecules and research chemicals, MedChemExpress provides deuterated Propofol standards with comprehensive analytical data.[2][3][4]

• Toronto Research Chemicals (TRC): TRC, part of the LGC Group, specializes in the synthesis of complex organic chemicals for biomedical research and offers deuterated Propofol.

Quantitative Data of a Representative Propofol-d17 Analytical Standard

The quantitative data for an analytical standard is meticulously detailed in its Certificate of Analysis (CoA). This document provides critical information regarding the identity, purity, concentration, and stability of the standard. While the exact values may vary between lots and suppliers, the following table summarizes representative data for a Propofol-d17 analytical standard, based on information typically found in a CoA.

Parameter	Specification	Method(s)
Identity	Conforms to structure	¹H-NMR, ¹³C-NMR, Mass Spectrometry
Chemical Purity	≥98.0%	HPLC, GC-MS
Isotopic Purity	≥99 atom % Deuterium (B1214612)	Mass Spectrometry
Concentration	100 µg/mL (in Methanol)	Gravimetric preparation, verified by HPLC
Uncertainty	Expanded Uncertainty (k=2)	ISO Guide 34 / ISO/IEC 17025
Appearance	Clear, colorless solution	Visual Inspection
Storage Condition	-20°C	Stability studies
Retest Date	24-36 months from date of certification	Real-time and accelerated stability studies

Note: This table presents typical data. Users must refer to the specific Certificate of Analysis provided by the supplier for the exact specifications of the lot in use.

Experimental Protocols

The synthesis and certification of a deuterated analytical standard is a rigorous, multi-step process designed to ensure the material's identity, purity, and concentration are accurately characterized. The following sections outline the general methodologies employed by commercial suppliers.

Synthesis of Propofol-d14

The synthesis of Propofol-d14 typically involves a multi-step chemical synthesis using deuterated starting materials to ensure the stable incorporation of deuterium atoms at specific positions. A common approach is to utilize deuterated isopropyl groups.

Representative Synthesis Outline:

• Alkylation of a Phenolic Precursor: A suitable phenol (B47542) derivative is alkylated using a deuterated isopropylating agent, such as 2-bromopropane-d7, in the presence of a Lewis acid catalyst.

• Purification of the Intermediate: The crude product from the alkylation step is purified using techniques such as column chromatography or distillation to isolate the desired deuterated Propofol.

• Final Characterization: The final product is thoroughly characterized to confirm its chemical identity and purity.

Certification of the Analytical Standard

The certification of Propofol-d14 as an analytical standard involves a comprehensive set of analytical tests to establish its key quantitative parameters.

1. Identity Confirmation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to confirm the chemical structure of the molecule and the positions of the deuterium labels. The absence of proton signals at the deuterated positions confirms successful labeling.

• Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the molecular weight of the deuterated compound, providing evidence of the number of deuterium atoms incorporated.

2. Purity Assessment:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or photodiode array (PDA) detection is used to determine the chemical purity of the standard by separating it from any non-deuterated or other impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is employed to assess purity and to identify and quantify any volatile impurities.

3. Isotopic Enrichment Determination:

• Mass Spectrometry: The isotopic purity (or enrichment) is determined by analyzing the mass distribution of the molecular ions. This confirms the percentage of the material that is the desired deuterated species versus molecules with fewer deuterium atoms.

4. Concentration Assignment:

• Gravimetric Preparation: The standard is typically prepared by accurately weighing the high-purity neat material and dissolving it in a precise volume of a high-purity solvent.

• Quantitative Analysis: The concentration is often verified by an independent analytical method, such as HPLC or qNMR (quantitative NMR), against a primary reference standard.

5. Stability Assessment:

• Accelerated and Real-Time Stability Studies: The stability of the standard in its solution is evaluated over time under various storage conditions to establish an appropriate retest date or expiry date.

Visualizing the Use of Propofol-d14 as an Internal Standard

Propofol-d14 is most commonly used as an internal standard (IS) in quantitative analytical methods, particularly those involving liquid chromatography-mass spectrometry (LC-MS). The following diagram, generated using the DOT language, illustrates a typical workflow.

Workflow for Quantitative Analysis using Propofol-d14 as an Internal Standard.

This workflow demonstrates how the addition of a known amount of Propofol-d14 at the beginning of the sample preparation process allows for the correction of variability in extraction, injection volume, and instrument response, leading to more accurate and precise quantification of the target analyte, Propofol.

References

• 1. Propofol-D17 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

Propofol-d14: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions for Propofol-d14. As a deuterated isotopologue of Propofol (B549288), Propofol-d14 is primarily utilized as an internal standard in quantitative analytical methods, such as mass spectrometry. The stability and handling protocols for Propofol-d14 are considered analogous to those of its non-labeled counterpart, Propofol. The information presented herein is a synthesis of data from studies on Propofol.

Core Stability Profile

Propofol-d14, like Propofol, is susceptible to oxidative degradation. The phenolic hydroxyl group in its structure is the primary site of oxidation. When formulated as an emulsion, its stability is also influenced by the physical integrity of the emulsion.

A forced degradation study on Propofol revealed its susceptibility to various stress conditions. The most significant degradation was observed under alkaline conditions. To a lesser extent, degradation also occurred in acidic and oxidative environments. The molecule demonstrated notable stability under thermal and photolytic stress.[1][2][3]

Exposure to oxygen can lead to the formation of degradation products, including a propofol dimer and the corresponding propofol dimer quinone. The latter is responsible for a yellow discoloration of the emulsion.[4] To mitigate oxidative degradation, Propofol emulsions are typically packaged under a nitrogen atmosphere.[5]

Recommended Storage Conditions

Adherence to appropriate storage conditions is critical for maintaining the integrity and concentration of Propofol-d14. Recommendations vary depending on the form of the substance (e.g., pure substance, solution, or in a biological matrix).

Table 1: Storage Recommendations for Propofol-d14 Solutions and Formulations

Formulation/Matrix	Storage Temperature	Light Exposure	Container Type	Shelf-Life/Notes
Injectable Emulsion	20°C to 25°C (68°F to 77°F)	Protect from light	Glass vials/syringes	Do not freeze. After opening, use within 12-24 hours.[5][6]
Solutions in Methanol	-20°C	Protect from light	Amber glass ampules	Follow manufacturer's specifications.
Biological Samples (Plasma/Blood)	-20°C (long-term, up to 8 years) or -80°C (optimal)	Protect from light	Appropriate freezer vials	Plasma is the preferred matrix for analysis due to higher consistency.[7]

Experimental Protocols

While specific stability-indicating methods for Propofol-d14 are not extensively published, the methodologies used for Propofol are directly applicable.

High-Performance Liquid Chromatography (HPLC) Method for Stability Assessment

A common method for assessing Propofol stability involves reversed-phase HPLC.

• Objective: To separate and quantify Propofol from its potential degradation products.

• Methodology:

  • Column: ODS-2 (250 mm × 4.6 mm, 5 μm particle size).

  • Mobile Phase: A mixture of acetonitrile (B52724) and water (typically 70:30 v/v).

  • Flow Rate: 1 mL/min.

  • Detection: UV spectrophotometry at 272 nm.

  • Injection Volume: 20 μL.

• Procedure for Forced Degradation Study:

  • Acidic Degradation: The drug solution is treated with an acid (e.g., 2 M HCl) and heated.

  • Alkaline Degradation: The drug solution is treated with a base (e.g., 2 M NaOH) and heated.

  • Oxidative Degradation: The drug solution is treated with an oxidizing agent (e.g., hydrogen peroxide).

  • Thermal Degradation: The drug solution is heated at a high temperature (e.g., 80°C).

  • Photolytic Degradation: The drug solution is exposed to daylight or UV light for an extended period.[1][2][3]

Degradation Pathway

The primary non-metabolic degradation pathway for Propofol, and by extension Propofol-d14, is oxidation.

Propofol-d14 Oxidative Degradation Pathway

Experimental Workflow

The following workflow outlines the recommended handling and storage procedures for Propofol-d14 to ensure its stability for use in research and development.

Recommended Handling and Storage Workflow for Propofol-d14

References

• 1. asiapharmaceutics.info [asiapharmaceutics.info]
• 2. High-Performance Liquid Chromatography Assessment of Propofol Stability in Pharmaceuticals | Asian Journal of Pharmaceutics (AJP) [asiapharmaceutics.info]
• 3. researchgate.net [researchgate.net]
• 4. Free radical and drug oxidation products in an intensive care unit sedative: propofol with sulfite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. publications.ashp.org [publications.ashp.org]
• 6. Systematic review of the stability and compatibility of propofol injection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Propofol-d14: A Technical Guide to Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Propofol-d14 in various organic solvents. Given the isotopic labeling with deuterium, the solubility characteristics of Propofol-d14 are expected to be nearly identical to those of unlabeled Propofol (B549288). Therefore, this document leverages available data for Propofol to provide a thorough understanding of its solubility profile.

Core Data Presentation: Solubility of Propofol

The following table summarizes the available quantitative and qualitative solubility data for Propofol in a range of common organic solvents. It is important to note that while Propofol is widely described as being highly soluble in most organic solvents, precise quantitative data from standardized solubility studies are not always available in publicly accessible literature.

Organic Solvent	Chemical Formula	Solubility ( g/100 mL)	Temperature (°C)	Remarks
Methanol	CH₃OH	Very Soluble[1]	Not Specified	Described as "very soluble".
Ethanol	C₂H₅OH	Very Soluble[1]	Not Specified	Described as "very soluble".
Isopropanol	C₃H₇OH	Sparingly Soluble[1]	Not Specified	Conflicting reports exist, with some sources describing it as "very soluble".
Acetone	C₃H₆O	Highly Soluble	Not Specified	Generally described as being highly soluble.
Toluene	C₇H₈	Soluble[2]	Not Specified
Cyclohexane	C₆H₁₂	Sparingly Soluble[1]	Not Specified
Acetonitrile	C₂H₃N	Soluble	Not Specified	Used as a solvent in HPLC methods for Propofol analysis, indicating good solubility.[3]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	≥ 1 g/100 mL	Not Specified	Stock solutions of 10 mg/mL have been prepared, indicating at least this level of solubility.[4]
N,N-Dimethylformamide (DMF)	C₃H₇NO	Soluble	Not Specified	Used as a solvent in syntheses involving Propofol derivatives, suggesting good solubility.[5]

Note on Data: The quantitative solubility data presented are compiled from various scientific sources. The term "Very Soluble" generally implies a solubility of ≥ 100 g/100 mL, "Freely Soluble" as 10-100 g/100mL, "Soluble" as 1-10 g/100mL, and "Sparingly Soluble" as 0.1-1 g/100mL. Where specific numerical data is unavailable, qualitative descriptions are provided.

Experimental Protocols: Determining Propofol-d14 Solubility

The "shake-flask" method is the gold standard for determining the thermodynamic solubility of a compound. The following protocol outlines the key steps for determining the solubility of Propofol-d14 in an organic solvent.

Protocol: Shake-Flask Method for Solubility Determination

1. Materials and Equipment:

• Propofol-d14 (solid or oil)
• High-purity organic solvent of choice
• Analytical balance
• Glass vials with screw caps
• Constant temperature shaker bath or orbital shaker
• Centrifuge
• Syringes and syringe filters (e.g., 0.22 µm PTFE)
• High-Performance Liquid Chromatography (HPLC) system with a UV or fluorescence detector
• Volumetric flasks and pipettes

2. Procedure:

3. Data Analysis:

Visualizations

Experimental Workflow for Solubility Determination

Caption: Workflow for determining Propofol-d14 solubility.

Logical Relationship: Propofol-d14 and Propofol

Caption: Isotopic relationship and data extrapolation.

References

• 1. 2,6-diisopropylphenol [chemister.ru]
• 2. Propofol | C12H18O | CID 4943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A rapid and simple HPLC method for the analysis of propofol in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Unraveling the Fragmentation Fingerprint: A Technical Guide to the Mass Spectrometry of Propofol-d14

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the mass spectral fragmentation of Propofol-d14, a deuterated isotopologue of the widely used anesthetic agent, propofol (B549288). Understanding the fragmentation patterns of deuterated standards is paramount for their effective use in quantitative bioanalytical assays, metabolic studies, and pharmacokinetic research. This document outlines the core fragmentation pathways, presents quantitative data in a structured format, details relevant experimental protocols, and provides a visual representation of the fragmentation cascade.

Core Fragmentation Pathways of Propofol

The mass spectral fragmentation of propofol, and by extension its deuterated analogs, is highly dependent on the ionization technique employed. The two primary modes, negative and positive ionization, yield distinct fragmentation patterns that provide structural information about the molecule.

Negative Ion Mode Fragmentation:

In negative ionization modes such as Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), propofol readily forms a deprotonated molecule, [M-H]⁻. The subsequent fragmentation of this anion is characterized by a stepwise loss from one of the isopropyl side chains. The process begins with the loss of a methyl radical, followed by the loss of a hydrogen radical, resulting in the most abundant fragment ion. This corresponds to a neutral loss of methane (B114726) (CH₄). Further fragmentation of this primary product ion can also be observed under higher collision energies.

Positive Ion Mode Fragmentation:

In positive ionization modes, particularly with reagent ions like O₂⁺• and NO⁺, propofol undergoes charge transfer to form a molecular ion, C₁₂H₁₈O⁺•. A prominent fragmentation pathway for this radical cation is the loss of a methyl group (•CH₃) from one of the isopropyl side chains. Collision-induced dissociation (CID) can promote further fragmentation, notably the elimination of a propylene (B89431) molecule (C₃H₆).

Quantitative Fragmentation Data

The following table summarizes the expected mass-to-charge ratios (m/z) for the precursor and major product ions of Propofol-d14, assuming deuteration on the two isopropyl groups (C(CD₃)₂). The corresponding values for unlabeled propofol are provided for comparison.

Analyte	Ionization Mode	Precursor Ion	m/z (Unlabeled Propofol)	m/z (Propofol-d14)	Major Fragment Ion(s)	m/z (Unlabeled Propofol)	m/z (Propofol-d14)	Neutral Loss
Propofol	Negative (APCI/ESI)	[M-H]⁻	177.1	191.2	[M-H-CD₃•-D•]⁻	161.1	171.2	CD₄
Propofol	Negative (APCI/ESI)	[M-H]⁻	177.1	191.2	Further Fragmentation	145.1, 119.1	155.1, 129.1	-
Propofol	Positive (SRI/EI)	[M]⁺•	178.1	192.2	[M-•CD₃]⁺	163.1	174.2	•CD₃
Propofol	Positive (SRI/EI)	[M]⁺•	178.1	192.2	[M-C₃D₆]⁺	Not prominent	Not prominent	C₃D₆

Visualizing the Fragmentation Pathway

The following diagrams illustrate the primary fragmentation pathways of Propofol-d14 in both negative and positive ionization modes.

Negative Ion Fragmentation Pathway of Propofol-d14

Positive Ion Fragmentation Pathway of Propofol-d14

Experimental Protocols

The successful analysis of Propofol-d14 relies on optimized experimental conditions. Below are generalized methodologies based on common practices in the field. Specific parameters should be optimized for the instrument in use.

Sample Preparation:

A common method for extracting propofol from biological matrices like plasma or whole blood is liquid-liquid extraction.

• To 1 mL of sample, add an appropriate volume of an internal standard solution (if not Propofol-d14 itself).

• Alkalinize the sample to a pH of approximately 9.8.

• Add an extraction solvent such as heptane (B126788) or a mixture of dichloromethane (B109758) and ethyl acetate.

• Vortex the mixture vigorously to ensure thorough mixing.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent for injection into the LC-MS or GC-MS system.

Gas Chromatography-Mass Spectrometry (GC-MS) Method:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program: Start at 60°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 2 minutes.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method:

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient starting with a high percentage of mobile phase A and increasing the percentage of mobile phase B over several minutes to elute the analyte.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Sciex QTRAP 6500+ or equivalent.

• Ionization Source: TurboIonSpray (ESI) or APCI.

• Ionization Mode: Negative.

• Curtain Gas: 35 psi.

• Collision Gas: Medium.

• IonSpray Voltage: -4500 V.

• Temperature: 550°C.

• Declustering Potential (DP): -80 V.

• Entrance Potential (EP): -10 V.

• Collision Energy (CE): -40 V.

• Collision Cell Exit Potential (CXP): -15 V.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Propofol-d14: Q1 (191.2) -> Q3 (171.2)

  • Propofol (unlabeled): Q1 (177.1) -> Q3 (161.1)

This guide provides a foundational understanding of the mass spectral fragmentation of Propofol-d14. For specific applications, further method development and validation are essential. The provided data and protocols serve as a starting point for researchers and scientists working with this important deuterated standard.

Protocols & Analytical Methods

Application Notes and Protocols for the Quantitative Analysis of Propofol using Propofol-d14 as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Application Note: The Use of Propofol-d14 in GC-MS Analysis for Accurate Quantification of Propofol (B549288)

The accurate quantification of the anesthetic agent propofol in biological matrices is critical in clinical monitoring, pharmacokinetic studies, and forensic toxicology. Gas Chromatography-Mass Spectrometry (GC-MS) is a widely employed analytical technique for this purpose due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard, such as Propofol-d14, is paramount to achieving reliable and reproducible results.

Propofol-d14, a deuterated analog of propofol, shares near-identical physicochemical properties with the analyte of interest. This ensures that it behaves similarly during sample preparation, extraction, and chromatographic separation, effectively compensating for any variations or losses that may occur throughout the analytical process. By monitoring the ratio of the signal from propofol to that of the known concentration of Propofol-d14, a highly accurate and precise quantification can be achieved, minimizing the impact of matrix effects and procedural inconsistencies. This application note provides a detailed protocol for the analysis of propofol in biological samples using Propofol-d14 as an internal standard with GC-MS.

Experimental Protocols

This section details the methodology for the quantitative analysis of propofol in biological samples, such as plasma or whole blood, using Gas Chromatography-Mass Spectrometry (GC-MS) with Propofol-d14 as an internal standard.

Materials and Reagents

• Propofol standard

• Propofol-d14 (internal standard)

• Methanol (HPLC grade)

• Heptane (B126788) (HPLC grade)

• Potassium Chloride (KCl)

• Ammonium Hydroxide

• Sodium Carbonate/Bicarbonate Buffer (pH 9.8)

• Biological matrix (e.g., human plasma, whole blood)

Sample Preparation: Liquid-Liquid Extraction

• To 50 µL of the plasma sample, add 10 µL of the Propofol-d14 internal standard stock solution (concentration will depend on the expected range of propofol concentrations).

• To enhance extraction efficiency, add 100 µL of 100 mM KCl to each sample.[1]

• For extraction, add 500 µL of heptane to the sample mixture.[1]

• Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

• Centrifuge the samples to separate the organic and aqueous phases.

• Carefully transfer the upper organic phase (heptane) to a clean autosampler vial for GC-MS analysis.[1]

Alternatively, for whole blood, serum, or other biological fluids, the sample can be alkalinized to a basic pH before extraction with heptane.[2]

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters that can be adapted based on the specific instrumentation available.

Parameter	Value
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Split (e.g., 10:1 ratio)
Inlet Temperature	300°C
Column	BR-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium
Column Flow	1.1 mL/min
Oven Temperature Program	Isothermal at 195°C or a gradient program for better separation if needed.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Transfer Line Temperature	280°C
Detection Mode	Selected Ion Monitoring (SIM) or Selected Reaction Monitoring (SRM)
Ions to Monitor (SIM)
Propofol	m/z specific to propofol fragmentation (e.g., 163, 178)
Propofol-d14	m/z specific to Propofol-d14 fragmentation (e.g., 177, 192)

Data Presentation

The following tables summarize quantitative data from various studies on the GC-MS analysis of propofol. While some studies used Propofol-d17 as an internal standard, the principles and expected performance are analogous for Propofol-d14.

Table 1: Linearity and Limits of Quantification

Matrix	Internal Standard	Linear Range (µg/mL)	Correlation Coefficient (r²)	Lower Limit of Quantification (LLOQ) (ng/mL)	Reference
Human Plasma	Propofol-d17	Not explicitly stated	Not explicitly stated	Not explicitly stated	[1]
Whole Blood	Thymol	0.01 - 10	>0.99	10	[3]
Human Plasma	Not specified	0.025 - 5	0.9989	25	[4][5]
Biological Samples	Propofol-d17	0.1 - 2.0	Not explicitly stated	Not explicitly stated	[2]
Human Blood	2-(tert-Butyl)-4,6-dimethylphenol	0.02 - 10	0.9997	5	[6][7]
Cerebral Microdialysate	None	0.00005 - 0.2	≥ 0.9999	50	[8]

Table 2: Method Validation Parameters

Parameter	Result	Reference
Recovery
Propofol from Human Whole Blood	95 - 100%	[3]
Propofol from Human Plasma	96.6 - 99.4%	[4][5]
Precision
Intra-day and Inter-day	< 4.8%	[6][7]
Accuracy and Precision	-5.8% to 11.7% and 3.7% to 11.6%	[4][5]
Matrix Effect
Propofol in Human Plasma	95.3 - 101.4%	[4][5]

Visualizations

Experimental Workflow

Caption: Workflow for GC-MS analysis of propofol.

Logical Relationship of Components

Caption: Role of Propofol-d14 in quantification.

References

• 1. mass-spec.stanford.edu [mass-spec.stanford.edu]
• 2. agilent.com [agilent.com]
• 3. Quantitation of propofol in whole blood by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [Determination of propofol in human blood by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of a highly sensitive gas chromatography–mass spectrometry method preceded by solid‐phase microextraction for the analysis of propofol in low‐volume cerebral microdialysate samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of Propofol in Human Plasma by LC-MS/MS using Propofol-d14 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of propofol (B549288) in human plasma. The assay utilizes a simple protein precipitation for sample preparation and a stable isotope-labeled internal standard (Propofol-d14) for accurate and precise quantification. The method is suitable for high-throughput analysis in clinical and forensic toxicology, as well as pharmacokinetic studies.

Introduction

Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for the induction and maintenance of anesthesia. Monitoring its concentration in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic investigations. This application note presents a detailed protocol for the rapid and reliable quantification of propofol in human plasma using LC-MS/MS with Propofol-d14 as the internal standard.

Experimental

Materials and Reagents

• Propofol and Propofol-d14 standards were sourced from a certified reference material provider.

• HPLC-grade acetonitrile (B52724), methanol, and water were used.

• Formic acid (LC-MS grade).

• Human plasma (drug-free).

Sample Preparation

A simple and efficient protein precipitation method was employed for sample preparation:

• To 100 µL of plasma sample, add 20 µL of working internal standard solution (Propofol-d14 in methanol).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL into the LC-MS/MS system.

Liquid Chromatography

The chromatographic separation was performed on a C18 reversed-phase column with the following conditions:

Parameter	Value
Column	C18, 2.1 x 50 mm, 3.5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	40% B to 95% B in 3 min, hold for 1 min, then re-equilibrate
Column Temperature	40°C
Injection Volume	10 µL

Mass Spectrometry

The analysis was performed on a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in negative ion mode. The multiple reaction monitoring (MRM) transitions and optimized parameters are listed below.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Propofol	177.2	161.1	100	-15
Propofol-d14	191.4	171.3	100	-15

Note: The MRM transition for Propofol-d14 is based on the fragmentation pattern of propofol, which involves the loss of a methyl group. For Propofol-d14, this corresponds to the loss of a deuterated methyl group (CD3) and a deuterium (B1214612) atom, resulting in the loss of CD4.

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of propofol in human plasma.

Linearity and Sensitivity

The method was linear over a concentration range of 1 to 5000 ng/mL with a correlation coefficient (r²) of >0.99. The lower limit of quantification (LLOQ) was determined to be 1 ng/mL.

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at three quality control (QC) levels (low, medium, and high). The results are summarized in the table below.

QC Level (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
5	< 5%	< 7%	95 - 105%	93 - 107%
50	< 4%	< 6%	97 - 103%	96 - 104%
500	< 3%	< 5%	98 - 102%	97 - 103%

Recovery

The extraction recovery of propofol was determined to be >90% at all QC levels.

Experimental Workflow

Caption: Workflow for Propofol Quantification.

Conclusion

The described LC-MS/MS method provides a rapid, sensitive, and reliable approach for the quantification of propofol in human plasma. The simple sample preparation procedure and the use of a stable isotope-labeled internal standard make this method highly suitable for high-throughput applications in various research and clinical settings.

Application Notes: Propofol-d14 as an Internal Standard for Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propofol (B549288) (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for the induction and maintenance of general anesthesia and sedation.[1][2] Its favorable pharmacokinetic profile, characterized by rapid onset and short duration of action, makes it a preferred choice in clinical settings.[3] Accurate quantification of propofol in biological matrices is crucial for pharmacokinetic and pharmacodynamic (PK/PD) modeling, which informs dosing regimens and enhances patient safety.[4][5] Stable isotope-labeled internal standards are the gold standard for quantitative analysis by mass spectrometry, as they mimic the analyte's behavior during sample preparation and ionization, correcting for matrix effects and variations in instrument response. Propofol-d14, a deuterated analog of propofol, serves as an excellent internal standard for these assays due to its chemical similarity to the parent drug and its distinct mass-to-charge ratio (m/z). While other deuterated forms like propofol-d17 (B562994) and -d18 are also commonly used, the principles outlined here are directly applicable to Propofol-d14.[6]

Principle of Use

In pharmacokinetic studies, a known concentration of Propofol-d14 is added to biological samples (e.g., plasma, blood, or urine) at the beginning of the sample preparation process. Both propofol and Propofol-d14 are then extracted and analyzed simultaneously, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The ratio of the peak area of propofol to the peak area of Propofol-d14 is used to calculate the concentration of propofol in the original sample. This ratiometric approach ensures high accuracy and precision by compensating for potential losses during sample processing and fluctuations in MS signal.

Analytical Method Overview

The quantification of propofol using Propofol-d14 as an internal standard is most effectively achieved with LC-MS/MS. This technique offers high sensitivity and selectivity, allowing for the detection of low concentrations of the drug in complex biological matrices.[7][8] The general workflow involves sample preparation, chromatographic separation, and mass spectrometric detection.

Experimental Protocols

Protocol 1: Propofol Quantification in Human Plasma using Protein Precipitation and LC-MS/MS

This protocol describes a rapid and straightforward method for the determination of propofol concentrations in human plasma, suitable for high-throughput pharmacokinetic analysis.

1. Materials and Reagents

• Human plasma (with anticoagulant, e.g., EDTA)

• Propofol analytical standard

• Propofol-d14 (or a suitable deuterated analog like Propofol-d17) as an internal standard (IS)[6]

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium acetate (B1210297)

• Formic acid

• Ultrapure water

• Microcentrifuge tubes

• Autosampler vials

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of propofol and Propofol-d14 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of propofol by serial dilution of the stock solution with a 50:50 mixture of methanol and water. These will be used to spike blank plasma for the calibration curve.

• Internal Standard Working Solution (1000 ng/mL): Dilute the Propofol-d14 stock solution in methanol to a final concentration of 1000 ng/mL.[6]

3. Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for blank, calibration standards, quality controls (QCs), and unknown samples.

• Pipette 50 µL of plasma (blank, standard-spiked, QC, or unknown) into the corresponding tubes.[6]

• Add 200 µL of the internal standard working solution (1000 ng/mL in methanol) to each tube, except for the blank where 200 µL of methanol is added.[6]

• Vortex the mixture for 30 seconds to precipitate plasma proteins.

• Centrifuge the tubes at 5000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[6]

• Carefully transfer the supernatant to autosampler vials for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	UPLC/UHPLC system
Column	C18 reverse-phase column (e.g., Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm)[7]
Column Temperature	40°C
Mobile Phase A	10 mM Ammonium acetate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	0.4 mL/min
Injection Volume	5-10 µL
Gradient Elution	Start with 30% B, increase to 95% B over 3 minutes, hold for 1 minute, return to initial conditions and re-equilibrate.
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
MRM Transitions	Propofol: 177.1 > 162.1 (quantifier), 177.1 > 117.1 (qualifier)Propofol-d14 (hypothetical): 191.2 > 174.2 (quantifier)Note: MRM transitions for Propofol-d14 should be optimized experimentally.
Source Temperature	150°C[7]
Desolvation Gas	Nitrogen at 800 L/h and 500°C[7]

5. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of propofol to Propofol-d14 against the nominal concentration of the calibration standards.

• Use a weighted (1/x²) linear regression to fit the calibration curve.

• Determine the concentration of propofol in the QC and unknown samples from the calibration curve.

Protocol 2: Propofol Quantification in Plasma using Solid-Phase Extraction (SPE)

This protocol is suitable for applications requiring lower limits of quantification and cleaner extracts.

1. Materials and Reagents

• As in Protocol 1, plus:

• Solid-Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange or hydrophilic-lipophilic balance)[2][9]

• SPE vacuum manifold

• Phosphate (B84403) buffer (pH 6.0)

• Methanol for elution

2. Sample Preparation (SPE)

• Pipette 200 µL of plasma into a microcentrifuge tube.

• Add 50 µL of the internal standard working solution.

• Add 1 mL of phosphate buffer and vortex.

• Condition the SPE cartridges with methanol followed by ultrapure water.

• Load the plasma mixture onto the conditioned SPE cartridges.

• Wash the cartridges with a series of aqueous solutions to remove interferences.

• Elute the propofol and internal standard from the cartridges with methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase and inject it into the LC-MS/MS system.

Data Presentation

Table 1: LC-MS/MS Method Validation Parameters

The following table summarizes typical validation results for the quantification of propofol in human plasma using a deuterated internal standard.

Validation Parameter	Typical Performance
Linearity Range	5 - 5,000 ng/mL[9]
Correlation Coefficient (r²)	> 0.998[9]
Lower Limit of Quantification (LLOQ)	5 - 50 ng/mL[2][6]
Intra-day Precision (%CV)	< 10%[9]
Inter-day Precision (%CV)	< 15%[9]
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)[2][9]
Recovery	> 90%[2]
Matrix Effect	Minimal and compensated by the internal standard[9]

Table 2: Representative Pharmacokinetic Parameters of Propofol in Adults

This table presents a summary of key pharmacokinetic parameters for propofol in a typical 70 kg adult, derived from population pharmacokinetic models.

Pharmacokinetic Parameter	Value (for a 70 kg adult)	Reference
Elimination Clearance (CL)	1.44 L/min	[10]
Volume of Central Compartment (V1)	9.3 L	[10]
Volume of Distribution at Steady State (Vss)	~280 L	[10]
Intercompartmental Clearance (Q2)	2.25 L/min	[10]
Intercompartmental Clearance (Q3)	0.92 L/min	[10]
Elimination Half-life (t½)	1.5 - 31 hours (terminal phase)	[1]

Visualizations

Experimental Workflow

Caption: Workflow for propofol quantification in plasma.

Propofol Signaling Pathway at the GABAa Receptor

Caption: Propofol's mechanism of action at the GABAa receptor.

References

• 1. Propofol - Wikipedia [en.wikipedia.org]
• 2. A new method for the quantitation of propofol in human plasma: efficient solid-phase extraction and liquid chromatography/APCI-triple quadrupole mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. wjgnet.com [wjgnet.com]
• 4. Clinical Pharmacokinetics and Pharmacodynamics of Propofol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical Validation of the Covariates Pharmacokinetic Model for Propofol in an Adult Population - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of the Long-Term Stability of Propofol in Human Plasma Frozen for Eight Years and Quantified by UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 9. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Quantification of Propofol in Human Plasma using a Deuterated Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propofol (B549288) (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for the induction and maintenance of anesthesia. Accurate quantification of propofol in human plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies. This application note provides a detailed protocol for the sensitive and selective quantification of propofol in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard (IS), such as propofol-d17 (B562994) or propofol-d18. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry as it effectively compensates for variations in sample preparation and matrix effects, ensuring high accuracy and precision.

Principle

The method involves the extraction of propofol and the deuterated internal standard from human plasma, followed by chromatographic separation and detection by tandem mass spectrometry. The quantification is based on the ratio of the peak area of propofol to that of the deuterated internal standard. The stable isotope-labeled internal standard co-elutes with the analyte and has nearly identical chemical and physical properties, but a different mass-to-charge ratio (m/z), allowing for its distinct detection by the mass spectrometer.

Experimental Protocols

Materials and Reagents

• Propofol certified reference standard

• Propofol-d17 or Propofol-d18 certified reference standard

• LC-MS grade methanol (B129727), acetonitrile, water, and formic acid

• Drug-free human plasma (with EDTA as anticoagulant)

• Reagent grade heptane (B126788) and ethyl acetate (B1210297) (for liquid-liquid extraction)

Equipment

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source

• Analytical column (e.g., C18 column)

• Microcentrifuge

• Vortex mixer

• Pipettes and tips

• Glass vials

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of propofol and the deuterated internal standard (e.g., propofol-d17) in methanol.

• Working Standard Solutions: Prepare serial dilutions of the propofol stock solution in methanol to create working standards for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution: Prepare a working solution of the deuterated internal standard in methanol at an appropriate concentration (e.g., 1000 ng/mL).[1]

Sample Preparation

Two common methods for sample preparation are protein precipitation and liquid-liquid extraction.

Method 1: Protein Precipitation (PPT) [1][2]

• Pipette 50 µL of human plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

• Add 200 µL of the internal standard working solution (in methanol).[1]

• Vortex the mixture for 1 minute to precipitate the plasma proteins.

• Centrifuge at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.[1]

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Method 2: Liquid-Liquid Extraction (LLE) [3]

• Pipette 500 µL of human plasma sample, calibration standard, or QC sample into a glass tube.

• Add the internal standard.

• Add an appropriate volume of extraction solvent (e.g., a mixture of ethyl acetate and hexane).[3]

• Vortex vigorously for 2 minutes.

• Centrifuge at 4,000 rpm for 10 minutes to separate the layers.

• Transfer the organic (upper) layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the mobile phase.

• Transfer the reconstituted sample to a vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters. These should be optimized for the specific instrumentation used.

Liquid Chromatography:

Parameter	Typical Value
Column	C18 column (e.g., ACE Excel 3 Super C18, 2.1 x 50 mm, 3 µm)[2]
Mobile Phase	Gradient elution with Water (with 0.1% formic acid) and Acetonitrile (with 0.1% formic acid)
Flow Rate	0.5 mL/min[2]
Injection Volume	5-10 µL
Column Temperature	40°C

Mass Spectrometry:

Parameter	Typical Value
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), typically in negative ion mode[2][3]
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Propofol: m/z 177.2 → 161.0[2]Propofol-d17: m/z 194.2 → 174.2[2]Propofol-d18: m/z 195.3 → 177.3
Collision Energy	Optimized for each transition
Source Temperature	500°C

Quantitative Data Summary

The following tables summarize typical validation data for the quantification of propofol in human plasma using a deuterated internal standard.

Table 1: Calibration Curve and Linearity

Linearity Range (ng/mL)	R²
4.00 - 1,000	> 0.99[2]
50 - 10,000	> 0.99[1]

Table 2: Accuracy and Precision (Intra- and Inter-day)

QC Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC	2.3 - 15.8	-4.4 to 3.0	2.3 - 15.8	-4.4 to 3.0
Mid QC	< 15	85-115	< 15	85-115
High QC	< 15	85-115	< 15	85-115

Data compiled from multiple sources demonstrating typical performance.[1][2]

Table 3: Recovery and Matrix Effect

Parameter	Value
Extraction Recovery	107.1 - 117.1%[2]
IS-Normalized Matrix Effect (%CV)	≤ 4.6%[2]

Visualizations

Caption: Experimental workflow for propofol quantification.

Caption: Principle of deuterated internal standard use.

Conclusion

This application note outlines a robust and reliable LC-MS/MS method for the quantification of propofol in human plasma. The use of a deuterated internal standard coupled with either protein precipitation or liquid-liquid extraction provides high accuracy, precision, and sensitivity. The provided protocols and data serve as a comprehensive guide for researchers and scientists in the field of drug development and clinical analysis. It is recommended that each laboratory validates the method on their own instrumentation to ensure optimal performance.

References

• 1. Determination of the Long-Term Stability of Propofol in Human Plasma Frozen for Eight Years and Quantified by UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Analytical Method Development of Propofol using Propofol-d14

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propofol (B549288) (2,6-diisopropylphenol) is a short-acting intravenous hypnotic agent widely used for the induction and maintenance of general anesthesia and for sedation. Accurate and reliable quantification of Propofol in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology. The use of a stable isotope-labeled internal standard, such as Propofol-d14, is essential for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the highest accuracy and precision in analytical methods.

These application notes provide detailed protocols for the quantitative analysis of Propofol in human plasma and urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), with Propofol-d14 as the internal standard.

Mechanism of Action: Propofol and the GABA-A Receptor

Propofol exerts its primary pharmacological effect by potentiating the activity of the gamma-aminobutyric acid type A (GABA-A) receptor, the main inhibitory neurotransmitter receptor in the central nervous system.[1][2][3] By binding to a distinct site on the GABA-A receptor, Propofol increases the duration of the opening of the chloride ion channel, leading to an enhanced influx of chloride ions into the neuron.[1] This hyperpolarizes the neuron, making it less likely to fire an action potential and resulting in the sedative and hypnotic effects of the drug.[3]

Propofol's potentiation of the GABA-A receptor signaling pathway.

Experimental Workflow for Propofol Analysis

The general workflow for the quantification of Propofol in biological samples involves sample preparation, chromatographic separation, and mass spectrometric detection. A deuterated internal standard, Propofol-d14, is added at the beginning of the sample preparation process to ensure accurate quantification.

General experimental workflow for Propofol quantification.

I. LC-MS/MS Method for Propofol in Human Plasma

This protocol describes a robust and sensitive method for the quantification of Propofol in human plasma using LC-MS/MS with Propofol-d14 as an internal standard.

Materials and Reagents

• Propofol analytical standard

• Propofol-d14 internal standard

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Human plasma (drug-free)

Sample Preparation (Protein Precipitation)

• Pipette 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of Propofol-d14 internal standard solution (e.g., 1 µg/mL in methanol).

• Add 150 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium acetate in water
Mobile Phase B	Acetonitrile
Gradient	40% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 40% B and equilibrate for 1 minute
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	Propofol: m/z 177.1 → 117.1; Propofol-d14: m/z 191.2 → 121.1 (Example transitions, should be optimized)
Source Temperature	150°C
Desolvation Temp.	500°C

Method Validation Summary

The following table summarizes typical validation parameters for this method.

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL[4]
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% Bias)	± 15%
Recovery	> 85%[5]

II. GC-MS Method for Propofol in Human Urine

This protocol provides a method for the determination of Propofol in human urine using GC-MS with Propofol-d14 as the internal standard.

Materials and Reagents

• Propofol analytical standard

• Propofol-d14 internal standard

• Heptane (B126788) (GC grade)

• Ammonium hydroxide

• Sodium carbonate/bicarbonate buffer (pH 9.8)

• Human urine (drug-free)

Sample Preparation (Liquid-Liquid Extraction)

• Pipette 1 mL of urine into a glass culture tube.

• Add 100 µL of Propofol-d14 internal standard solution (e.g., 1 µg/mL in methanol).

• Add 2 mL of pH 9.8 sodium carbonate/bicarbonate buffer.[6]

• Add 5 mL of heptane.

• Cap and vortex for 1 minute.

• Centrifuge at 3,000 rpm for 10 minutes.

• Transfer the upper organic (heptane) layer to a clean tube.

• Evaporate the heptane to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of heptane.

• Transfer to a GC-MS autosampler vial with an insert.

GC-MS Conditions

Parameter	Condition
GC System	Gas chromatograph with a mass selective detector
Column	DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250°C
Injection Volume	1 µL (splitless mode)
Oven Program	Start at 80°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 2 min
MS System	Single or triple quadrupole mass spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
SIM Ions	Propofol: m/z 163, 178; Propofol-d14: m/z 174, 192 (Example ions, should be optimized)
Transfer Line Temp.	280°C

Method Validation Summary

The following table presents typical validation results for a GC-MS method for Propofol.

Parameter	Result
Linearity Range	10 - 5000 ng/mL[4]
Correlation Coefficient (r²)	> 0.998[7]
Lower Limit of Detection (LOD)	2.5 ng/mL in blood[4]
Intra-day Precision (%CV)	< 5%[8]
Inter-day Precision (%CV)	< 5%[8]
Accuracy (% Bias)	± 10%
Recovery	> 90% for blood and brain[4]

Conclusion

The presented LC-MS/MS and GC-MS methods, utilizing Propofol-d14 as an internal standard, provide accurate, precise, and robust quantification of Propofol in biological matrices. These detailed protocols and validation data serve as a valuable resource for researchers, scientists, and drug development professionals in their analytical endeavors with Propofol. The choice between LC-MS/MS and GC-MS will depend on the specific requirements of the study, available instrumentation, and the desired sensitivity and sample throughput.

References

• 1. What is the mechanism of Propofol? [synapse.patsnap.com]
• 2. Propofol - Wikipedia [en.wikipedia.org]
• 3. wjgnet.com [wjgnet.com]
• 4. Validation of an LC-MS/MS Method for the Determination of Propofol, Midazolam, and Carbamazepine in Rat Plasma: Application to Monitor Their Concentrations Following Co-administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mobile.labmedica.com [mobile.labmedica.com]
• 6. agilent.com [agilent.com]
• 7. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [Determination of propofol in human blood by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: High-Throughput Forensic Toxicological Analysis of Propofol Using Propofol-d14 Internal Standard

Introduction

Propofol (B549288) (2,6-diisopropylphenol) is a potent, short-acting intravenous anesthetic agent widely used for the induction and maintenance of anesthesia and for sedation.[1] Its rapid metabolism and clearance have made it a drug of choice in clinical settings. However, there is a growing concern regarding its abuse, accidental overdose, and use in criminal activities, including suicide and homicide.[2][3][4] Consequently, the accurate and reliable quantification of propofol in biological specimens is of paramount importance in forensic toxicology.[5][6] This application note describes a robust and sensitive method for the determination of propofol in whole blood and plasma using a deuterated internal standard, Propofol-d14, coupled with mass spectrometry.

The use of a stable isotope-labeled internal standard, such as Propofol-d14, is critical in analytical toxicology for achieving the highest degree of accuracy and precision.[7] Deuterated standards mimic the physicochemical properties of the analyte, compensating for variations in sample preparation, chromatographic retention, and ionization efficiency, thus minimizing matrix effects and improving the reliability of quantitative results.[7][8][9][10]

Principle

This method utilizes either Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for the separation and detection of propofol and its deuterated internal standard, Propofol-d14. Biological samples are first subjected to a sample preparation procedure, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), to isolate the analyte and internal standard from the complex biological matrix. The extract is then analyzed by MS, where the distinct mass-to-charge ratios of propofol and Propofol-d14 allow for their simultaneous detection and quantification.

Quantitative Data Summary

The following tables summarize typical validation parameters for the quantification of propofol using a deuterated internal standard with GC-MS and LC-MS/MS techniques.

Table 1: GC-MS Method Validation Parameters for Propofol Analysis

Parameter	Result	Reference
Linearity Range	0.02 - 10 µg/mL	[6]
10 - 5000 ng/mL	[1]
Correlation Coefficient (r²)	> 0.999	[6]
Lower Limit of Quantification (LLOQ)	25 ng/mL	[11]
0.005 µg/mL (LOD)	[6]
Intra-day Precision (%RSD)	< 4.8%	[6]
Inter-day Precision (%RSD)	< 4.8%	[6]
Accuracy	-5.8% to 11.7%	[11]
Recovery	96.6% to 99.4%	[12]

Table 2: LC-MS/MS Method Validation Parameters for Propofol Analysis

Parameter	Result	Reference
Linearity Range	0.05 - 1.2 µg/mL	[13][14]
5 - 1000 ng/mL	[12]
Correlation Coefficient (r)	> 0.997	[13][14]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL (in blood)	[15]
5 ng/mL	[12]
0.05 µg/mL	[14]
Intra-assay Precision (%CV)	< 10.2%	[13]
Inter-assay Precision (%CV)	< 15%	[16]
Accuracy (%Bias)	< 10.2%	[13]
Recovery	> 85%	[2]

Experimental Protocols

Protocol 1: Propofol Quantification in Whole Blood by GC-MS

1. Materials and Reagents

• Propofol standard solution (1 mg/mL)

• Propofol-d14 internal standard (IS) solution (100 µg/mL)

• Heptane (B126788) (GC grade)

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

• Whole blood samples (calibrators, controls, and unknowns)

2. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 1 mL of whole blood into a 15 mL glass tube.

• Add 10 µL of Propofol-d14 IS solution (e.g., at 10 µg/mL).

• Add 100 µL of 1M NaOH and vortex for 10 seconds.

• Add 5 mL of heptane.

• Cap the tube and place on a rocker for 15 minutes for extraction.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer (heptane) to a clean tube.

• Evaporate the heptane to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 100 µL of ethyl acetate (B1210297) for GC-MS analysis.

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 70°C, hold for 1 minute, then ramp to 280°C at 20°C/min, hold for 2 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Propofol: m/z 163 (quantifier), 178 (qualifier)

  • Propofol-d14: m/z 177 (quantifier), 192 (qualifier)

Protocol 2: Propofol Quantification in Plasma by LC-MS/MS

1. Materials and Reagents

• Propofol standard solution (1 mg/mL)

• Propofol-d14 internal standard (IS) solution (100 µg/mL)

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Ammonium (B1175870) formate

• Formic acid

• Deionized water

• Plasma samples (calibrators, controls, and unknowns)

2. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of Propofol-d14 IS solution (e.g., at 1 µg/mL).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Waters ACQUITY UPLC I-Class or equivalent

• Mass Spectrometer: Waters Xevo TQ-S or equivalent

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water with 5 mM ammonium formate

• Mobile Phase B: 0.1% Formic acid in methanol

• Flow Rate: 0.4 mL/min

• Gradient: Start at 30% B, increase to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 1 minute.

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Propofol: Precursor ion m/z 177.1 -> Product ions m/z 162.1 (quantifier), 117.1 (qualifier)

  • Propofol-d14: Precursor ion m/z 191.2 -> Product ion m/z 174.2 (quantifier)

Visualizations

Caption: General workflow for forensic toxicological screening of propofol.

Caption: Role of Propofol-d14 in correcting for analytical variability.

References

• 1. A simple and sensitive method for the determination of propofol in human solid tissues by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mobile.labmedica.com [mobile.labmedica.com]
• 3. LC-MS/MS and GC-MS methods in propofol detection: Evaluation of the two analytical procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Postmortem Propofol Levels: A Case of Residual Detection Long After Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Propofol by GC/MS and Fast GC/MS-TOF in Two Cases of Poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Determination of propofol in human blood by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. texilajournal.com [texilajournal.com]
• 11. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Enhancing the sensitivity of the LC-MS/MS detection of propofol in urine and blood by azo-coupling derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application of Propofol-d14 in Urine Drug Testing

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Propofol-d14 as an internal standard in the quantitative analysis of propofol (B549288) and its metabolites in human urine. The methodologies described are primarily based on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective technique for urine drug testing.

Introduction

Propofol (2,6-diisopropylphenol) is a short-acting intravenous anesthetic agent. Due to its potential for abuse, particularly among healthcare professionals, robust and reliable methods for its detection in biological samples are crucial for clinical and forensic toxicology.[1][2][3] Propofol is extensively metabolized in the liver, primarily through glucuronidation. Consequently, its major metabolite, propofol glucuronide (PG), is the main target analyte in urine, offering a longer detection window than the parent drug.[1][2][4] In fact, propofol itself is often undetectable in urine specimens, making the analysis of its metabolites essential for monitoring drug use.[1][4]

The use of a stable isotope-labeled internal standard is critical for accurate and precise quantification in complex biological matrices like urine. Propofol-d14, a deuterated analog of propofol, serves as an ideal internal standard. It shares similar physicochemical properties with the unlabeled analyte, ensuring it behaves similarly during sample extraction, chromatography, and ionization, thus effectively compensating for matrix effects and procedural variability.[5][6]

Analytical Principle

The principle of this application is based on isotope dilution mass spectrometry. A known amount of Propofol-d14 is added to the urine sample prior to sample preparation. The sample is then processed, and the analytes are separated using liquid chromatography and detected by tandem mass spectrometry. Quantification is achieved by comparing the peak area ratio of the target analyte (e.g., propofol glucuronide) to the internal standard (Propofol-d14) against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Experimental Protocols

The following protocols are generalized from established methods for the analysis of propofol and its metabolites in urine using LC-MS/MS with Propofol-d14 as an internal standard.[1][2]

Materials and Reagents

• Standards:

  • Propofol

  • Propofol Glucuronide (PG)

  • Propofol-d14 (or Propofol-d17 as a suitable alternative)

  • Other metabolites of interest (e.g., 4-hydroxypropofol glucuronide)

• Solvents and Chemicals:

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid

  • Ammonium fluoride

  • Analyte-negative human urine

Preparation of Standards and Quality Controls

• Stock Solutions: Prepare individual stock solutions of propofol, propofol glucuronide, and other metabolites in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare multi-analyte working standard solutions by diluting the stock solutions with methanol to achieve a range of concentrations for the calibration curve (e.g., 100 ng/mL to 10,000 ng/mL).[1][2][4]

• Internal Standard Working Solution: Prepare a working solution of Propofol-d14 in methanol at a suitable concentration (e.g., 0.4 µg/mL).[1]

• Calibration Standards and Quality Controls (QCs): Prepare calibration standards and QCs by spiking appropriate amounts of the working standard solutions into analyte-negative urine.

Sample Preparation (Dilute-and-Analyze Method)

The "dilute-and-analyze" method is a simple and efficient approach for preparing urine samples.[1][2]

• Pipette 20 µL of the urine sample (calibrator, QC, or unknown specimen) into a 96-well plate or microcentrifuge tube.

• Add 200 µL of the internal standard working solution (containing Propofol-d14) to each well or tube.

• Cap the plate or tube and vortex thoroughly.

• The sample is now ready for LC-MS/MS analysis.

References

• 1. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. requestatest.com [requestatest.com]
• 4. Quantitation of propofol metabolites by LC-MS/MS demonstrating long detection window for urine drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Application Notes and Protocols for Monitoring Propofol Levels in Whole Blood Using Propofol-d14

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propofol (B549288) (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for the induction and maintenance of anesthesia. Accurate monitoring of its concentration in whole blood is crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology. Stable isotope-labeled internal standards are essential for achieving high accuracy and precision in quantitative analysis using mass spectrometry by correcting for matrix effects and variations in sample processing.

This document provides detailed application notes and protocols for the quantification of propofol in whole blood using Propofol-d14 as an internal standard. While Propofol-d17 is more commonly cited in published literature, the methodologies presented here are directly applicable to Propofol-d14, with adjustments for its specific mass-to-charge ratio. The primary analytical techniques covered are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), both of which are powerful methods for the selective and sensitive quantification of propofol.[1][2]

Analytical Principles

The quantification of propofol in a complex matrix like whole blood relies on the principle of isotope dilution mass spectrometry. A known amount of the isotopically labeled internal standard, Propofol-d14, is added to the unknown sample. This "spiked" sample is then subjected to extraction and chromatographic separation before detection by mass spectrometry. Because the internal standard is chemically identical to the analyte (propofol), it experiences similar extraction efficiency and ionization suppression or enhancement. By measuring the ratio of the signal from the analyte to the signal from the internal standard, an accurate quantification can be achieved.

Section 1: Quantification of Propofol in Whole Blood by LC-MS/MS

LC-MS/MS is a highly sensitive and selective technique for the quantification of drugs in biological matrices.[3] It offers robust performance with minimal sample preparation.

Method Performance and Validation Parameters

The following table summarizes typical performance characteristics of LC-MS/MS methods for propofol quantification in whole blood. These values are representative and may vary based on instrumentation and specific laboratory conditions.

Parameter	Typical Performance	Reference
Linearity Range	0.05 - 1.2 µg/mL	[3]
Lower Limit of Quantification (LLOQ)	0.01 - 0.05 µg/mL	[3][4]
Intra-day Precision (%CV)	< 10.2%	[3]
Inter-day Precision (%CV)	< 10.2%	[3]
Accuracy (%Bias)	Within ±15%	[3]
Extraction Recovery	> 85%	[4]

Experimental Protocol: LC-MS/MS Analysis

1. Materials and Reagents

• Propofol certified reference standard

• Propofol-d14 internal standard

• Methanol (B129727) (HPLC or LC-MS grade)

• Acetonitrile (B52724) (HPLC or LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521)

• Deionized water (18 MΩ·cm)

• Whole blood (control and study samples)

2. Standard and Internal Standard Preparation

• Propofol Stock Solution (1 mg/mL): Accurately weigh and dissolve propofol in methanol.

• Propofol-d14 Stock Solution (1 mg/mL): Accurately weigh and dissolve Propofol-d14 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the propofol stock solution with methanol to create calibration standards.

• Internal Standard Working Solution (e.g., 1 µg/mL): Dilute the Propofol-d14 stock solution with methanol.

3. Sample Preparation: Protein Precipitation This is a simple and rapid method for sample cleanup.[3]

• Pipette 200 µL of whole blood sample (calibrator, QC, or unknown) into a microcentrifuge tube.

• Add 20 µL of the Internal Standard Working Solution (Propofol-d14).

• Add 500 µL of cold acetonitrile or methanol to precipitate proteins.[3]

• Vortex for 1 minute.

• Centrifuge at 12,000 rpm for 3 minutes.[3]

• Transfer the supernatant to a clean tube or autosampler vial.

• Inject an aliquot (e.g., 3.5 µL) into the LC-MS/MS system.[3]

4. LC-MS/MS Instrumental Conditions

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., Gemini NX, 50 mm x 2.0 mm, 3.5 µm).[3]

  • Mobile Phase: Isocratic elution with a mixture of 0.05% ammonium hydroxide in water and methanol (23:77, v/v).[3]

  • Flow Rate: 0.6 mL/min.[3]

  • Column Temperature: 30°C.

  • Injection Volume: 3.5 µL.[3]

• Mass Spectrometry:

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), negative ion mode. APCI in negative mode is often preferred for propofol.[3]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Theoretical for Propofol-d14):

    • Note: The following MRM transitions for Propofol-d14 are theoretically derived based on the structure of propofol and common fragmentation pathways. These should be optimized experimentally on the specific mass spectrometer being used. The deprotonated molecule [M-H]⁻ is used as the precursor ion.

    • Propofol: Precursor Ion (Q1): m/z 177.1; Product Ion (Q3): m/z 162.1 (loss of CH₃)

    • Propofol-d14 (Theoretical): Precursor Ion (Q1): m/z 191.2; Product Ion (Q3): m/z 173.2 (loss of CD₃) or m/z 141.2 (loss of a deuterated isopropyl group).

Visualization of LC-MS/MS Workflow

LC-MS/MS workflow for propofol analysis.

Section 2: Quantification of Propofol in Whole Blood by GC-MS

GC-MS is a robust and reliable technique for the analysis of volatile and semi-volatile compounds like propofol. It often requires a derivatization step to improve chromatographic properties, though direct analysis is also possible.

Method Performance and Validation Parameters

The following table summarizes typical performance characteristics of GC-MS methods for propofol quantification.

Parameter	Typical Performance	Reference
Linearity Range	0.02 - 10 µg/mL
Lower Limit of Detection (LOD)	0.005 µg/mL
Intra-day Precision (%CV)	< 4.8%
Inter-day Precision (%CV)	< 4.8%
Recovery	95 - 100%	[1]

Experimental Protocol: GC-MS Analysis

1. Materials and Reagents

• Propofol certified reference standard

• Propofol-d14 internal standard

• Heptane (reagent grade)

• Ethyl acetate (B1210297) (reagent grade)

• Ammonium hydroxide

• Whole blood (control and study samples)

2. Standard and Internal Standard Preparation

• Prepare stock and working solutions as described in the LC-MS/MS section.

3. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 1 mL of whole blood sample into a glass test tube.

• Add 100 µL of the Internal Standard Working Solution (Propofol-d14).

• Add a suitable volume of a basic buffer (e.g., pH 9.8 sodium carbonate/bicarbonate buffer) to alkalinize the sample.

• Add 5 mL of an organic extraction solvent (e.g., a mixture of chloroform (B151607) and ethyl acetate, or heptane).[1]

• Cap the tube and vortex for 1 minute, followed by mechanical rotation for 15 minutes.

• Centrifuge at 3,000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume (e.g., 100 µL) of ethyl acetate.

• Transfer to an autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Conditions

• Gas Chromatography:

  • Column: A non-polar or semi-polar capillary column (e.g., ZB-Semivolatiles, 30 m x 0.25 mm ID x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 275°C, splitless mode.

  • Oven Program: Initial temperature 60°C, hold for 1 minute, then ramp to a final temperature.

  • Injection Volume: 2 µL.

• Mass Spectrometry:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Detection Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor (Theoretical for Propofol-d14):

    • Note: The exact m/z values should be confirmed by analyzing the mass spectrum of the Propofol-d14 standard.

    • Propofol: m/z 178 (molecular ion), 163 (loss of CH₃).

    • Propofol-d14 (Theoretical): m/z 192 (molecular ion), 174 (loss of a deuterated methyl group, CD₃).

Visualization of GC-MS Workflow

GC-MS workflow for propofol analysis.

Section 3: Data Analysis and Quality Control

1. Calibration Curve A calibration curve is constructed by plotting the ratio of the peak area of propofol to the peak area of Propofol-d14 against the known concentration of the calibration standards. A linear regression model, often with 1/x or 1/x² weighting, is typically used to fit the data.

2. Quantification of Unknown Samples The concentration of propofol in unknown samples is determined by calculating their analyte/internal standard peak area ratios and interpolating the concentration from the calibration curve.

3. Quality Control (QC) QC samples at low, medium, and high concentrations should be prepared and analyzed with each batch of unknown samples to ensure the accuracy and precision of the results. The determined concentrations of the QC samples should fall within predefined acceptance criteria (e.g., ±15% of the nominal value).

Conclusion

The use of Propofol-d14 as an internal standard in conjunction with LC-MS/MS or GC-MS provides a robust and reliable framework for the accurate quantification of propofol in whole blood. The choice between LC-MS/MS and GC-MS will depend on the available instrumentation, required sensitivity, and sample throughput needs. The protocols provided herein offer a comprehensive guide for researchers, scientists, and drug development professionals to establish and validate a method for monitoring propofol levels in their respective applications. It is imperative to perform a full method validation according to regulatory guidelines before analyzing clinical or forensic samples.

References

• 1. Quantitation of propofol in whole blood by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A study of analytical methods for the determination of propofol in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous determination of propofol and its glucuronide in whole blood by liquid chromatography-electrospray tandem mass spectrometry and the influence of sample storage conditions on the reliability of the test results - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Propofol-d14 in Biological Matrices

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Propofol-d14, a deuterated internal standard for Propofol. The method is applicable to researchers, scientists, and drug development professionals requiring accurate quantification of Propofol in preclinical and clinical studies. The protocol outlines sample preparation from plasma, optimized LC-MS/MS parameters, and expected performance characteristics.

Introduction

Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent. Due to its pharmacokinetic properties, accurate monitoring of its concentration in biological fluids is crucial in both clinical and research settings. Stable isotope-labeled internal standards, such as Propofol-d14, are essential for correcting for matrix effects and variations in sample processing, thereby ensuring the accuracy and precision of LC-MS/MS-based quantification. This document provides a comprehensive protocol for the optimal detection of Propofol-d14.

Experimental

Sample Preparation

A simple and effective protein precipitation method is recommended for the extraction of Propofol-d14 from plasma samples.

Protocol: Protein Precipitation

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile (B52724) containing the appropriate concentration of Propofol standard.

• Vortex the mixture for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• Vortex for 20 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

Chromatographic separation is achieved using a C18 reversed-phase column with a gradient elution.

LC Parameters

Parameter	Value
Column	C18 reversed-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	50% B to 95% B over 3 min, hold at 95% B for 1 min, return to 50% B and equilibrate for 1 min

Mass Spectrometry

The analysis is performed on a triple quadrupole mass spectrometer using electrospray ionization in negative ion mode (ESI-). Multiple Reaction Monitoring (MRM) is used for quantification.

MS Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions

The MRM transitions for Propofol and the predicted transitions for Propofol-d14 are provided below. The transitions for Propofol-d14 are estimated based on the known fragmentation of Propofol and its other deuterated analogs, such as Propofol-d17 (precursor ion m/z 194.2)[1]. The primary fragmentation of Propofol in negative ion mode is the loss of a methyl group.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Propofol	177.1	162.1	100	25
Propofol-d14 (Predicted)	191.2	173.2	100	28

Note: The optimal collision energy for Propofol-d14 should be empirically determined on the specific instrument being used.

Data Presentation

The following table summarizes the expected quantitative performance of a Propofol assay using a deuterated internal standard.

Parameter	Expected Performance
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 - 10 ng/mL
Accuracy	85 - 115%
Precision (%CV)	< 15%

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of Propofol-d14.

Caption: Logical relationships for optimal Propofol-d14 detection.

References

• 1. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Propofol using a Deuterated Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propofol (B549288) (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent for the induction and maintenance of general anesthesia.[1][2] Accurate quantification of propofol in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology. This application note provides a detailed protocol for the development of a robust and reliable calibration curve for propofol using its deuterated analog, Propofol-d14, as an internal standard (IS). The method described herein utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for sensitive and selective detection.

Principle

The method is based on the principle of stable isotope dilution analysis. A known concentration of the internal standard (Propofol-d14), which is chemically identical to the analyte (propofol) but has a different mass, is added to all samples, including calibration standards, quality control (QC) samples, and unknown samples. The analyte and the internal standard are co-extracted and analyzed by LC-MS/MS. The ratio of the peak area of the analyte to the peak area of the internal standard is used to construct a calibration curve and quantify the concentration of propofol in the unknown samples. This approach corrects for variations in sample preparation and instrument response, thereby improving the accuracy and precision of the measurement.

Materials and Reagents

• Analytes and Standards:

  • Propofol (≥97% purity)

  • Propofol-d14 (or a similar deuterated analog like Propofol-d17)

• Solvents and Reagents:

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Water (deionized or Milli-Q)

  • Heptane (B126788) (reagent grade)[1]

  • Ammonium Hydroxide[1]

  • Phosphate Buffer Saline (PBS)[3]

  • Drug-free human plasma or whole blood (for matrix-matched calibration curve)[1][3]

Experimental Protocols

Preparation of Stock and Working Solutions

4.1.1. Propofol Stock Solution (1 mg/mL): Accurately weigh 10 mg of propofol and dissolve it in 10 mL of methanol in a volumetric flask.

4.1.2. Propofol-d14 (Internal Standard) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Propofol-d14 and dissolve it in 10 mL of methanol in a volumetric flask.

4.1.3. Propofol Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the propofol stock solution with methanol to achieve concentrations such as 100 µg/mL and 10 µg/mL.[1]

4.1.4. Propofol-d14 (Internal Standard) Working Solution (e.g., 10 µg/mL): Dilute the Propofol-d14 stock solution with methanol to obtain a working solution with a concentration of 10 µg/mL.[1]

All stock and working solutions should be stored at 2-8°C and protected from light. Stability should be assessed periodically.[1]

Preparation of Calibration Standards and Quality Control Samples

Calibration standards and QC samples are prepared by spiking known amounts of the propofol working standard solutions into a drug-free biological matrix (e.g., plasma or whole blood).

Table 1: Preparation of Calibration Standards

Calibration Level	Propofol Concentration (ng/mL)	Volume of Working Standard (µL)	Working Standard Concentration (µg/mL)	Final Volume in Matrix (mL)
1	25	2.5	10	1
2	50	5	10	1
3	250	25	10	1
4	500	50	10	1
5	1000	10	100	1
6	2500	25	100	1
7	5000	50	100	1

This is an example concentration range and can be adjusted based on the expected concentrations in the samples.[3]

Table 2: Preparation of Quality Control (QC) Samples

QC Level	Propofol Concentration (ng/mL)	Volume of Working Standard (µL)	Working Standard Concentration (µg/mL)	Final Volume in Matrix (mL)
Low QC (LQC)	75	7.5	10	1
Medium QC (MQC)	750	75	10	1
High QC (HQC)	1500	15	100	1

QC samples should be prepared from a separate weighing of the propofol standard than the calibration standards.

Sample Preparation (Liquid-Liquid Extraction)

• Pipette 1 mL of each calibration standard, QC sample, or unknown sample into a labeled 16 x 100 mm screw-cap tube.[1]

• Add 100 µL of the Propofol-d14 working solution (10 µg/mL) to each tube (except for blank matrix samples).[1]

• Add 2 mL of a pH 9.8 buffer (e.g., sodium carbonate/bicarbonate buffer).[1]

• Add 5 mL of heptane.[1]

• Cap the tubes and vortex for 15 seconds.[1]

• Rotate the tubes for 15 minutes.[1]

• Centrifuge at 3000 rpm for 10 minutes.[1]

• Carefully transfer the upper organic layer (heptane) to a clean tube.

• Evaporate the heptane to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

References

• 1. agilent.com [agilent.com]
• 2. Clinical Pharmacokinetics and Pharmacodynamics of Propofol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming matrix effects in propofol analysis with Propofol-d14

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the analysis of propofol (B549288), with a special focus on overcoming matrix effects using Propofol-d14 as an internal standard.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of propofol in biological matrices.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing, Splitting, or Broadening)	1. Column Contamination: Buildup of matrix components on the column frit or stationary phase.[1] 2. Inappropriate Injection Solvent: Sample solvent is much stronger than the mobile phase.[1] 3. Column Void: Dissolution of silica (B1680970) packing at high pH.[1] 4. Secondary Interactions: Analyte interacting with active sites on the column.	1. Column Flushing: Flush the column with a strong solvent. If the problem persists, replace the column.[1] 2. Solvent Matching: Ensure the injection solvent is similar in strength to the initial mobile phase. 3. pH Control: Use a mobile phase with a pH appropriate for the column type. Consider using a more robust column for high pH applications. 4. Mobile Phase Modifier: Add a small amount of a competing agent to the mobile phase to reduce secondary interactions.
Inconsistent Results (Poor Precision and Accuracy)	1. Matrix Effects: Ion suppression or enhancement from co-eluting matrix components.[2][3] 2. Inadequate Sample Cleanup: Residual proteins, phospholipids, or salts in the final extract.[4] 3. Analyte Instability: Degradation of propofol in the biological matrix.[4] 4. Improper Internal Standard Use: The internal standard is not adequately compensating for variability.	1. Use a Stable Isotope-Labeled Internal Standard: Employ Propofol-d14 to effectively compensate for matrix effects.[5] 2. Optimize Sample Preparation: Implement a more rigorous cleanup method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[4][6] 3. Sample Handling: Ensure proper storage and timely processing of samples. Use of enzyme inhibitors may be necessary.[4] 4. Internal Standard Verification: Confirm the purity and stability of the Propofol-d14 standard.
Low Signal Intensity or Loss of Sensitivity	1. Ion Suppression: Co-eluting matrix components interfering with the ionization of propofol.[2] 2. Inefficient Extraction: Poor recovery of propofol during sample preparation. 3. Suboptimal Mass Spectrometer Settings: Incorrect ionization source parameters or collision energy.	1. Improve Chromatographic Separation: Modify the gradient or change the column to separate propofol from interfering compounds.[7] 2. Optimize Extraction Method: Adjust the pH or solvent composition during extraction to improve recovery. 3. Tune Mass Spectrometer: Optimize source-dependent parameters (e.g., temperature, gas flows) and compound-dependent parameters (e.g., collision energy, declustering potential) for propofol and Propofol-d14.
High Background Noise	1. Contaminated Mobile Phase or LC System: Impurities in solvents or buildup in the system tubing. 2. Matrix Interference: A high level of endogenous compounds in the sample extract.	1. Use High-Purity Solvents: Always use LC-MS grade solvents and freshly prepared mobile phases. 2. System Cleaning: Flush the entire LC system with an appropriate cleaning solution. 3. Enhanced Sample Cleanup: Incorporate additional cleanup steps in your sample preparation protocol.

Frequently Asked Questions (FAQs)

Matrix Effects and Internal Standards

Q1: What are matrix effects and how do they affect propofol analysis?

A: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of an analyte by co-eluting compounds from the sample matrix.[3][7] In propofol analysis of biological samples like plasma or urine, endogenous substances such as phospholipids, salts, and proteins can interfere with the ionization of propofol in the mass spectrometer source, leading to inaccurate and imprecise quantification.[3][4]

Q2: Why is Propofol-d14 recommended as an internal standard?

A: Propofol-d14 is a stable isotope-labeled internal standard (SIL-IS). It is chemically identical to propofol but has a higher mass due to the replacement of hydrogen atoms with deuterium. Because it has the same physicochemical properties, it co-elutes with propofol and experiences the same degree of matrix effects and variability in sample preparation and instrument response.[7] This allows it to accurately correct for these variations, leading to more reliable and accurate quantification.

Q3: Can I use a different internal standard for propofol analysis?

A: While other compounds can be used as internal standards, a SIL-IS like Propofol-d14 is the gold standard for LC-MS/MS analysis.[7] An analog internal standard may not co-elute perfectly with propofol and may experience different matrix effects, leading to less accurate correction.[8]

Q4: How can I quantify the extent of matrix effects in my assay?

A: The matrix effect can be quantitatively assessed by comparing the peak area of an analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a neat solution at the same concentration.[9] The ratio of these two responses is the matrix factor. A matrix factor of less than 1 indicates ion suppression, while a factor greater than 1 indicates ion enhancement.

The following table shows an example of matrix effect evaluation for propofol and its deuterated internal standard (Propofol-d17) in urine samples.

Analyte	Average Matrix Effect (%)
Propofol	1.9
Propofol-d17	-4.4

Data from a study on propofol and its metabolites in urine. A simple dilute-and-shoot sample preparation was used.[9]

As shown in the table, both propofol and its deuterated internal standard experience minimal and similar matrix effects, demonstrating the effectiveness of the SIL-IS in compensating for this phenomenon.

Sample Preparation and Analysis

Q5: What is the best sample preparation method for propofol analysis in plasma?

A: The choice of sample preparation method depends on the required sensitivity and the complexity of the matrix. Common methods include:

• Protein Precipitation (PPT): A simple and fast method where a solvent like acetonitrile (B52724) is added to precipitate proteins.[5] This method is often sufficient when using a robust LC-MS/MS system and a SIL-IS.

• Liquid-Liquid Extraction (LLE): A more selective method that involves extracting propofol into an immiscible organic solvent. This can provide a cleaner extract than PPT.

• Solid-Phase Extraction (SPE): The most selective method, which uses a solid sorbent to isolate propofol from the matrix.[10] SPE can significantly reduce matrix effects and improve sensitivity.

Q6: What are the typical LC-MS/MS parameters for propofol analysis?

A: Propofol is typically analyzed by reversed-phase liquid chromatography coupled with a tandem mass spectrometer. Key parameters include:

• Column: A C18 column is commonly used.[5]

• Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile or methanol (B129727), often with a modifier like ammonium (B1175870) acetate (B1210297) or formic acid.[10]

• Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used. Propofol is often analyzed in negative ion mode.[5]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for both propofol and Propofol-d14.

The following table provides an example of MRM transitions for propofol and its deuterated internal standard (Propofol-d17).

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Propofol	177.2	161.0
Propofol-d17	194.2	174.2

Data from an LC-APCI-MS/MS method for propofol in human plasma.[5]

Experimental Protocol: Propofol Quantification in Human Plasma by LC-MS/MS

This protocol describes a general procedure for the quantification of propofol in human plasma using Propofol-d14 as an internal standard and protein precipitation for sample preparation.

1. Materials and Reagents

• Propofol analytical standard

• Propofol-d14 internal standard

• LC-MS grade acetonitrile, methanol, and water

• Ammonium acetate

• Human plasma (blank)

2. Preparation of Standards and Internal Standard Working Solution

• Prepare stock solutions of propofol and Propofol-d14 in methanol.

• Prepare a series of working standard solutions of propofol by serial dilution of the stock solution.

• Prepare a working solution of Propofol-d14 in methanol at an appropriate concentration.

3. Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for calibration standards, quality controls, and unknown samples.

• Pipette 100 µL of plasma into the corresponding tubes.

• Add 20 µL of the Propofol-d14 working solution to all tubes except for the blank matrix.

• For calibration standards and quality controls, spike with the appropriate propofol working solutions.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

4. LC-MS/MS Analysis

• LC System: High-Performance Liquid Chromatography system

• Column: C18, 2.1 x 50 mm, 3 µm particle size[5]

• Mobile Phase A: 10 mM Ammonium acetate in water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.5 mL/min[5]

• Gradient: A suitable gradient to achieve good separation of propofol from matrix components.

• Mass Spectrometer: Tandem mass spectrometer

• Ionization Source: ESI or APCI, negative ion mode[5]

• Detection Mode: MRM

5. Data Analysis

• Integrate the peak areas for propofol and Propofol-d14.

• Calculate the peak area ratio of propofol to Propofol-d14.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of propofol in the unknown samples from the calibration curve.

Visualizations

Caption: Experimental workflow for propofol analysis in plasma.

Caption: Overcoming matrix effects with Propofol-d14.

References

• 1. agilent.com [agilent.com]
• 2. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. myadlm.org [myadlm.org]
• 9. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Validation of an LC-MS/MS Method for the Determination of Propofol, Midazolam, and Carbamazepine in Rat Plasma: Application to Monitor Their Concentrations Following Co-administration - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Propofol Detection with Propofol-d14

This guide provides researchers, scientists, and drug development professionals with comprehensive technical support for enhancing the sensitivity of propofol (B549288) detection using Propofol-d14 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is an internal standard (IS) necessary for accurate propofol quantification?

A1: An internal standard is crucial in analytical chemistry to correct for the loss of analyte during sample preparation and to account for variations in instrument response.[1][2] By adding a known concentration of an IS to the samples, calibration standards, and quality controls, any variability in extraction efficiency, injection volume, and ionization efficiency can be normalized. This ensures more accurate and precise quantification of the target analyte, propofol.

Q2: What are the advantages of using a deuterated internal standard like Propofol-d14?

A2: Deuterated internal standards, such as Propofol-d17 (a common variant, though the principles apply to d14), are considered the gold standard for mass spectrometry-based quantification.[3] Their key advantages include:

• Similar Chemical and Physical Properties: They behave almost identically to the non-deuterated propofol during sample extraction and chromatographic separation, ensuring co-elution and minimizing differential sample matrix effects.

• Mass Difference: They are easily distinguished from the native propofol by a mass spectrometer due to the mass difference of the deuterium (B1214612) atoms.

• Reduced Ion Suppression/Enhancement Variability: Because they co-elute and have similar ionization efficiencies, they experience nearly identical matrix effects as the analyte, leading to more reliable correction and improved data quality.

Q3: Can other internal standards be used for propofol analysis?

A3: Yes, other compounds have been used. For example, thymol (B1683141) and 2-(tert-Butyl)-4,6-dimethylphenol have been utilized as internal standards in gas chromatography-mass spectrometry (GC-MS) methods.[4][5] However, these structurally similar but not isotopically labeled standards may not co-elute perfectly with propofol and can exhibit different responses to matrix effects, potentially compromising accuracy compared to a deuterated standard like Propofol-d14.

Q4: What are the primary analytical techniques used for propofol detection with a deuterated internal standard?

A4: The most common techniques are hyphenated chromatographic and mass spectrometric methods:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and specific method for analyzing propofol and its metabolites in biological matrices like plasma, blood, and urine.[6][7][8] It can often detect both the parent drug and its metabolites in a single run.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust and widely used technique, particularly for the volatile propofol molecule.[4][5][9] GC-MS/MS can further enhance selectivity and sensitivity, reducing matrix interference.[3]

Q5: How can I improve the ionization efficiency of propofol in LC-MS/MS?

A5: Propofol is a low-polarity, volatile molecule that can be difficult to ionize efficiently using electrospray ionization (ESI).[10] Several strategies can enhance sensitivity:

• Chemical Derivatization: Introducing a more easily ionizable group can significantly boost signal intensity. Techniques like dansyl chloride derivatization (up to 200-fold increase) or azo-coupling have proven effective.[10][11]

• Ion Source Optimization: Using an Atmospheric Pressure Chemical Ionization (APCI) source or a heated nebulizer can provide better sensitivity for the parent propofol molecule compared to standard ESI.[7]

• Mobile Phase Additives: Adding ammonium (B1175870) fluoride (B91410) to the mobile phase has been reported to increase the ion response sensitivity for propofol and its metabolites.[6]

Troubleshooting Guide

This section addresses common issues encountered during the quantification of propofol using Propofol-d14.

Q: I am observing low signal intensity for both propofol and Propofol-d14. What should I check?

A:

• Sample Preparation: Propofol is volatile and can be lost during sample concentration steps, such as evaporation with nitrogen gas or centrifugal vacuum concentration.[9] Consider using methods that avoid these steps, like direct injection after a simple protein precipitation or solid-phase extraction (SPE) with elution in a solvent suitable for direct injection.[9]

• Extraction Recovery: Ensure your extraction method (e.g., liquid-liquid extraction or SPE) has high recovery. A study using a hydrophilic-lipophilic balance SPE cartridge reported recovery greater than 96%.[12] Verify the pH of your sample and extraction solvents, as this can significantly impact recovery.

• Ion Source Conditions (LC-MS/MS): Propofol ionization can be challenging.[10] Experiment with different ion sources (APCI may be better than ESI for the parent drug) and optimize source parameters like nebulizer temperature and gas flows.[7] A heated nebulizer has been shown to improve propofol sensitivity by a factor of ~10 compared to a standard TurboIonSpray® source.[7]

• Derivatization (Optional): If sensitivity remains an issue, consider a derivatization strategy to improve ionization efficiency.[10][11]

Q: My results are inconsistent, showing high variability between replicate injections. What is the likely cause?

A:

• Internal Standard Addition: Ensure the internal standard (Propofol-d14) is added accurately and consistently to every sample, calibrator, and QC at the very beginning of the sample preparation process.

• Matrix Effects: Biological samples (plasma, blood) contain complex matrices that can cause ion suppression or enhancement, leading to variability.[6] A deuterated internal standard helps correct for this, but significant, inconsistent matrix effects can still be problematic. Evaluate matrix effects by comparing the analyte response in post-extraction spiked matrix samples to that in a clean solvent.

• Sample Stability: Propofol concentrations in plasma have been shown to be stable for extended periods when stored at -20°C.[13] However, repeated freeze-thaw cycles should be avoided. Ensure samples are handled consistently.

Q: I am seeing significant matrix effects in my LC-MS/MS analysis. How can I mitigate them?

A:

• Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove interfering components. Transition from a simple protein precipitation to a more selective solid-phase extraction (SPE) or liquid-liquid extraction (LLE) method.[12]

• Chromatographic Separation: Optimize your HPLC/UPLC method to ensure propofol and Propofol-d14 are chromatographically separated from the bulk of matrix components, especially phospholipids (B1166683) which are a common source of ion suppression.

• Dilution: A "dilute-and-shoot" approach can be effective, particularly for urine samples.[6][8] Diluting the sample reduces the concentration of interfering matrix components.

• Check for Interferences: Evaluate blank matrix samples from multiple sources to ensure there are no endogenous compounds that interfere with the detection of propofol or its internal standard.[9]

Troubleshooting Workflow

Caption: A workflow for troubleshooting common issues in propofol analysis.

Experimental Protocols

Protocol: Quantification of Propofol in Human Plasma by LC-MS/MS

This protocol is a representative example based on common methodologies.[6][12][13] Users should perform their own validation according to laboratory and regulatory standards.

1. Materials and Reagents

• Propofol certified reference material

• Propofol-d14 (or d17) certified reference material

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid or ammonium hydroxide

• Human plasma (drug-free for calibration and QCs)

• Solid-Phase Extraction (SPE) cartridges (e.g., hydrophilic-lipophilic balance type)

2. Preparation of Standards

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of propofol and Propofol-d14 in methanol.

• Working Standard Solutions: Serially dilute the propofol stock solution with methanol to create working standards for the calibration curve (e.g., ranging from 50 ng/mL to 10,000 ng/mL).[13]

• Internal Standard (IS) Working Solution: Dilute the Propofol-d14 stock solution with methanol to a fixed concentration (e.g., 1000 ng/mL).[13]

3. Sample Preparation (Protein Precipitation & Derivatization)

• To a 50 µL aliquot of plasma sample, calibrator, or QC, add 200 µL of the IS working solution (in methanol).[13]

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 5000 rpm for 10 minutes at 4°C.[13]

• (Optional for enhanced sensitivity): Transfer a portion of the supernatant for derivatization if required by the specific method (e.g., with dansyl chloride or FluMP).[11][13]

• Transfer the final supernatant to an autosampler vial for injection.

4. LC-MS/MS Instrument Parameters

• LC System: UPLC/HPLC system (e.g., Waters ACQUITY, Agilent 1290)

• Column: C8 or C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water (or 1 mM Ammonium Fluoride)[6][11]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol

• Flow Rate: 0.4 mL/min

• Gradient: A typical gradient might start at 20% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then re-equilibrate.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex QTRAP, Waters Xevo)

• Ion Source: ESI or APCI, negative or positive ion mode (method dependent). Negative ion mode is common for underivatized propofol.

• MRM Transitions (Example):

  • Propofol: Q1: 177.1 -> Q3: 161.1 (loss of CH4)[7]

  • Propofol-d17: Q1: 194.2 -> Q3: 176.2[3]

  • (Note: Exact m/z values for Propofol-d14 would need to be determined, but the fragmentation pattern would be analogous)

5. Data Analysis

• Integrate the peak areas for propofol and Propofol-d14.

• Calculate the ratio of the propofol peak area to the Propofol-d14 peak area.

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the calibrators using a weighted (e.g., 1/x) linear regression.

• Determine the concentration of propofol in unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow Diagram

Caption: A standard workflow for propofol quantification using an internal standard.

Quantitative Data Summary

The following tables summarize performance metrics from various published methods for propofol detection.

Table 1: Comparison of Analytical Method Performance

Method	Matrix	LLOQ (Lower Limit of Quantification)	Linearity Range (ng/mL)	Reference
GC-MS	Human Plasma	25 ng/mL	25 - 5,000	[9]
GC-MS	Human Blood	5 ng/mL (LOD)	20 - 10,000	[5]
LC-MS/MS	Human Plasma	5 ng/mL	5 - 2,000+	[12]
LC-MS/MS	Human Urine	100 ng/mL	100 - 10,000	[6][8]
LC-MS/MS (Deriv.)	Human Blood	0.1 ng/mL	N/A	[10]
LC-MS/MS (Deriv.)	Plasma/Blood	20 ng/mL	20 - 20,000	[11]

LOD: Limit of Detection; Deriv.: With Derivatization

Table 2: Sample Preparation Efficiency

Extraction Method	Matrix	Analyte	Average Recovery (%)	Matrix Effect (%)	Reference
SPE (MCX Cartridge)	Human Plasma	Propofol	96.6 - 99.4	95.3 - 101.4	[9]
SPE (HLB Cartridge)	Human Plasma	Propofol	> 96	N/A	[12]
Dilute-and-Analyze	Human Urine	Propofol	N/A	1.9	[6]
Dilute-and-Analyze	Human Urine	Propofol Metabolites	N/A	-12.0 to 27.0	[6]

Analyte-Internal Standard Relationship

Caption: Relationship between analyte, internal standard, and analytical output.

References

• 1. Propofol detection for monitoring of intravenous anaesthesia: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. Quantitation of propofol in whole blood by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Determination of propofol in human blood by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mobile.labmedica.com [mobile.labmedica.com]
• 8. Quantitation of propofol metabolites by LC-MS/MS demonstrating long detection window for urine drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhancing the sensitivity of the LC-MS/MS detection of propofol in urine and blood by azo-coupling derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development of a rapid and sensitive LC-ESI/MS/MS assay for the quantification of propofol using a simple off-line dansyl chloride derivatization reaction to enhance signal intensity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A new method for the quantitation of propofol in human plasma: efficient solid-phase extraction and liquid chromatography/APCI-triple quadrupole mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of the Long-Term Stability of Propofol in Human Plasma Frozen for Eight Years and Quantified by UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

minimizing ion suppression of propofol with Propofol-d14

This technical support center is designed to assist researchers, scientists, and drug development professionals in minimizing ion suppression and achieving accurate quantification of propofol (B549288) in biological matrices using Propofol-d14 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in the LC-MS/MS analysis of propofol?

A1: Ion suppression is the reduction in the ionization efficiency of a target analyte, such as propofol, caused by co-eluting components from the sample matrix (e.g., plasma, blood, urine). In electrospray ionization (ESI), these matrix components can compete with the analyte for access to the droplet surface for ionization, leading to a decreased signal intensity. This can negatively impact the accuracy, precision, and sensitivity of the quantitative analysis. Propofol, being a low-polarity and volatile molecule, can be particularly susceptible to these effects.

Q2: How does using Propofol-d14 as an internal standard help in minimizing the impact of ion suppression?

A2: A stable isotope-labeled internal standard (SIL-IS) like Propofol-d14 is the ideal tool to compensate for matrix effects, including ion suppression. Since Propofol-d14 is structurally identical to propofol, it co-elutes chromatographically and experiences the same degree of ion suppression. By calculating the ratio of the analyte signal to the internal standard signal, the variability introduced by ion suppression is normalized, leading to accurate and precise quantification.

Q3: I am still observing variability in my results despite using Propofol-d14. What could be the issue?

A3: While Propofol-d14 is highly effective, several factors can still lead to variability:

• Poor Chromatographic Resolution: If propofol and Propofol-d14 are not perfectly co-eluting, they may experience different matrix effects.

• Suboptimal Sample Preparation: Inefficient removal of matrix components can lead to significant ion suppression that may overwhelm the corrective capacity of the internal standard.

• High Analyte Concentration: At very high concentrations, the analyte itself can cause self-suppression, affecting the linear response.

• Instrumental Issues: A contaminated ion source or improper MS/MS parameters can also contribute to signal instability.

Q4: What are the typical MS/MS transitions for propofol and its deuterated internal standard?

A4: In negative ion mode, the deprotonated molecule of propofol ([M-H]⁻) has a mass-to-charge ratio (m/z) of 177. The most common fragmentation is the loss of a methane (B114726) molecule (CH₄), resulting in a product ion at m/z 161.[1][2][3] For a deuterated internal standard like Propofol-d17, the transition would be m/z 194.2 → 174.2.[4] The exact m/z for Propofol-d14 would depend on the position and number of deuterium (B1214612) atoms, but the fragmentation pattern is expected to be similar. It is always recommended to optimize these transitions on your specific instrument.

Troubleshooting Guides

Issue 1: Low Signal Intensity for Propofol and/or Propofol-d14

Possible Cause	Troubleshooting Steps
Significant Ion Suppression	1. Improve Sample Preparation: Switch from protein precipitation to a more rigorous method like solid-phase extraction (SPE) to remove more matrix interferences. 2. Optimize Chromatography: Adjust the mobile phase gradient to separate propofol from the regions of major ion suppression. 3. Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components.
Inefficient Ionization	1. Optimize Ion Source Parameters: Adjust the capillary voltage, source temperature, and gas flows to maximize the signal for propofol. 2. Consider a Different Ionization Technique: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to ion suppression for certain compounds compared to ESI.[5]
Poor Fragmentation	1. Optimize Collision Energy: Perform a compound optimization experiment to determine the collision energy that yields the most intense and stable product ion.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Steps
Column Overload	1. Reduce Injection Volume: Inject a smaller volume of the sample extract. 2. Dilute the Sample: Dilute the final extract before injection.
Matrix Components Affecting Chromatography	1. Enhance Sample Cleanup: Use a more effective sample preparation method (e.g., SPE). 2. Use a Guard Column: A guard column can protect the analytical column from strongly retained matrix components.
Incompatible Sample Solvent	1. Match Sample Solvent to Mobile Phase: Ensure the final sample extract is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase.

Experimental Protocols

Protocol 1: Protein Precipitation for Propofol Analysis in Plasma

This protocol is a quick and simple method for sample cleanup, but may be more susceptible to matrix effects compared to SPE.

• Sample Preparation:

  • To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of Propofol-d14 internal standard working solution.

  • Vortex for 10 seconds.

• Protein Precipitation:

  • Add 300 µL of cold acetonitrile (B52724) to the plasma sample.

  • Vortex vigorously for 1 minute.

• Centrifugation:

  • Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Injection:

  • Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) for Propofol Analysis in Plasma

This protocol provides a more thorough cleanup and can significantly reduce matrix effects.

• Sample Pre-treatment:

  • To 200 µL of plasma sample, add 20 µL of Propofol-d14 internal standard working solution.

  • Add 200 µL of 4% phosphoric acid in water and vortex.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 0.1 M acetate (B1210297) buffer (pH 4.5).

  • Wash the cartridge with 1 mL of methanol/water (50:50, v/v).

• Elution:

  • Elute the propofol and Propofol-d14 with 1 mL of a suitable organic solvent (e.g., ethyl acetate or a mixture of dichloromethane/isopropanol/ammonium hydroxide).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Injection:

  • Inject an appropriate volume into the LC-MS/MS system.

Quantitative Data Summary

The following tables summarize typical performance data for propofol analysis using different sample preparation methods with a deuterated internal standard.

Table 1: Comparison of Recovery and Matrix Effects for Different Sample Preparation Methods

Parameter	Protein Precipitation	Solid-Phase Extraction (SPE)
Recovery of Propofol	80-95%[6]	>95%[7][8]
Recovery of Propofol-d14	Similar to Propofol	Similar to Propofol
Matrix Effect (Ion Suppression)	Can be significant	Minimized
IS-Normalized Matrix Effect (%CV)	< 15%	< 5%[4]

Table 2: Typical LC-MS/MS Method Validation Parameters

Parameter	Typical Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1-5 ng/mL[7][9]
Intra-day Precision (%CV)	< 15%[4]
Inter-day Precision (%CV)	< 15%[4]
Accuracy (% Bias)	Within ±15%[4]

Visualizations

Diagram 1: General Workflow for Propofol Bioanalysis

Caption: Overview of the bioanalytical workflow for propofol quantification.

Diagram 2: The Role of Propofol-d14 in Correcting Ion Suppression

References

• 1. Mass spectral fragmentation of the intravenous anesthetic propofol and structurally related phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A new method for the quantitation of propofol in human plasma: efficient solid-phase extraction and liquid chromatography/APCI-triple quadrupole mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Validation of an LC-MS/MS Method for the Determination of Propofol, Midazolam, and Carbamazepine in Rat Plasma: Application to Monitor Their Concentrations Following Co-administration - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing injection volume for Propofol-d14 analysis

Welcome to the Technical Support Center for Propofol-d14 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the optimal injection volume for Propofol-d14 analysis by LC-MS/MS?

A1: The optimal injection volume is not a single value but depends on several factors, including the column dimensions, sample concentration, and the sensitivity of your mass spectrometer. A general guideline is to keep the injection volume between 1-2% of the total column volume to avoid peak distortion and overloading.[1] For example, for a common UHPLC column with dimensions of 50 x 2.1 mm, the ideal injection volume would be in the range of 1.2 to 2.4 µL.[1] It is crucial to perform a loading study by injecting varying volumes of your sample to determine the optimal volume that provides a balance between sensitivity and chromatographic performance (i.e., good peak shape and resolution).

Q2: How does the sample solvent affect the injection volume and peak shape?

A2: The composition of the sample solvent relative to the mobile phase is critical. If the sample solvent is stronger (i.e., has a higher elution strength) than the initial mobile phase in a gradient method, it can lead to peak broadening or splitting, especially with larger injection volumes. Ideally, the sample should be dissolved in a solvent that is weaker than or of the same strength as the initial mobile phase.[2] If a stronger solvent must be used, the injection volume should be kept to a minimum.

Q3: Can I increase the injection volume to improve the sensitivity for low-concentration samples of Propofol-d14?

A3: Yes, increasing the injection volume is a common strategy to improve sensitivity for low-concentration samples.[1] However, this should be done with caution. As the injection volume increases, there is a higher risk of column overloading, which can manifest as broadened or asymmetrical peaks and a loss of resolution.[1] A systematic approach involves gradually increasing the injection volume while monitoring the peak shape and resolution. Large volume injections can be successfully implemented, especially when combined with techniques like on-line solid-phase extraction (SPE), which can help to concentrate the analyte and remove matrix components before introduction to the analytical column.[3]

Q4: What are the signs of column overload due to excessive injection volume?

A4: The primary indicators of column overload are poor peak shape, including fronting (a leading edge to the peak), tailing (a trailing edge), or a broadened, more rounded peak instead of a sharp, Gaussian one.[4] You may also observe a decrease in resolution between Propofol-d14 and other components in your sample. In severe cases, the retention time may shift.

Troubleshooting Guide

This guide addresses specific issues you may encounter when optimizing the injection volume for your Propofol-d14 analysis.

Problem	Potential Cause	Troubleshooting Steps
Poor Peak Shape (Fronting, Tailing, or Broadening)	Injection Volume Too Large: The column is overloaded with the sample.	1. Reduce the injection volume incrementally (e.g., by 50%) and observe the effect on the peak shape. 2. As a general rule, the injection volume should not exceed 1-2% of the column's total volume.[1] 3. If a larger volume is necessary for sensitivity, consider diluting the sample and injecting a larger volume of the diluted sample, provided the sample solvent is weaker than the mobile phase.
Sample Solvent Mismatch: The sample is dissolved in a solvent significantly stronger than the mobile phase.	1. If possible, dissolve the sample in the initial mobile phase.[5] 2. If a stronger solvent is required for solubility, minimize the injection volume. 3. Consider using a co-injection of a weaker solvent to mitigate the effects of the strong sample solvent.
Inconsistent or Non-Reproducible Peak Areas	Autosampler Issues: The autosampler is not accurately delivering the set injection volume.	1. Check for air bubbles in the sample vial and syringe.[6] 2. Ensure the vial cap is not sealed too tightly, which can create a vacuum and prevent the correct volume from being drawn. 3. Perform routine maintenance on the autosampler, including cleaning the needle and seat, and checking for leaks in the sample loop.[7]
Sample Precipitation: The sample may be precipitating in the autosampler or at the head of the column.	1. Ensure the sample is fully dissolved in the injection solvent.[4] 2. Check the compatibility of the sample solvent with the mobile phase to prevent precipitation upon injection.
Low Signal Intensity or Sensitivity	Injection Volume Too Small: The amount of analyte being introduced to the mass spectrometer is insufficient for detection.	1. Gradually increase the injection volume while monitoring for signs of overloading. 2. If a larger injection volume compromises peak shape, consider concentrating the sample before injection. 3. Optimize the on-line SPE-LC-MS/MS method, as this allows for larger injection volumes without compromising chromatography.[3]
Ion Suppression: Co-eluting matrix components are interfering with the ionization of Propofol-d14 in the mass spectrometer source.	1. While not directly an injection volume issue, a large injection volume can exacerbate matrix effects by introducing more interfering compounds.[8] 2. Improve sample clean-up procedures (e.g., using solid-phase extraction) to remove matrix interferences.[8] 3. Modify the chromatographic method to better separate Propofol-d14 from interfering matrix components.
Carryover (Presence of Propofol-d14 peak in blank injections)	Adsorption of Analyte: Propofol, being a "sticky" compound, can adsorb to surfaces in the injection pathway.	1. Implement a robust needle and injection port washing procedure between samples, using a strong solvent.[9] 2. Inject one or more blank samples after high-concentration samples to assess and mitigate carryover.[9] 3. If carryover persists, consider replacing components of the flow path such as tubing or the injection valve rotor seal.

Experimental Protocols

Below are summarized experimental parameters from published methods for Propofol analysis, which can serve as a starting point for method development.

Table 1: Example LC-MS/MS Parameters for Propofol Analysis

Parameter	Method 1	Method 2
LC System	Waters ACQUITY UPLC I-Class	Not Specified
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm (2.1 x 50 mm)	ACE Excel 3 Super C18 (2.1 x 50 mm, 3 µm)
Column Temperature	30 °C	Not Specified
Mobile Phase A	Not Specified	Not Specified
Mobile Phase B	Not Specified	Not Specified
Flow Rate	Not Specified	0.5 mL/min
Injection Volume	10 µL	Not Specified
Ionization Mode	Electrospray Negative Ionization	Negative Ion APCI
MS System	Xevo® TQD Tandem Mass Spectrometer	Not Specified
Data Acquisition	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)
Reference	[3]	[10]

Visualizations

Diagram 1: Workflow for Optimizing Injection Volume

Caption: A logical workflow for the systematic optimization of injection volume in LC-MS/MS analysis.

References

• 1. HPLC Tips & Tricks: Optimizing Injection Volume | Separation Science [sepscience.com]
• 2. halocolumns.com [halocolumns.com]
• 3. Increase of the LC-MS/MS sensitivity and detection limits using on-line sample preparation with large volume plasma injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS [HPLC TRAINING ARTICLES] : HPLC Injection Volume: What Should I Dilute It In and How Much Sample Can I Inject? [hplctips.blogspot.com]
• 5. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. researchgate.net [researchgate.net]
• 8. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 9. shopshimadzu.com [shopshimadzu.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Propofol-d14 Isotopic Interference

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing isotopic interference when using Propofol-d14 as an internal standard in mass spectrometry-based assays.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of propofol (B549288) using Propofol-d14 as an internal standard.

Issue 1: Inaccurate Quantification at High Propofol Concentrations

Symptoms:

• The calibration curve becomes non-linear at higher concentrations of the unlabeled propofol.

• The calculated concentrations of high-concentration quality control (QC) samples are biased high.

Possible Cause: Isotopic contribution from the natural abundance of isotopes in the unlabeled propofol (analyte) can interfere with the signal of the deuterated internal standard (Propofol-d14). The molecular ion of propofol has a nominal mass of 178 Da. Due to the natural abundance of ¹³C, there will be isotopic peaks at m/z 179 (M+1) and 180 (M+2). At high concentrations of propofol, the intensity of these isotopic peaks can become significant and overlap with the signal of the deuterated internal standard.

Solution:

• Assess the Isotopic Contribution:

  • Analyze a high-concentration standard of unlabeled propofol and monitor the mass channels for both propofol and Propofol-d14.

  • Quantify the percentage of the propofol signal that is detected in the Propofol-d14 channel. A contribution of more than 1-2% may indicate significant interference.

• Optimize Chromatographic Separation:

  • Ensure baseline chromatographic separation of propofol and any potential interfering matrix components. While propofol and Propofol-d14 will co-elute, good chromatography minimizes other sources of interference.

• Adjust Internal Standard Concentration:

  • Increase the concentration of the Propofol-d14 internal standard. This will increase the signal of the internal standard, making the relative contribution from the unlabeled propofol less significant.

• Mathematical Correction:

  • If the interference is predictable and consistent, a mathematical correction can be applied to the measured signal of the internal standard. However, this approach should be used with caution and be thoroughly validated.

Issue 2: Unexpected Peaks in the Propofol-d14 Channel for Blank Samples

Symptoms:

• A peak is observed at the retention time of Propofol-d14 in blank samples (samples without internal standard).

Possible Cause:

• Carryover: Residual propofol or Propofol-d14 from a previous high-concentration sample may be carried over in the injection system.

• Contamination: The blank matrix or solvents may be contaminated with propofol or Propofol-d14.

• Isobaric Interference: An endogenous compound in the matrix may have the same nominal mass as Propofol-d14 and co-elute.

Solution:

• Address Carryover:

  • Inject a series of blank solvent injections after a high-concentration sample to assess for carryover.

  • Optimize the autosampler wash procedure by using a stronger wash solvent and increasing the wash volume and duration.

• Verify Blank Matrix and Solvents:

  • Analyze the blank matrix and all solvents used in the sample preparation to check for contamination.

• Investigate Isobaric Interference:

  • If the interference persists, it may be due to an isobaric interference from the matrix.

  • Modify the chromatographic method (e.g., change the gradient, use a different column) to separate the interfering peak from Propofol-d14.

  • If chromatographic separation is not possible, a different precursor-product ion transition for Propofol-d14 may need to be selected.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of Propofol-d14 analysis?

A1: Isotopic interference occurs when the signal from the naturally occurring stable isotopes of unlabeled propofol overlaps with the signal of the deuterated internal standard, Propofol-d14. Propofol contains carbon atoms, which have a natural isotope, ¹³C, with an abundance of approximately 1.1%. At high concentrations of propofol, the signal from propofol molecules containing one or more ¹³C atoms can spill over into the mass channel being monitored for Propofol-d14, leading to inaccurate quantification.

Q2: How can I select the best precursor-product ion transitions for propofol and Propofol-d14 to minimize interference?

A2: The selection of precursor-product ion transitions is critical for minimizing interference. In negative ion mode, propofol typically forms a deprotonated molecule [M-H]⁻ at m/z 177.2. A common fragmentation is the loss of a methyl group, resulting in a product ion at m/z 161.0.[1][2][3][4] For Propofol-d14, the deprotonated molecule would be expected at approximately m/z 191.2. A corresponding loss of a deuterated methyl group would result in a product ion around m/z 173.2. It is important to experimentally determine the optimal transitions and collision energies.

Q3: What is the expected mass difference between propofol and Propofol-d14?

A3: Propofol has a molecular formula of C₁₂H₁₈O. Propofol-d14 has 14 hydrogen atoms replaced by deuterium (B1214612). The mass of a hydrogen atom is approximately 1.008 Da, and the mass of a deuterium atom is approximately 2.014 Da. Therefore, the expected mass difference is approximately 14 Da.

Q4: Can the isotopic purity of Propofol-d14 affect my results?

A4: Yes, the isotopic purity of the Propofol-d14 internal standard is crucial. If the deuterated standard contains a significant amount of unlabeled propofol, it can lead to an underestimation of the analyte concentration. Always use a high-purity internal standard and verify its purity if possible.

Data Presentation

Table 1: Mass-to-Charge Ratios (m/z) for Propofol and Propofol-d17 (as an analogue for Propofol-d14)

Compound	Ion Mode	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Propofol	Negative	177.2	161.0	[2]
Propofol-d17	Negative	194.2	174.2	[2]

Note: Data for Propofol-d14 is estimated based on Propofol-d17. The exact m/z values for Propofol-d14 should be determined experimentally.

Experimental Protocols

Protocol 1: Evaluation of Isotopic Interference

• Prepare a High-Concentration Propofol Standard: Prepare a solution of unlabeled propofol at the upper limit of quantification (ULOQ) in the same matrix as the samples.

• LC-MS/MS Analysis: Inject the ULOQ standard and acquire data in MRM mode, monitoring the transitions for both propofol and Propofol-d14.

• Data Analysis: Integrate the peak area in the Propofol-d14 channel at the retention time of propofol.

• Calculate Interference: Express the peak area of the interference as a percentage of the peak area of the internal standard in a typical sample.

  Interference (%) = (Peak Area of Propofol in IS Channel / Peak Area of IS in a typical sample) x 100

Visualizations

Caption: Isotopic interference from unlabeled propofol to Propofol-d14.

Caption: Troubleshooting workflow for inaccurate quantification.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass spectral fragmentation of the intravenous anesthetic propofol and structurally related phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

ensuring complete recovery of Propofol-d14 during extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to ensure the complete recovery of Propofol-d14 during extraction.

Frequently Asked Questions (FAQs)

Q1: What are the common reasons for low recovery of Propofol-d14 during extraction?

A1: Low recovery of Propofol-d14 can stem from several factors:

• Analyte Volatility: Propofol (B549288), and by extension its deuterated analog, is a volatile compound. Significant loss can occur during sample evaporation steps, even at ambient temperatures.[1]

• Suboptimal pH: The pH of the sample and extraction solvents can significantly influence the extraction efficiency of Propofol-d14.

• Matrix Effects: Components in the biological matrix (e.g., plasma, whole blood) can interfere with the extraction process, leading to ion suppression or enhancement in mass spectrometry-based analyses.

• Inappropriate Solvent Selection: The choice of extraction solvent is critical. For instance, in Supported Liquid Extraction (SLE), heptane (B126788) is a poor choice for elution despite being a good reconstitution solvent for GC injection.[1]

• Emulsion Formation in LLE: During liquid-liquid extraction (LLE), the formation of emulsions between the aqueous and organic layers can trap the analyte, leading to poor recovery.

Q2: How can I prevent the loss of Propofol-d14 during the evaporation step?

A2: To minimize the loss of the volatile Propofol-d14 during evaporation, the addition of a basic additive like 0.5% tetrabutylammonium (B224687) hydroxide (B78521) (TBAH) to the elution solvent prior to evaporation has been shown to be effective.[1] This is thought to prevent the ionization of the hydroxyl group, thereby reducing analyte loss.[1]

Q3: Which extraction technique generally provides the highest recovery for Propofol-d14?

A3: Both Supported Liquid Extraction (SLE) and optimized Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) methods have been reported to achieve high recoveries for propofol and its deuterated analogs, often exceeding 95%.[2][3] However, the optimal technique can depend on the specific sample matrix, available equipment, and desired throughput. A rapid C18 pipette-tip based SPE method showed a lower recovery of 23.6 ± 4.1%.[4]

Q4: Can the deuterated standard (Propofol-d14) behave differently from the non-deuterated Propofol during chromatography?

A4: Yes, deuterated compounds can sometimes exhibit slightly different chromatographic behavior, such as shorter retention times in reversed-phase chromatography, compared to their non-deuterated counterparts. It is crucial to verify the co-elution of the analyte and the internal standard.

Troubleshooting Guide

This guide addresses specific issues that may arise during the extraction of Propofol-d14.

Issue 1: Low Analyte Recovery

Potential Cause	Troubleshooting Step	Explanation
Analyte loss during evaporation	Add 0.5% tetrabutylammonium hydroxide (TBAH) to the elution solvent before the drying step.[1]	Propofol is volatile. TBAH is a basic additive that helps to prevent the ionization of the -OH group, reducing losses during the blowdown stage.[1]
Suboptimal extraction solvent in SLE	For whole blood extraction using ISOLUTE® SLE+, use methyl tert-butyl ether (MTBE) or ethyl acetate (B1210297) for elution instead of heptane.[1]	While heptane is a good reconstitution solvent for GC analysis, it is a poor choice for extracting propofol from the SLE column. MTBE and ethyl acetate show significantly higher recoveries.[1]
Poor retention in SPE	Optimize the SPE cartridge type (e.g., C18, mixed-mode) and the pH of the loading and wash solutions.	The choice of sorbent and the pH are critical for ensuring proper retention of propofol on the SPE cartridge and efficient removal of interferences.
Emulsion formation in LLE	- Gently swirl instead of vigorously shaking the separatory funnel.- Add a small amount of a different organic solvent.- Centrifuge the sample to break the emulsion.	Vigorous agitation can promote emulsion formation, especially with high-fat samples. Modifying the solvent system or using centrifugation can help to separate the layers.

Issue 2: High Variability in Results

Potential Cause	Troubleshooting Step	Explanation
Differential Matrix Effects	Perform a post-extraction addition experiment to evaluate the extent of ion suppression or enhancement for both Propofol and Propofol-d14.	The matrix can affect the ionization of the analyte and the internal standard differently, leading to inaccurate quantification.
Inconsistent sample pre-treatment	Ensure consistent and thorough mixing after diluting the whole blood sample.	Inadequate homogenization of the sample before loading onto the extraction column can lead to variable results.
Incomplete co-elution of analyte and internal standard	Overlay the chromatograms of Propofol and Propofol-d14 to confirm complete co-elution.	A lack of co-elution can lead to inaccurate quantification, as the internal standard would not be compensating for variations at the same retention time as the analyte.

Quantitative Data Summary

The following table summarizes reported recovery rates for propofol and its deuterated analogs using various extraction methods.

Extraction Method	Analyte	Matrix	Recovery Rate (%)	Reference
Supported Liquid Extraction (SLE)	Propofol & Propofol-d17	Whole Blood	95 - 104
Solid-Phase Extraction (SPE)	Propofol	Plasma	> 96	[2]
Solid-Phase Extraction (SPE)	Propofol	Plasma	23.6 ± 4.1	[4]
Liquid-Liquid Extraction (LLE)	Propofol	Whole Blood	95 - 100	[3]
Liquid-Liquid Extraction (LLE)	Propofol	Brain	> 95	[5]
Liquid-Liquid Extraction (LLE)	Propofol	Liver	66	[5]
Liquid-Liquid Extraction (LLE)	Propofol	Adipose Tissue	51	[5]

Experimental Protocols

Supported Liquid Extraction (SLE) Protocol for Propofol-d17 from Whole Blood

This protocol is adapted from an application note for ISOLUTE® SLE+ columns.[1]

• Sample Pre-treatment: Dilute the whole blood sample 1:1 (v/v) with HPLC-grade water and spike with Propofol-d17 internal standard. Mix thoroughly.

• Sample Loading: Load 0.3 mL of the pre-treated sample onto an ISOLUTE® SLE+ 400 μL column. Apply a brief pulse of vacuum or positive pressure to initiate flow and allow the sample to absorb for 5 minutes.

• Analyte Extraction:

  • Apply 1 mL of methyl tert-butyl ether (MTBE) and allow it to flow under gravity for 5 minutes into a collection tube containing 10 μL of 0.5% tetrabutylammonium hydroxide (TBAH) in methanol (B129727).

  • Apply a second 1 mL aliquot of MTBE and allow it to flow for another 5 minutes.

  • Apply vacuum or positive pressure for 10–20 seconds to elute any remaining solvent.

• Post-Extraction: Evaporate the extract to dryness under a stream of nitrogen at ambient temperature. Reconstitute the residue in 100 μL of heptane.

Solid-Phase Extraction (SPE) Protocol for Propofol from Human Plasma

This is a general protocol based on a method using hydrophilic-lipophilic balance cartridges.[6][2]

• Cartridge Conditioning: Condition a hydrophilic-lipophilic balance SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the plasma sample (pre-spiked with internal standard) onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent or an appropriate buffer to remove interferences.

• Elution: Elute the Propofol and Propofol-d14 from the cartridge with an appropriate organic solvent (e.g., methanol, acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Supported Liquid Extraction (SLE) workflow for Propofol-d14.

Caption: Logical flow for troubleshooting low Propofol-d14 recovery.

References

• 1. gcms.cz [gcms.cz]
• 2. A new method for the quantitation of propofol in human plasma: efficient solid-phase extraction and liquid chromatography/APCI-triple quadrupole mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitation of propofol in whole blood by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of propofol in human plasma with C18 pipette-tip based solid-phase extraction followed by liquid chromatography atmospheric-pressure chemical ionization tandem mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A simple and sensitive method for the determination of propofol in human solid tissues by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Propofol-d14 Stability and Extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH on the stability and extraction of Propofol-d14. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of Propofol-d14 in aqueous solutions?

Q2: How does pH affect the extraction of Propofol-d14 from biological matrices?

A2: The pH of the sample is a critical parameter for the efficient extraction of Propofol-d14. Being a weakly acidic compound, its ionization state is dependent on the pH of the solution. To ensure that Propofol-d14 is in its non-ionized, more lipophilic form, the pH of the aqueous sample should be adjusted to be at least 2 pH units below its pKa of 11. However, to maximize its non-ionized state and thus its partition into an organic solvent during liquid-liquid extraction (LLE) or its retention on a reversed-phase solid-phase extraction (SPE) sorbent, it is common practice to alkalinize the sample to a basic pH. Protocols often specify adjusting the sample to a pH of 9.8 or even 11.0.[3]

Q3: Can I use the same storage and handling conditions for Propofol-d14 as for Propofol (B549288)?

A3: Yes, it is generally safe to assume that the stability and handling requirements for Propofol-d14 are very similar to those of Propofol. Deuterium labeling is unlikely to significantly alter the fundamental physicochemical properties that dictate its stability, such as its pKa and susceptibility to acid-base hydrolysis. Therefore, storing Propofol-d14 solutions under the same recommended conditions as for Propofol (e.g., protected from light, at controlled room temperature or refrigerated, and within the recommended pH range of the formulation) is a sound practice.

Q4: What are the common degradation products of Propofol at different pH values?

A4: Under strongly alkaline conditions (e.g., 5 N NaOH), one of the identified degradation products of propofol is propofol impurity J as described in the European Pharmacopoeia.[4] Under acidic conditions, degradation occurs, but specific common degradation products are less frequently detailed in the literature. It is important to perform forced degradation studies and use a stability-indicating analytical method to separate and identify any potential degradants in your specific experimental conditions.

Troubleshooting Guides

Issue 1: Low Recovery of Propofol-d14 During Extraction

Possible Cause: Incorrect pH of the sample during extraction.

Troubleshooting Steps:

• Verify Sample pH: Ensure that the pH of your biological sample (e.g., plasma, whole blood) is appropriately adjusted before extraction. For optimal recovery of the weakly acidic Propofol-d14, the pH should be basic to suppress the ionization of the phenolic hydroxyl group.

• Optimize pH: If you are still experiencing low recovery, consider optimizing the pH. A pH of 9.8 to 11.0 is often recommended for the extraction of propofol.[3]

• Check Buffer Capacity: Ensure that the buffer used for pH adjustment has sufficient capacity to maintain the desired pH throughout the extraction process, especially when dealing with complex biological matrices.

Issue 2: Inconsistent Analytical Results for Propofol-d14 Stability Studies

Possible Cause 1: pH shifts in the sample solution over time.

Troubleshooting Steps:

• Monitor pH: Regularly monitor the pH of your stability samples at each time point to ensure it remains constant.

• Use a Suitable Buffer: Employ a buffer with a pKa close to the desired storage pH to provide adequate buffering capacity and prevent significant pH fluctuations.

Possible Cause 2: Degradation of Propofol-d14 due to inappropriate pH.

Troubleshooting Steps:

• Review Storage pH: Confirm that the pH of your storage solution is within the optimal range for Propofol-d14 stability (neutral to slightly alkaline).

• Perform Forced Degradation: Conduct forced degradation studies under acidic and alkaline conditions to understand the degradation profile of Propofol-d14 in your specific matrix and to ensure your analytical method is stability-indicating.

Data Summary

Table 1: pH-Dependent Stability of Propofol

pH Condition	Temperature	Duration	Degradation (%)	Reference
5 N HCl	60°C	2 hours	13.4	[4]
2 M HCl	80°C	60 min	"Less degradation was observed"	[2][5]
pH 7.4	Room Temp / 10°C	24 hours	Not significant	[2]
2 M NaOH	80°C	60 min	"Sufficient degradation"	[2][5]
5 N NaOH	60°C	24 hours	12.5	[4]

Note: Data is for Propofol and is expected to be comparable for Propofol-d14.

Table 2: pH and Propofol Extraction Recovery

Extraction Method	Matrix	pH	Extraction Solvent	Average Recovery (%)	Reference
Liquid-Liquid Extraction	Whole Blood	4.0	Ethyl acetate (B1210297) and hexane	> 95	[6][7]
Liquid-Liquid Extraction	Biological Samples	Basic (not specified)	Heptane	Not specified	[3]
Liquid-Liquid Extraction	Biological Samples	9.8	Not specified	Not specified	[3]
Liquid-Liquid Extraction	Biological Samples	11.0	Not specified	Not specified	[3]
Solid-Phase Extraction	Human Plasma	Not specified	Not applicable	> 96	[8][9]

Note: While a comprehensive table of recovery at various pH values is not available, the principle of adjusting the pH to a basic level for the extraction of the weakly acidic Propofol is well-established to maximize recovery.

Experimental Protocols

Protocol 1: Forced Degradation Study of Propofol-d14

This protocol is based on established methods for forced degradation studies of propofol.[2][4]

Objective: To assess the stability of Propofol-d14 under acidic and alkaline stress conditions.

Materials:

• Propofol-d14 stock solution

• Hydrochloric acid (HCl), e.g., 2 M or 5 N

• Sodium hydroxide (B78521) (NaOH), e.g., 2 M or 5 N

• Neutralizing agent (e.g., NaOH for acidic samples, HCl for alkaline samples)

• HPLC-grade water and acetonitrile

• Volumetric flasks and pipettes

• Water bath or incubator

• Validated stability-indicating HPLC method

Procedure:

• Acid Degradation: a. Transfer a known volume of Propofol-d14 stock solution to a volumetric flask. b. Add an equal volume of HCl solution (e.g., 2 M or 5 N). c. Heat the solution in a water bath at a specified temperature (e.g., 60-80°C) for a defined period (e.g., 1-2 hours). d. Cool the solution to room temperature and neutralize it with NaOH solution. e. Dilute to the final volume with the mobile phase. f. Analyze the sample using a validated stability-indicating HPLC method.

• Alkaline Degradation: a. Transfer a known volume of Propofol-d14 stock solution to a volumetric flask. b. Add an equal volume of NaOH solution (e.g., 2 M or 5 N). c. Heat the solution in a water bath at a specified temperature (e.g., 60-80°C) for a defined period (e.g., 1-24 hours). d. Cool the solution to room temperature and neutralize it with HCl solution. e. Dilute to the final volume with the mobile phase. f. Analyze the sample using a validated stability-indicating HPLC method.

• Control Sample: Prepare a control sample by diluting the Propofol-d14 stock solution in the mobile phase without subjecting it to stress conditions.

• Data Analysis: Compare the peak area of Propofol-d14 in the stressed samples to the control sample to calculate the percentage of degradation. Examine the chromatograms for the appearance of new peaks corresponding to degradation products.

Protocol 2: pH Optimization for Liquid-Liquid Extraction of Propofol-d14 from Plasma

Objective: To determine the optimal pH for the extraction of Propofol-d14 from a plasma matrix.

Materials:

• Spiked plasma samples containing a known concentration of Propofol-d14

• A series of buffers with different pH values (e.g., pH 7, 8, 9, 10, 11)

• An appropriate organic extraction solvent (e.g., ethyl acetate, hexane, heptane, or a mixture)

• Centrifuge and vortex mixer

• Evaporation system (e.g., nitrogen evaporator)

• Validated analytical method for Propofol-d14 quantification (e.g., LC-MS/MS)

Procedure:

• Sample Preparation: Aliquot the spiked plasma into separate tubes.

• pH Adjustment: To each tube, add a specific pH buffer to adjust the plasma to the desired pH.

• Extraction: a. Add the organic extraction solvent to each tube. b. Vortex vigorously for a set time (e.g., 1-2 minutes) to ensure thorough mixing. c. Centrifuge to separate the aqueous and organic layers.

• Sample Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen. Reconstitute the residue in a known volume of the mobile phase.

• Analysis: Analyze the reconstituted samples using a validated analytical method to determine the concentration of Propofol-d14.

• Data Analysis: Calculate the extraction recovery at each pH by comparing the measured concentration to the initial spiked concentration. Plot the extraction recovery versus pH to determine the optimal pH for extraction.

Visualizations

References

• 1. asianjpr.com [asianjpr.com]
• 2. asiapharmaceutics.info [asiapharmaceutics.info]
• 3. agilent.com [agilent.com]
• 4. ejhp.bmj.com [ejhp.bmj.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. A new method for the quantitation of propofol in human plasma: efficient solid-phase extraction and liquid chromatography/APCI-triple quadrupole mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]

selecting the right concentration of Propofol-d14 internal standard

Welcome to the technical support center for the use of Propofol-d14 as an internal standard in analytical experiments. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: How do I select the appropriate concentration for my Propofol-d14 internal standard?

A1: The ideal concentration for your Propofol-d14 internal standard (IS) should be determined empirically for your specific assay. However, a general guideline is to use a concentration that provides a signal intensity approximately 50% of the highest calibration standard's response.[1] In some cases, a higher IS concentration, even exceeding the upper limit of quantification (ULOQ), can enhance the linearity of the calibration curve by helping to normalize ionization suppression across the entire range.[1] It is crucial that the chosen concentration is consistent across all samples, including calibrators and quality controls, to ensure accurate quantification.[2][3]

Q2: Why am I observing a shift in retention time between Propofol (B549288) and Propofol-d14?

A2: A slight difference in retention time between an analyte and its deuterated internal standard is a known phenomenon referred to as the "chromatographic isotope effect." This occurs because the substitution of hydrogen with deuterium (B1214612) can lead to minor changes in the molecule's physicochemical properties, causing it to elute slightly earlier in reverse-phase chromatography. While a small, consistent shift is generally acceptable, a significant or variable shift can indicate issues with the chromatographic method and may impact the accuracy of quantification, especially if it leads to differential matrix effects.[4][5]

Q3: Can I use Propofol-d14 to quantify Propofol metabolites?

A3: It is not recommended to use Propofol-d14 for the quantification of its metabolites. For the highest accuracy, each analyte should have its own corresponding stable isotope-labeled internal standard.[6] This is because the ionization efficiency and chromatographic behavior of the metabolites can be significantly different from the parent drug, meaning Propofol-d14 would not be able to adequately compensate for variations in their analysis.

Q4: What should I do if my calibration curve is non-linear at high concentrations?

A4: Non-linearity at higher concentrations can be caused by several factors, including ion source saturation or "cross-talk" between the analyte and the internal standard.[1] To address this, you can try the following:

• Optimize the internal standard concentration: As mentioned, adjusting the IS concentration can sometimes improve linearity.[1]

• Dilute the samples: Bringing the analyte concentration into the linear range of the assay through dilution can be an effective strategy.

• Use a different ion transition: If available, selecting a less abundant product ion for quantification might extend the linear dynamic range.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Propofol-d14 internal standard.

Issue 1: Poor Reproducibility of the Analyte/Internal Standard Area Ratio

Poor reproducibility can undermine the reliability of your results. The following workflow can help you diagnose and resolve this issue.

References

• 1. researchgate.net [researchgate.net]
• 2. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]

addressing carryover issues in Propofol-d14 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address carryover issues encountered during the analysis of Propofol-d14. The information is tailored for researchers, scientists, and drug development professionals to ensure accurate and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is carryover in the context of Propofol-d14 analysis?

A1: Carryover refers to the appearance of a signal corresponding to Propofol-d14 in a blank or subsequent sample injection after the analysis of a high-concentration sample or calibrator.[1][2] This phenomenon can lead to inaccurate quantification and false-positive results. It occurs when residual amounts of the analyte from a previous injection are retained somewhere in the analytical system.[3]

Q2: Why is Propofol-d14 susceptible to carryover?

A2: Propofol, and by extension its deuterated internal standard Propofol-d14, is a hydrophobic and "sticky" compound.[1] Such molecules have a tendency to adsorb to surfaces within the liquid chromatography-mass spectrometry (LC-MS) or gas chromatography (GC) system, such as the injection needle, tubing, column, and ion source.[1][3] This adsorption can lead to its gradual release in subsequent analyses, causing carryover.

Q3: What are the common sources of carryover in an LC-MS or GC system?

A3: The primary sources of carryover can be localized to several components of the analytical system:

• Autosampler: Residue on the injection needle (both internal and external surfaces), syringe, and rotor seals are common culprits.[3][4][5]

• Injection Valve: Worn or dirty rotor seals can trap and later release the analyte.[4]

• Chromatography Column: The column, including the frits and the stationary phase, can retain sticky compounds.[1][3] Guard columns can also be a significant source of carryover.[3]

• Connecting Tubing and Fittings: Any dead volumes or rough surfaces in the fluidic path can contribute to carryover.

• Mass Spectrometer Ion Source: Contamination of the ion source can lead to persistent background signals.[3]

Q4: How can I distinguish between carryover and general system contamination?

A4: A systematic injection sequence can help differentiate between carryover and contamination. Inject a pre-blank, a high-concentration standard, and then a series of post-blanks.

• Carryover: The peak area for Propofol-d14 will be highest in the first post-blank and decrease with subsequent blank injections. The pre-blank should be clean.[4]

• Contamination: A consistent signal for Propofol-d14 will be observed in the pre-blank and all post-blank injections, suggesting contamination of the mobile phase, blank solution, or a persistent system-wide issue.[4]

Troubleshooting Guides

Guide 1: Initial Assessment and Quantification of Carryover

This guide provides a systematic approach to determine the extent of the carryover issue.

Experimental Protocol:

• Prepare Standards and Blanks:

  • Prepare a high-concentration working standard of Propofol-d14 at the upper limit of quantification (ULOQ).

  • Prepare a blank sample (matrix without the analyte).

• Injection Sequence:

  • Inject the blank sample (Pre-Blank).

  • Inject the ULOQ standard three times.

  • Inject the blank sample immediately after the last ULOQ injection (Post-Blank 1).

  • Inject two more blank samples (Post-Blank 2 and Post-Blank 3).

• Data Analysis:

  • Measure the peak area of Propofol-d14 in all injections.

  • Calculate the percent carryover using the following formula for the first post-blank: % Carryover = (Peak Area in Post-Blank 1 / Average Peak Area of ULOQ Standards) * 100%

Acceptance Criteria:

The acceptable level of carryover can vary depending on the assay requirements. A common acceptance criterion for bioanalytical methods is that the response in the blank following the ULOQ should not be more than 20% of the response at the lower limit of quantification (LLOQ).

Quantitative Data Summary:

Injection	Analyte	Expected Outcome for Carryover
Pre-Blank	Propofol-d14	No significant peak
ULOQ 1	Propofol-d14	High peak area
ULOQ 2	Propofol-d14	High peak area
ULOQ 3	Propofol-d14	High peak area
Post-Blank 1	Propofol-d14	Small peak, highest among blanks
Post-Blank 2	Propofol-d14	Smaller peak than Post-Blank 1
Post-Blank 3	Propofol-d14	Negligible or smallest peak

Guide 2: Systematic Troubleshooting to Isolate the Carryover Source

If carryover is confirmed, this guide will help pinpoint the source.

Experimental Workflow:

References

• 1. youtube.com [youtube.com]
• 2. Carryover | Waters [help.waters.com]
• 3. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Propofol-d14 Stock Solutions

This technical support center provides guidance on the long-term stability of Propofol-d14 stock solutions for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Propofol-d14 stock solutions?

Key Recommendations:

• Temperature: For long-term storage, temperatures of -20°C are recommended. For short-term storage (days to a few weeks), refrigeration at 2-8°C is acceptable.[2] Always allow the solution to equilibrate to room temperature before opening to prevent condensation.[3]

• Protection from Light: Propofol (B549288) can be light-sensitive. It is crucial to store stock solutions in amber vials or in the dark to prevent photodegradation.[1][3]

• Inert Atmosphere: To prevent oxidation, Propofol-d14 solutions should be handled and stored under an inert atmosphere, such as dry nitrogen or argon.[1] Propofol is known to be susceptible to oxidative degradation.[4]

• Container: Use tightly sealed, high-quality glass containers (e.g., amber glass vials with PTFE-lined caps) for storage.[3] Studies on propofol have shown it can be sorbed by some plastics, which could alter the concentration over time.[5]

Q2: Which solvents are best for preparing Propofol-d14 stock solutions?

The choice of solvent is critical for the stability of deuterated standards.

• Recommended Solvents: High-purity, aprotic or non-aqueous polar solvents are generally recommended. Acetonitrile and methanol (B129727) are common choices for preparing stock solutions of similar compounds.[2]

• Solvents to Avoid: Avoid acidic or basic aqueous solutions, as they can catalyze the exchange of deuterium (B1214612) atoms with protons from the solvent (H/D exchange), which would compromise the isotopic purity of the standard.[2][6][7] Given that propofol degrades in alkaline conditions, basic solvents should be strictly avoided.

Q3: How stable is the deuterium label on Propofol-d14?

The deuterium atoms on the aromatic ring of Propofol-d14 are generally stable and not readily exchangeable under neutral and anhydrous conditions. The C-D bond is stronger than the C-H bond. However, exposure to strong acids, bases, or certain metal catalysts could potentially facilitate H/D exchange.[6] Therefore, maintaining neutral pH and using high-purity solvents is essential.

Q4: Is there a significant kinetic isotope effect on the stability of Propofol-d14 compared to Propofol?

The kinetic isotope effect (KIE) refers to the change in reaction rate upon isotopic substitution.[8] For degradation reactions that involve the cleavage of a C-D bond, the reaction would be slower for the deuterated compound. However, for general storage stability where the aromatic C-D bonds are not the primary site of degradation (e.g., oxidation of the hydroxyl group), the KIE is unlikely to have a major impact on the long-term chemical stability of the stock solution. An in-vitro study showed no significant isotope effect on the metabolic hydroxylation of deuterated propofol.[9]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Inconsistent analytical results (e.g., variable peak area response for the internal standard)	1. Degradation of Propofol-d14. 2. Evaporation of solvent from the stock solution. 3. Adsorption to the container surface. 4. H/D exchange.	1. Perform a stability check on the stock solution (see Experimental Protocol below). Prepare a fresh stock solution if degradation is confirmed. 2. Ensure vials are tightly sealed. Use vials with PTFE-lined caps. 3. Consider using silanized glass vials if adsorption is suspected. 4. Verify the isotopic purity using high-resolution mass spectrometry. Ensure the solvent is neutral and anhydrous.
Appearance of unknown peaks in the chromatogram	1. Formation of degradation products. 2. Contamination of the solvent or container.	1. Analyze the stock solution by LC-MS/MS to identify potential degradation products. Propofol is known to degrade under alkaline and oxidative conditions. 2. Use high-purity solvents and clean glassware for all solution preparations.
Shift in retention time	1. Chromatographic column degradation. 2. Change in mobile phase composition. 3. Deuterated compounds can sometimes have slightly different retention times than their non-deuterated counterparts.	1. Check the performance of your analytical column with a standard mixture. 2. Prepare fresh mobile phase. 3. This is a known phenomenon and should be consistent. A sudden or drifting retention time indicates other issues.

Quantitative Data Summary

Specific quantitative data for the long-term stability of Propofol-d14 stock solutions is not available in the reviewed literature. The stability of propofol in human plasma has been studied, showing it to be relatively stable when stored frozen.

Matrix	Storage Temperature	Duration	Stability Results
Human Plasma	-20°C	8 years	Concentrations were considered relatively stable, with a median relative deviation of -7.0% between measurements taken 8 years apart.[10]

Users must perform their own stability studies for Propofol-d14 in their specific solvent and storage conditions. General guidelines suggest that stability is enhanced at lower temperatures.

General Storage Recommendations for Deuterated Compounds in Solution [2]

Solvent Type	Storage Temperature	Typical Stability Duration
Anhydrous Aprotic (e.g., Acetonitrile, Methanol)	-20°C	Long-term (Months to Years)
Anhydrous Aprotic (e.g., Acetonitrile, Methanol)	2-8°C	Short- to Mid-term (Weeks to Months)
Aqueous/Protic Solvent	2-8°C	Short-term (Hours to Days) - Not recommended for long-term storage.

Experimental Protocols

Protocol 1: Preparation of Propofol-d14 Stock and Working Solutions

This protocol outlines the preparation of a stock solution and subsequent working solutions.

• Equilibration: Allow the vial containing the neat Propofol-d14 material to equilibrate to room temperature before opening to prevent moisture condensation.[3]

• Stock Solution Preparation:

  • Under an inert atmosphere (e.g., nitrogen or argon), accurately weigh the required amount of Propofol-d14.[3]

  • Transfer the material to a Class A volumetric flask.

  • Add a high-purity, anhydrous solvent (e.g., methanol or acetonitrile) to dissolve the compound completely.[2]

  • Dilute to the mark with the same solvent to achieve the desired concentration (e.g., 1 mg/mL).

  • Mix the solution thoroughly by inversion.

• Storage: Transfer the stock solution to a clean, labeled amber glass vial with a PTFE-lined cap. Store at -20°C for long-term stability.[2]

• Working Solution Preparation:

  • Allow the stock solution to equilibrate to room temperature before use.

  • Perform serial dilutions of the stock solution with the appropriate solvent to create working solutions at the desired concentration.

  • It is recommended to prepare fresh working solutions as needed, especially at low concentrations.[1]

Protocol 2: Validation of Long-Term Stock Solution Stability

This protocol describes a method to assess the long-term stability of your Propofol-d14 stock solution.

• Time Zero (T0) Analysis:

  • Prepare a fresh stock solution of Propofol-d14 as per Protocol 1.

  • Immediately prepare a set of Quality Control (QC) samples at a known concentration by spiking a suitable matrix or solvent with the stock solution.

  • Analyze these T0 samples using a validated analytical method (e.g., LC-MS/MS) to establish the initial peak area or response ratio.

• Storage: Store the stock solution under the desired long-term conditions (e.g., -20°C in the dark).

• Analysis at Subsequent Time Points:

  • At defined intervals (e.g., 1, 3, 6, 12 months), retrieve the stock solution.

  • Allow it to equilibrate to room temperature.

  • Prepare a new set of QC samples in the same manner as the T0 samples.

  • Analyze the new QC samples using the same analytical method.

• Data Evaluation:

  • Calculate the mean response from the QC samples at each time point.

  • Compare the mean response to the mean T0 response.

  • The stock solution is generally considered stable if the mean response at a given time point is within a predefined acceptance criterion (e.g., ±15%) of the T0 value.[1]

Visualizations

Caption: Workflow for preparing and validating the stability of Propofol-d14 stock solutions.

Caption: Troubleshooting logic for inconsistent results with Propofol-d14 internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Propofol | C12H18O | CID 4943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Physicochemical compatibility and emulsion stability of propofol with commonly used analgesics and sedatives in an intensive care unit - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 9. Isotopic effect study of propofol deuteration on the metabolism, activity, and toxicity of the anesthetic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of the Long-Term Stability of Propofol in Human Plasma Frozen for Eight Years and Quantified by UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Method Validation for Propofol Assay: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of different analytical methods for the quantification of propofol (B549288) in biological matrices. The focus is on method validation parameters, offering a side-by-side look at assays utilizing a deuterated internal standard (Propofol-d17 as a proxy for Propofol-d14), a non-deuterated internal standard (thymol), and a method without an internal standard. This objective comparison is supported by experimental data and detailed protocols to aid researchers in selecting the most suitable method for their specific needs.

Performance Comparison of Analytical Methods

The choice of an internal standard is critical in bioanalytical method development to ensure accuracy and precision by correcting for variability during sample preparation and analysis. The following tables summarize the validation parameters of three distinct approaches for propofol quantification.

Table 1: Method Validation Parameters for Propofol Assays

Parameter	Method with Deuterated IS (Propofol-d17)	Method with Non-Deuterated IS (Thymol)	Method without Internal Standard
Analytical Technique	LC-APCI-MS/MS[1]	HPLC-Fluorescence	LC-MS[2]
Matrix	Human Plasma[1]	Human Whole Blood	Human Whole Blood[2]
Linearity Range	4.00 - 1,000 ng/mL[1]	0.005 - 20 µg/mL	0.05 - 1.2 µg/mL[2]
Correlation Coefficient (r²)	> 0.999[3]	> 0.9991	> 0.997[2]
Limit of Detection (LOD)	Not Reported	0.0021 µg/mL	0.005 µg/mL[3]
Lower Limit of Quantification (LLOQ)	4.00 ng/mL[1]	0.0069 µg/mL	0.05 µg/mL[2]
Intra-day Precision (%RSD)	2.3 - 15.8%[1]	0.2 - 5.8%	< 10.2%[2]
Inter-day Precision (%RSD)	2.3 - 15.8%[1]	< 15%	< 10.2%[2]
Accuracy	-4.4 to 3.0%[1]	-4.4 - 13.6%	< 10.2%[2]
Recovery	107.1 - 117.1%[1]	High	Not Reported

Experimental Workflows and Protocols

A generalized experimental workflow for the validation of a propofol assay is depicted below. This is followed by detailed protocols for each of the compared methods.

Caption: General workflow for propofol assay method validation.

Detailed Experimental Protocols

1. Method using Deuterated Internal Standard (Propofol-d17)

This protocol is based on a liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry (LC-APCI-MS/MS) method for the quantification of propofol in human plasma.[1]

• Sample Preparation:

  • A simple one-step protein precipitation is performed using acetonitrile.[1]

• Chromatographic Conditions:

  • Column: ACE Excel 3 Super C18 column (2.1 × 50 mm, 3 µm).[1]

  • Mobile Phase: Gradient elution is used.[1]

  • Flow Rate: 0.5 mL/min.[1]

• Mass Spectrometric Detection:

  • Ionization Mode: Negative ion APCI.[1]

  • Detection Mode: Multiple reaction monitoring (MRM).[1]

  • Transitions: m/z 177.2 → 161.0 for propofol and m/z 194.2 → 174.2 for the internal standard (propofol-d17).[1]

2. Method using Non-Deuterated Internal Standard (Thymol)

This protocol utilizes high-performance liquid chromatography (HPLC) with fluorescence detection.

• Sample Preparation:

  • Protein precipitation is performed followed by centrifugation.

• Chromatographic Conditions:

  • Column: Reverse phase column.

  • Detection: Fluorescence detection with excitation at 270 nm and emission at 310 nm.

3. Method without Internal Standard

This high-throughput liquid chromatography/mass spectrometry (LC-MS) method is for the quantification of propofol in human whole blood.[2]

• Sample Preparation:

  • Whole blood samples (0.2 mL) are deproteinized with methanol (B129727).[2]

• Chromatographic Conditions:

  • Column: Gemini NX column.[2]

  • Mobile Phase: Isocratic mixture of 0.05% ammonium (B1175870) hydroxide (B78521) in water and methanol (23:77, v/v).[2]

  • Flow Rate: 0.6 mL/min.[2]

• Mass Spectrometric Detection:

  • Ionization Mode: Negative mode APCI using an ion trap mass spectrometer.[2]

  • Detection Mode: Selected Ion Monitoring (SIM).[2]

References

• 1. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [Determination of propofol in human blood by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]

Propofol-d17 vs. Propofol-d14 as Internal Standards: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical step in the development of robust and reliable bioanalytical methods. This guide provides a detailed comparison of Propofol-d17 and the less common Propofol-d14 as internal standards for the quantification of propofol (B549288).

The ideal internal standard should be chemically and physically similar to the analyte, but mass-spectrometrically distinct. Deuterated analogs of the analyte are often the preferred choice for mass spectrometry-based quantification, as they exhibit similar extraction efficiency and ionization response to the parent compound, thus effectively compensating for matrix effects and variability during sample processing.

Propofol-d17 is a widely used and commercially available deuterated internal standard for propofol analysis. In contrast, specific experimental data and widespread use of Propofol-d14 as an internal standard are not prominently documented in scientific literature. This guide, therefore, leverages extensive data on Propofol-d17 and established principles of stable isotope dilution techniques to draw a comparative analysis.

Performance Data Overview

The following table summarizes the performance characteristics of analytical methods utilizing Propofol-d17 as an internal standard for propofol quantification in biological matrices. Due to the lack of available data for Propofol-d14, its potential performance characteristics are inferred based on general principles of mass spectrometry and stable isotope labeling.

Performance Parameter	Propofol-d17 (Documented)	Propofol-d14 (Inferred)	Key Considerations
Mass Difference (vs. Propofol)	+17 amu	+14 amu	A larger mass difference minimizes the risk of isotopic cross-talk, where the isotopic tail of the analyte interferes with the signal of the internal standard.
Chromatographic Co-elution	Co-elutes with propofol, ensuring effective compensation for matrix effects during chromatographic separation.	Expected to co-elute with propofol, but minor differences in retention time are possible depending on the position of deuteration.	Co-elution is crucial for the internal standard to experience the same matrix effects as the analyte.
Accuracy & Precision	Methods validated with Propofol-d17 consistently demonstrate high accuracy and precision, with intra- and inter-assay errors typically within ±15%.[1]	Expected to provide good accuracy and precision, but potentially more susceptible to variability if isotopic overlap occurs.	High accuracy and precision are fundamental for reliable quantification in regulated bioanalysis.
Matrix Effect Compensation	Effectively compensates for matrix effects in various biological samples, including plasma, whole blood, and urine.[2]	Likely to provide good compensation for matrix effects, but may be less effective than Propofol-d17 if their mass spectra have more overlap.	The ability to correct for ion suppression or enhancement is a primary reason for using a stable isotope-labeled internal standard.
Commercial Availability & Documentation	Readily available from multiple suppliers with extensive documentation in scientific literature.[3]	Not commonly listed by major suppliers of analytical standards, and lacks significant documentation in peer-reviewed literature.	Accessibility and a strong body of supporting literature are important practical considerations for method development and validation.

Experimental Protocols

A typical experimental workflow for the quantification of propofol in human plasma using a deuterated internal standard is outlined below. This protocol is based on methods that have been successfully validated using Propofol-d17.

Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma, add 20 µL of the internal standard working solution (e.g., Propofol-d17 at a suitable concentration).

• Add 300 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for analysis.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used.

• MRM Transitions:

  • Propofol: Specific precursor-to-product ion transitions are monitored.

  • Propofol-d17: Specific precursor-to-product ion transitions are monitored, which are distinct from those of propofol.

Logical Workflow for Internal Standard Selection and Use

References

• 1. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]

Propofol-d14 in Quantitative Analysis: A Comparison of Accuracy and Precision

In the realm of quantitative bioanalysis, the choice of an appropriate internal standard is paramount to ensure the accuracy and precision of analytical methods. This is particularly critical in the quantification of anesthetic agents like propofol (B549288), where precise measurements are essential for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology. This guide provides a comprehensive comparison of the performance of the deuterated internal standard, Propofol-d14, with a commonly used non-deuterated alternative, thymol (B1683141), in the quantitative analysis of propofol.

The use of a stable isotope-labeled internal standard (SIL-IS), such as Propofol-d14, is widely regarded as the gold standard in mass spectrometry-based quantitative analysis. The key advantage of a SIL-IS is its near-identical physicochemical properties to the analyte of interest. This similarity ensures that the internal standard behaves almost identically to the analyte during sample preparation, chromatography, and ionization in the mass spectrometer. Consequently, it can effectively compensate for variations in extraction efficiency, matrix effects, and instrument response, leading to more accurate and precise results. Propofol-d17, a closely related deuterated analog, has demonstrated high accuracy and precision in recent studies, with intra- and inter-assay errors within ±5%.

Non-deuterated internal standards, such as thymol, are structurally similar but not identical to the analyte. While more readily available and cost-effective, their different chemical nature can lead to variations in extraction recovery and ionization efficiency compared to the analyte, potentially compromising the accuracy and precision of the quantification.

Performance Comparison: Propofol-d14 (proxy data from Propofol-d17) vs. Thymol

The following tables summarize the performance characteristics of analytical methods for propofol quantification using a deuterated internal standard (Propofol-d17 as a proxy for Propofol-d14) and thymol.

Table 1: Method Performance with Deuterated Internal Standard (Propofol-d17)

Parameter	Performance
Linearity Range	4.00 - 1,000 ng/mL
Intra-batch Precision (%RSD)	2.3% to 15.8%
Inter-batch Precision (%RSD)	Not explicitly stated, but overall precision was within acceptable limits
Intra-batch Accuracy (%RE)	-4.4% to 3.0%
Inter-batch Accuracy (%RE)	Not explicitly stated, but overall accuracy was within acceptable limits
Extraction Recovery	107.1% - 117.1%

Data sourced from a study utilizing Propofol-d17 as the internal standard.

Table 2: Method Performance with Non-Deuterated Internal Standard (Thymol)

Parameter	Performance
Linearity Range	10 - 5000 ng/mL or ng/g
Within-day Precision (%CV)	< 10%
Between-day Precision (%CV)	< 10%
Accuracy	Not explicitly stated in terms of %RE, but precision data suggests good accuracy
Absolute Recovery	>95% (blood and brain), 66% (liver), 51% (adipose tissue)

Data sourced from a study utilizing thymol as the internal standard.[1]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to allow for replication and further evaluation.

Method 1: Propofol Quantification using Deuterated Internal Standard (Propofol-d17)

This method describes a liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry (LC-APCI-MS/MS) method for the quantification of propofol in human plasma.[2]

1. Sample Preparation:

• A simple one-step protein precipitation with acetonitrile (B52724) is performed to extract propofol and the internal standard from the plasma matrix.[2]

2. Chromatographic Separation:

• Column: ACE Excel 3 Super C18 column (2.1 × 50 mm, 3 µm).[2]

• Mobile Phase: Gradient elution is used.[2]

• Flow Rate: 0.5 mL/min.[2]

3. Mass Spectrometric Detection:

• Ionization Mode: Negative ion APCI.[2]

• Detection Mode: Multiple reaction monitoring (MRM).[2]

• Transitions:

  • Propofol: m/z 177.2 → 161.0[2]

  • Propofol-d17 (IS): m/z 194.2 → 174.2[2]

Method 2: Propofol Quantification using Non-Deuterated Internal Standard (Thymol)

This method details a gas chromatography-mass spectrometry (GC-MS) approach for the determination of propofol in various human tissues.[1]

1. Sample Preparation:

• A single-step basic extraction is performed on a 0.2-mL or 0.2-g sample using 100 µL of heptane (B126788) containing thymol (50 ng) as the internal standard.[1]

2. Gas Chromatographic Separation:

• The specific GC column and temperature program are not detailed in the abstract but would be standard for this type of analysis.

3. Mass Spectrometric Detection:

• Detection Mode: Selected-ion monitoring (SIM).[1]

• The specific ions monitored for propofol and thymol are not provided in the abstract but would be chosen based on their respective mass spectra.

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the quantitative analysis of propofol in biological samples.

Caption: A generalized workflow for the quantitative analysis of propofol.

References

• 1. A simple and sensitive method for the determination of propofol in human solid tissues by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of Propofol Analysis with Propofol-d14 as an Internal Standard: A Performance Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methodologies for the quantification of propofol (B549288) in biological matrices, with a focus on the use of deuterated internal standards such as Propofol-d14. The information presented is compiled from various studies to aid in the selection and implementation of robust analytical methods. Experimental data is summarized for easy comparison, and detailed protocols for key techniques are provided.

Comparative Analysis of Analytical Methods

The quantification of propofol in biological samples is predominantly achieved through chromatographic techniques coupled with mass spectrometry. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are the most widely used methods. The choice between these techniques often depends on the required sensitivity, sample throughput, and laboratory resources. The use of a deuterated internal standard, such as Propofol-d14 (or the structurally similar Propofol-d17), is crucial for accurate quantification as it compensates for variability in sample preparation and instrument response.[1][2]

Data Summary

The following tables summarize the performance of different analytical methods for propofol analysis based on published literature. These values can serve as a benchmark for laboratories establishing or validating their own assays.

Table 1: Performance Characteristics of GC-MS Methods for Propofol Analysis

Method	Internal Standard	Matrix	Linearity Range (µg/mL)	LLOQ (µg/mL)	Accuracy (%)	Precision (%RSD)	Recovery (%)
GC-MS[3]	-	Human Plasma	0.025 - 5	0.025	-5.8 to 11.7	3.7 to 11.6	96.6 to 99.4
GC-MS-SIM[4]	Thymol	Whole Blood	0.01 - 10	0.01	-	-	95 to 100
GC/MS and Fast GC/MS-TOF[5]	-	Biological Fluids	-	-	-	-	-
GC-Quadrupole Ion Trap MS/MS[1]	Propofol-d17	Serum, Whole Blood, etc.	0.1 - 2.0	-	-	-	-

Table 2: Performance Characteristics of LC-MS/MS Methods for Propofol Analysis

Method	Internal Standard	Matrix	Linearity Range (ng/mL)	LLOQ (ng/mL)	Accuracy (%)	Precision (%RSD)	Recovery (%)
LC-MS/MS[2]	Propofol-d17	Urine and Blood	-	0.0004 (Urine), 0.1 (Blood)	-	-	-
LC-MS/MS[6]	-	Rat Plasma	1 - 100	1	-	-	-
LC-MS/MS[7]	Propofol-d17	Serum	5 - 2000	5	>85	<15	>85

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing results across different laboratories. Below are representative protocols for propofol analysis using GC-MS and LC-MS/MS.

Propofol Analysis by GC-MS

This protocol is a generalized procedure based on common practices in the field.[1][4]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1.0 mL of the biological sample (e.g., plasma, whole blood), add the internal standard (Propofol-d14 or Propofol-d17).

• Alkalinize the sample to a pH of approximately 9.8 using a suitable buffer (e.g., sodium carbonate/bicarbonate buffer).[1]

• Add 5 mL of an organic extraction solvent (e.g., heptane[1] or a chloroform-ethyl acetate (B1210297) mixture[4]).

• Vortex the mixture for at least 15 seconds, followed by rotation for 15 minutes.

• Centrifuge at 3,000 rpm for a minimum of 10 minutes to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for GC-MS analysis.

2. GC-MS Conditions

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm

• Carrier Gas: Helium at a flow rate of 1.5 mL/min

• Oven Temperature Program: Initial temperature of 60°C for 1 min, ramp at 30°C/min to 225°C, then ramp at 75°C/min to 300°C and hold for 5 min.[8]

• Injection Mode: Splitless

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode.

• Ions to Monitor (example for Propofol and Propofol-d17):

  • Propofol: m/z 163, 178[8]

  • Propofol-d17: m/z 252, 267[2]

Propofol Analysis by LC-MS/MS

This protocol outlines a general procedure for the analysis of propofol by LC-MS/MS.[2][6]

1. Sample Preparation (Solid-Phase Extraction)

• To a plasma sample, add the internal standard (Propofol-d14 or Propofol-d17).

• Condition a mixed-mode cation exchange solid-phase extraction (SPE) cartridge.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with an appropriate solvent to remove interferences.

• Elute the propofol and internal standard with a suitable elution solvent (e.g., methanol).

• The eluate can be directly injected into the LC-MS/MS system.

2. LC-MS/MS Conditions

• Column: C18 reverse-phase column (e.g., Chromolith Performance RP-18e).[6]

• Mobile Phase: A gradient of acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) acetate).[6]

• Flow Rate: As per column specifications.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is often used for propofol.[9]

• Transitions to Monitor (example for Propofol and Propofol-d17):

  • Propofol: m/z 177 -> 135 (example)

  • Azo-Propofol Derivative: m/z 283 -> 241, 77[2]

  • Azo-Propofol-d17 Derivative: m/z 299 -> 251, 77[2]

Visualizations

The following diagrams illustrate the general workflow for propofol analysis and a decision-making process for method selection.

Caption: General workflow for propofol analysis in biological samples.

Caption: Decision tree for selecting an analytical method for propofol.

References

• 1. agilent.com [agilent.com]
• 2. LC-MS/MS and GC-MS methods in propofol detection: Evaluation of the two analytical procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitation of propofol in whole blood by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Propofol by GC/MS and Fast GC/MS-TOF in Two Cases of Poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Validation of an LC-MS/MS Method for the Determination of Propofol, Midazolam, and Carbamazepine in Rat Plasma: Application to Monitor Their Concentrations Following Co-administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mobile.labmedica.com [mobile.labmedica.com]
• 8. Development of a highly sensitive gas chromatography–mass spectrometry method preceded by solid‐phase microextraction for the analysis of propofol in low‐volume cerebral microdialysate samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Validation of an LC-MS/MS Method for the Determination of Propofol, Midazolam, and Carbamazepine in Rat Plasma: Application to Monitor Their Concentrations Following Co-administration [jstage.jst.go.jp]

Propofol Quantification: A Comparative Analysis of Methods Utilizing Propofol-d14

For researchers, scientists, and professionals in drug development, the accurate quantification of propofol (B549288) is critical for pharmacokinetic studies, therapeutic drug monitoring, and forensic analysis. The use of a stable isotope-labeled internal standard, such as Propofol-d14, is a widely accepted approach to ensure the reliability of these measurements, primarily in mass spectrometry-based methods. This guide provides an objective comparison of the linearity and range of propofol quantification methods using Propofol-d14 (or its close analogue, Propofol-d17) as an internal standard against alternative analytical techniques.

Performance Comparison of Propofol Quantification Methods

The selection of an analytical method for propofol quantification is often a trade-off between sensitivity, specificity, and accessibility of instrumentation. While methods employing a deuterated internal standard with mass spectrometric detection are considered the gold standard for their specificity and ability to correct for matrix effects and procedural losses, other methods utilizing different internal standards or detection principles are also prevalent. The following tables summarize the linearity and range of various published methods for propofol quantification.

Table 1: Propofol Quantification Methods Using Deuterated Internal Standard (Propofol-d17)

Analytical Method	Internal Standard	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Biological Matrix	Reference
UHPLC-MS/MS	Propofol-d17	50 - 10,000	0.999	Plasma	[1]
LC-APCI-MS/MS	Propofol-d17	4.00 - 1,000	Not Reported	Plasma
GC-MS/MS	Propofol-d17	100 - 2,000	Not Reported	Biological Samples
LC-MS/MS	Propofol Glucuronide-d17	100 - 10,000	Not Reported	Urine (for metabolites)

Table 2: Propofol Quantification Methods Using Alternative Internal Standards or Detection

Analytical Method	Internal Standard	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Biological Matrix	Reference
HPLC-Fluorescence	Thymol (B1683141)	100 - 10,000	0.9977	Plasma	[2]
HPLC-Fluorescence	Thymol	5 - 20,000	Not Reported	Blood
GC-MS	Thymol	25 - 5,000	0.9989	Plasma	[2]
RP-HPLC-UV	Not specified for linearity	10,000 - 110,000	0.999	Pharmaceutical Formulation
RP-HPLC-UV	Not specified for linearity	100,000 - 500,000	0.9996	Pharmaceutical Formulation

The data indicates that methods employing a deuterated internal standard, particularly with LC-MS/MS, offer a wide linear range suitable for clinical and research applications. While other methods, such as those using thymol as an internal standard, also provide adequate linearity, the use of a stable isotope-labeled internal standard like Propofol-d14 is theoretically superior. This is because it shares near-identical physicochemical properties with the analyte (propofol), ensuring it behaves similarly during sample preparation, chromatography, and ionization, thus providing more accurate correction for any variations.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. Below are summarized protocols for the key experiments cited.

Propofol Quantification using UHPLC-MS/MS with Propofol-d17

• Sample Preparation: Protein precipitation is a common method for plasma samples. To a known volume of plasma, an internal standard solution (Propofol-d17 in a suitable solvent) is added, followed by a protein precipitating agent like acetonitrile (B52724). The mixture is vortexed and then centrifuged to pellet the precipitated proteins. The resulting supernatant is collected for analysis.

• Chromatography: An ultra-high-performance liquid chromatography (UHPLC) system equipped with a C18 reverse-phase column is typically used. The mobile phase often consists of a gradient mixture of an aqueous component (e.g., water with a small amount of formic acid or ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile or methanol). The flow rate is optimized for the column dimensions and particle size.

• Mass Spectrometry: A tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source is used for detection. The analysis is performed in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions for both propofol and Propofol-d17 are monitored. This provides high selectivity and sensitivity.

Propofol Quantification using GC-MS with Thymol

• Sample Preparation: Liquid-liquid extraction is frequently employed. A blood or plasma sample is first alkalinized, and then the internal standard (thymol) is added. An organic extraction solvent, such as heptane (B126788) or a chloroform-ethyl acetate (B1210297) mixture, is used to extract propofol and thymol from the aqueous matrix.[1] The organic layer is then separated, evaporated to dryness, and the residue is reconstituted in a suitable solvent for injection into the GC-MS system.

• Chromatography: A gas chromatograph (GC) with a capillary column (e.g., a non-polar or medium-polarity column) is used for separation. The oven temperature is programmed to start at a lower temperature and ramp up to a higher temperature to ensure good separation of the analytes from matrix components.

• Mass Spectrometry: A mass spectrometer operating in electron ionization (EI) mode is used as the detector. The analysis is typically performed in selected ion monitoring (SIM) mode, where characteristic ions for propofol and thymol are monitored to enhance sensitivity and selectivity.

Visualizing the Experimental Workflow

To illustrate the general procedure for propofol quantification using an internal standard, the following diagram outlines the key steps from sample collection to data analysis.

Caption: A flowchart of the typical experimental workflow for propofol quantification.

References

• 1. Quantitation of propofol in whole blood by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Propofol Quantification: A Comparative Guide to Analytical Methods Utilizing Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of propofol (B549288) in biological matrices, with a specific focus on the use of deuterated internal standards, such as Propofol-d14. The selection of an appropriate analytical method is critical for accurate pharmacokinetic, toxicokinetic, and clinical monitoring studies. This document aims to facilitate this decision-making process by presenting a detailed overview of various techniques, their performance characteristics, and supporting experimental data.

Note on Deuterated Internal Standards

While the topic specifies Propofol-d14, the majority of published literature utilizes Propofol-d17 as the deuterated internal standard. Due to their nearly identical chemical and physical properties, the performance data for Propofol-d17 is considered a reliable surrogate for Propofol-d14 in the context of this guide. Both are stable isotope-labeled internal standards that co-elute with the analyte, providing excellent correction for matrix effects and variability in sample processing and instrument response.

Performance Comparison of Analytical Methods

The choice of analytical method for propofol quantification is often a trade-off between sensitivity, selectivity, sample throughput, and cost. The following table summarizes the limit of detection (LOD) and limit of quantification (LOQ) for propofol using various analytical techniques.

Analytical Method	Internal Standard	Matrix	LOD	LOQ/LLOQ	Reference
LC-MS/MS	Propofol-d17	Blood	Not Reported	0.1 ng/mL	[1]
GC-MS	Propofol-d17	Blood	Not Reported	5 ng/mL	[1]
GC-MS (SIM)	Not Specified	Urine	Not Reported	0.51 ng/mL	[2][3]
LC-MS/MS (MRM)	Not Specified	Urine (Propofol-glucuronide)	Not Reported	2.01 ng/mL	[2][3]
HPLC-Fluorescence	2,4-ditert-butylphenol	Whole Blood	Not Reported	5 ng/mL	[4]
HPLC-Fluorescence	Thymol	Biological Fluids	Not Reported	3 ng/mL (plasma), 5 ng/mL (blood)	[5]
GC-MS	2-(tert-Butyl)-4,6-dimethylphenol	Blood	5 ng/mL	Not Reported	[6]
GC-MS	Thymol	Whole Blood	10 ng/mL	Not Reported	[7]
LC-APCI-MS/MS	Propofol-d17	Human Plasma	Not Reported	4.00 ng/mL	[8]
GC-MS	Not Specified	Human Plasma	10 ng/mL	25 ng/mL	[9][10]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. Below are representative protocols for the most common techniques used for propofol quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This method offers high sensitivity and selectivity, making it a gold standard for bioanalytical applications.

• Sample Preparation (Protein Precipitation) [8]

  • To 100 µL of plasma sample, add 20 µL of Propofol-d17 internal standard solution (concentration to be optimized).

  • Add 300 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 13,000 rpm for 10 minutes.

  • Transfer the supernatant to an autosampler vial for analysis.

• Chromatographic Conditions [8]

  • HPLC System: Agilent 1260 series or equivalent.

  • Column: ACE Excel 3 Super C18 (2.1 × 50 mm, 3 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.5 mL/min.

  • Gradient: Start with 50% B, increase to 95% B over 2 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 2 minutes.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions (APCI) [8]

  • Mass Spectrometer: AB Sciex API 4000 or equivalent with an APCI source.

  • Ionization Mode: Negative.

  • MRM Transitions:

    • Propofol: m/z 177.2 → 161.0

    • Propofol-d17: m/z 194.2 → 174.2

  • Key Parameters: Optimize nebulizer current, curtain gas, collision gas, ion source temperature, and ion spray voltage according to the specific instrument.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a robust and reliable technique for the analysis of volatile compounds like propofol.

• Sample Preparation (Liquid-Liquid Extraction) [6][11]

  • To 1 mL of blood or plasma, add the internal standard (e.g., Propofol-d17 or a structural analog like thymol).

  • Add 5 mL of an extraction solvent (e.g., a mixture of ether and ethyl acetate).

  • Vortex for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of a suitable solvent (e.g., 100 µL of ethyl acetate) for injection.

• Chromatographic Conditions [10]

  • GC System: Agilent 7890A or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet Temperature: 250°C.

  • Injection Mode: Splitless.

  • Oven Temperature Program: Start at 80°C, hold for 1 minute, then ramp to 280°C at 20°C/min and hold for 2 minutes.

• Mass Spectrometric Conditions [10]

  • Mass Spectrometer: Agilent 5975C or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions:

    • Propofol: m/z 163, 178

    • Internal Standard (e.g., Thymol): m/z 135, 150

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

HPLC with fluorescence detection is a cost-effective alternative to mass spectrometry-based methods, offering good sensitivity for naturally fluorescent compounds like propofol.

• Sample Preparation (Protein Precipitation) [5]

  • To 500 µL of plasma or blood, add 1 mL of acetonitrile containing the internal standard (e.g., thymol).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 g for 10 minutes.

  • Inject a portion of the supernatant directly into the HPLC system.

• Chromatographic Conditions [5]

  • HPLC System: Standard HPLC system with a fluorescence detector.

  • Column: Purospher RP-18 endcapped (75 mm x 4 mm, 3 µm).

  • Mobile Phase: Acetonitrile and water (65:35, v/v).

  • Flow Rate: 0.6 mL/min.

  • Injection Volume: 20 µL.

• Fluorescence Detection [5]

  • Excitation Wavelength: 276 nm.

  • Emission Wavelength: 310 nm.

Workflow for Propofol Quantification using a Deuterated Internal Standard

The following diagram illustrates the general workflow for quantifying propofol in a biological sample using a deuterated internal standard with either LC-MS/MS or GC-MS.

Caption: Experimental workflow for propofol quantification.

Conclusion

The choice of an analytical method for propofol quantification should be guided by the specific requirements of the study, including the desired sensitivity, the nature of the biological matrix, available instrumentation, and budgetary constraints.

• LC-MS/MS offers the highest sensitivity and selectivity and is the preferred method for pharmacokinetic studies requiring low detection limits.

• GC-MS provides a robust and reliable alternative, particularly when dealing with less complex matrices or when the extreme sensitivity of LC-MS/MS is not necessary.

• HPLC with fluorescence detection represents a cost-effective and accessible option for routine monitoring, offering adequate sensitivity for many clinical applications.

The use of a deuterated internal standard, such as Propofol-d14 or its close surrogate Propofol-d17, is highly recommended for all methods to ensure the highest accuracy and precision by compensating for analytical variability. This guide provides the foundational information to assist researchers in selecting and implementing the most suitable method for their propofol analysis needs.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of GC/MS and LC/MS methods for the analysis of propofol and its metabolites in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. khu.elsevierpure.com [khu.elsevierpure.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. [Determination of propofol in human blood by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitation of propofol in whole blood by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]

Cross-Validation of Analytical Methods for Propofol Quantification Using Propofol-d14 as an Internal Standard

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical analysis and clinical toxicology, the accurate quantification of anesthetic agents like Propofol (B549288) is paramount for pharmacokinetic studies, therapeutic drug monitoring, and forensic investigations. The use of a stable isotope-labeled internal standard, such as Propofol-d14, is a cornerstone of robust bioanalytical methods, ensuring high precision and accuracy by compensating for variability in sample preparation and instrument response. This guide provides an objective comparison of different analytical methodologies for Propofol quantification, with a focus on cross-validation principles and supporting experimental data.

Cross-validation in bioanalytical settings ensures that a method is reproducible and that data generated by different laboratories or different methods are comparable.[1][2] This is critical when methods are transferred between sites or when results from different studies need to be combined.[1] The following sections detail and compare various validated methods for Propofol analysis that employ a deuterated internal standard, highlighting their performance characteristics.

Comparative Performance of Analytical Methods

The choice of an analytical method for Propofol quantification often involves a trade-off between sensitivity, throughput, and cost. The two most prevalent techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[3][4] The following table summarizes the performance of various validated methods, providing a clear comparison of their key validation parameters.

Parameter	Method 1: UHPLC-MS/MS	Method 2: LC-MS/MS	Method 3: GC-MS	Method 4: HPLC with Fluorescence Detection
Matrix	Human Plasma	Human Urine	Human Plasma	Human Plasma
Internal Standard	Deuterium-labeled Propofol	Stable Isotope Internal Standard	Propofol-d17	Thymol
Linearity Range	50–10,000 ng/mL	100–10,000 ng/mL	25–5,000 ng/mL	0.1–10 mg/L (100-10,000 ng/mL)
Correlation Coefficient (r²)	0.999	≥ 0.999	0.9989	0.9977
Lower Limit of Quantification (LLOQ)	50 ng/mL[5]	100 ng/mL[6][7]	25 ng/mL[8]	0.05 mg/L (50 ng/mL)[9]
Limit of Detection (LOD)	0.5 ng/mL[5]	Not Reported	10 ng/mL[8]	Not Reported
Intra-assay Precision (%CV)	< 5%	Not Reported	3.7%–11.6%	8.4%
Inter-assay Precision (%CV)	< 5%	6.5% (average)	Not Reported	8.8%
Accuracy (Bias %)	within ±5%	-4.2 ng/mL (average bias)	-5.8%–11.7%	8.2% (intraday), 7.0% (interday)
Recovery	Not Reported	Not Reported	96.6%–99.4%[8]	93.9%[9]
Sample Preparation	Protein Precipitation[5]	Dilute-and-Analyze[6][7]	Solid-Phase Extraction (MCX)[8]	Liquid-Liquid Extraction
Reference	[5]	[6][7]	[8]	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical methods. Below are outlines of the experimental protocols for the compared methods.

Method 1: UHPLC-MS/MS for Propofol in Human Plasma

• Sample Preparation: Protein precipitation is a straightforward and rapid technique for sample cleanup.[5]

  • To a plasma sample, an aliquot of Deuterium-labeled Propofol internal standard is added.

  • A protein precipitating agent (e.g., acetonitrile) is added, and the sample is vortexed.

  • The sample is centrifuged to pellet the precipitated proteins.

  • The supernatant is transferred for injection into the UHPLC-MS/MS system.

• Chromatography: Ultra-High-Performance Liquid Chromatography (UHPLC) with gradient elution is used for fast and efficient separation.[5]

• Detection: Tandem mass spectrometry with electrospray ionization (ESI) is employed for sensitive and selective detection of Propofol and its internal standard.[5]

Method 2: LC-MS/MS for Propofol Metabolites in Urine

• Sample Preparation: A simple "dilute-and-analyze" approach is utilized, which is ideal for high-throughput analysis.[6][7]

  • Urine samples are mixed with a stable isotope internal standard diluent.[7]

  • The diluted sample is directly injected into the LC-MS/MS system.[7]

• Chromatography: Liquid chromatography is performed using a system like the Waters ACQUITY UPLC I-Class.[7]

• Detection: A tandem mass spectrometer, such as the Xevo® TQD, is used for quantification.[7]

Method 3: GC-MS for Propofol in Human Plasma

• Sample Preparation: Solid-phase extraction (SPE) with a mixed-mode cation exchange (MCX) cartridge provides a cleaner extract compared to protein precipitation.[8]

  • Plasma samples are spiked with Propofol-d17 internal standard.

  • The samples are loaded onto the MCX cartridges.

  • The cartridges are washed to remove interferences.

  • Propofol is eluted with 100% methanol (B129727) and directly injected into the GC-MS to avoid volatile loss during concentration steps.[8]

• Chromatography: Gas chromatography separates the analyte based on its volatility and interaction with the stationary phase.

• Detection: Mass spectrometry is used for detection, providing high selectivity.

Visualizing the Workflow

To better understand the logical flow of a cross-validation study, the following diagram illustrates a typical workflow.

Inter-laboratory/Inter-method cross-validation workflow.

The diagram above outlines the key stages of a cross-validation process. It begins with the independent validation of each analytical method, followed by the analysis of a common set of quality control (QC) samples by both methods or laboratories. The resulting data is then statistically compared to ensure the results are interchangeable within acceptable limits.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC-MS/MS and GC-MS methods in propofol detection: Evaluation of the two analytical procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Overview of Analytical Methods for the Estimation of Propofol in Pharmaceutical Formulations, Biological Matrices, and Hair Marker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of the Long-Term Stability of Propofol in Human Plasma Frozen for Eight Years and Quantified by UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitation of propofol metabolites by LC-MS/MS demonstrating long detection window for urine drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Propofol-d14 Versus Other Deuterated Internal Standards for Propofol Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the quantitative bioanalysis of the anesthetic agent propofol (B549288), the use of a stable isotope-labeled internal standard is crucial for achieving accurate and reliable results, particularly in chromatography-based methods like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). An ideal internal standard co-elutes with the analyte and has a similar ionization efficiency and extraction recovery, thus compensating for variations during sample preparation and analysis. Deuterated analogs of propofol, such as Propofol-d14, Propofol-d17, and Propofol-d18, are commonly employed for this purpose. This guide provides an objective comparison of the performance of these deuterated internal standards, supported by available experimental data and detailed methodologies.

Quantitative Performance Data

The selection of a deuterated internal standard can influence the performance of a bioanalytical method. The following tables summarize the validation parameters of analytical methods using Propofol-d17 and Propofol-d18 as internal standards. At present, published, peer-reviewed data detailing the quantitative performance of a validated bioanalytical method for propofol using Propofol-d14 as an internal standard is limited.

Table 1: Performance Characteristics of Bioanalytical Methods for Propofol Using Deuterated Internal Standards

Parameter	Propofol-d17	Propofol-d18
Analytical Method	GC-MS	LC-MS/MS
Linearity Range	0.1 - 2.0 µg/mL	4.00 - 1,000 ng/mL
Accuracy (% Bias)	Not explicitly stated	-4.4% to 3.0%
Precision (% CV)	Not explicitly stated	2.3% to 15.8%
Matrix Effect (% CV)	Not explicitly stated	≤ 4.6%
Extraction Recovery	Not explicitly stated	107.1% - 117.1%
Reference	[1]	[2]

Experimental Protocols

Detailed methodologies are essential for replicating and comparing analytical methods. Below are summaries of experimental protocols for the quantification of propofol using Propofol-d17 and a general outline for methods that would employ a deuterated internal standard like Propofol-d18.

Propofol Analysis using Propofol-d17 as an Internal Standard (GC-MS Method)[1]

1. Sample Preparation:

• To 1 mL of the biological sample (e.g., serum, whole blood), add 100 µL of the Propofol-d17 internal standard working solution.

• Alkalinize the sample by adding a suitable buffer.

• Perform a liquid-liquid extraction with an appropriate organic solvent (e.g., heptane).

• Vortex and centrifuge the mixture to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Reconstitute the residue in a suitable solvent for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 220 Quadrupole Ion Trap GC-MS system or equivalent.

• Column: Agilent DB-5ms Ultra Inert column (or equivalent).

• Injection Mode: Splitless.

• Carrier Gas: Helium.

• Oven Temperature Program: Isothermal or gradient elution suitable for propofol analysis.

• Mass Spectrometer: Operated in electron ionization (EI) mode with selected ion monitoring (SIM) or tandem mass spectrometry (MS/MS) for quantification.

Propofol Analysis using a Deuterated Internal Standard (e.g., Propofol-d18) by LC-MS/MS[2]

1. Sample Preparation:

• To a small volume of plasma (e.g., 50 µL), add the internal standard solution (Propofol-d18).

• Perform protein precipitation by adding a solvent such as acetonitrile (B52724).

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of aqueous and organic solvents (e.g., water with formic acid and acetonitrile or methanol).

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction monitoring (MRM) mode.

• Ionization Source: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) in negative ion mode is often employed for propofol analysis.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the signaling pathway of propofol and a typical workflow for bioanalytical method development.

References

• 1. agilent.com [agilent.com]
• 2. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Propofol Analysis: A Comparative Guide to Method Robustness Using Propofol-d14

In the landscape of pharmaceutical research and clinical diagnostics, the accuracy and reliability of analytical methods are paramount. For the anesthetic agent Propofol, precise quantification in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic analysis. The robustness of an analytical method—its capacity to remain unaffected by small, deliberate variations in method parameters—is a critical attribute that ensures its reliability. This guide provides a comparative analysis of analytical methods for Propofol, with a focus on the enhanced robustness conferred by the use of a deuterated internal standard, Propofol-d14.

Stable isotope-labeled internal standards, such as Propofol-d14, are considered the gold standard in quantitative mass spectrometry-based bioanalysis.[1] They are chemically identical to the analyte, ensuring they co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer. This allows for effective compensation for variations in sample preparation, injection volume, and matrix effects, which are common sources of analytical variability.[1]

Comparative Analysis of Method Performance

The use of a deuterated internal standard like Propofol-d14 significantly improves the precision and accuracy of the analytical method. The following tables summarize key performance data from various validated methods, illustrating the superior performance achieved with a stable isotope-labeled internal standard compared to methods that use a structural analog or no internal standard.

Table 1: Comparison of Linearity and Sensitivity

Parameter	Method with Propofol-d14/d17 (LC-MS/MS)	Method with Alternative IS (e.g., Thymol) (HPLC)	Method without Internal Standard (HPLC)
Analyte	Propofol	Propofol	Propofol
Internal Standard	Propofol-d17	Thymol	None
Linear Range	50–10,000 ng/mL[2][3]	10-5000 ng/mL	100-500 μg/ml[4]
Correlation Coefficient (r²)	>0.999[3]	Not specified	0.9999[4]
LLOQ	50 ng/mL[2][3]	Not specified	100 μg/ml[4]

Table 2: Comparison of Accuracy and Precision

Parameter	Method with Propofol-d14/d17 (LC-MS/MS)	Method with Alternative IS (e.g., Thymol) (HPLC)	Method without Internal Standard (HPLC)
Intra-day Precision (%RSD)	<5%[2]	Not specified	<2%[4]
Inter-day Precision (%RSD)	<5%[2]	<2%[4]	<2%[4]
Accuracy (% Bias)	Within ±5%[2]	Not specified	Not specified
Mean Recovery	>85%	95.25% to 101.81%[5]	Not specified

Table 3: Robustness Assessment

Parameter Varied	Method with Propofol-d14/d17	Method without Internal Standard
Flow Rate	%RSD of results remains low	%RSD may increase significantly[4]
Mobile Phase Composition	Minimal impact on analyte/IS ratio	Can lead to shifts in retention time and affect quantification[4]
Wavelength	Not applicable for MS detection	Can impact sensitivity and accuracy[4]

Experimental Protocols

The robustness of a method is intrinsically linked to its experimental design. Below are representative protocols for sample preparation and analysis.

Protocol 1: LC-MS/MS with Propofol-d17 as Internal Standard

This method is adapted from a study on the long-term stability of Propofol in human plasma.[2][3]

• Sample Preparation:

  • To 100 µL of plasma, add 20 µL of Propofol-d17 internal standard solution.

  • Add 200 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the supernatant to an HPLC vial for analysis.

• Chromatographic Conditions:

  • System: ACQUITY UPLC H-Class System.

  • Column: C18, 1.7 µm (2.1 x 50 mm).

  • Mobile Phase: Gradient elution with a mixture of acetonitrile and water with ammonium (B1175870) fluoride.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions:

  • System: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray ionization (ESI) in negative mode.

  • Monitoring: Multiple Reaction Monitoring (MRM).

Protocol 2: RP-HPLC Method without Internal Standard

This method is based on a study for the estimation of Propofol in bulk and pharmaceutical formulations.[4]

• Sample Preparation:

  • Accurately weigh and dissolve the Propofol sample in the mobile phase to achieve a known concentration.

  • Filter the solution through a 0.45 µm membrane filter.

• Chromatographic Conditions:

  • System: Shimadzu HPLC system.

  • Column: C18 (250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Acetonitrile and Methanol (25:75 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 20 µL.

Visualizing the Workflow and Rationale

To better illustrate the processes and decision-making involved, the following diagrams are provided.

Caption: Experimental workflow for Propofol quantification using Propofol-d14.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Determination of the Long-Term Stability of Propofol in Human Plasma Frozen for Eight Years and Quantified by UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpcbs.com [ijpcbs.com]
• 5. rjptonline.org [rjptonline.org]

Performance Characteristics of Deuterated Propofol Internal Standards in Clinical Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Performance Comparison of Deuterated Propofol (B549288) Internal Standards

The following tables summarize the typical performance characteristics of analytical methods employing deuterated propofol internal standards (e.g., Propofol-d17, Propofol-d18) for the quantification of propofol in biological matrices. This data is compiled from various validated LC-MS/MS and GC-MS methods.

Table 1: Linearity and Sensitivity

Parameter	Typical Performance
Linearity (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	1 - 25 ng/mL
Upper Limit of Quantification (ULOQ)	5000 - 10,000 ng/mL

Table 2: Accuracy and Precision

Parameter	Typical Performance
Inter-assay Accuracy (% bias)	Within ±15%
Inter-assay Precision (% CV)	< 15%
Intra-assay Accuracy (% bias)	Within ±15%
Intra-assay Precision (% CV)	< 10%

Table 3: Recovery and Matrix Effect

Parameter	Typical Performance
Extraction Recovery	> 85%
Matrix Effect	Minimal and compensated by the internal standard

Experimental Protocols

Representative Protocol: Quantification of Propofol in Human Plasma by LC-MS/MS

This protocol describes a typical workflow for the quantification of propofol in human plasma using a deuterated internal standard.

1. Sample Preparation:

• Spiking: To 100 µL of human plasma, add 10 µL of the deuterated propofol internal standard working solution (e.g., Propofol-d17 at 1 µg/mL).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortexing: Vortex the mixture for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube for analysis.

2. Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate propofol from matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Propofol: Precursor ion (m/z) -> Product ion (m/z) - Specific ions to be determined based on instrumentation.

  • Deuterated Propofol (e.g., Propofol-d17): Precursor ion (m/z) -> Product ion (m/z) - Specific ions to be determined based on instrumentation.

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature).

Visualizing the Workflow

The following diagram illustrates the key steps in a typical clinical assay for propofol quantification using a deuterated internal standard.

Caption: Experimental workflow for propofol quantification.

Comparative Analysis of Propofol Extraction Methods Utilizing Propofol-d14

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of three prevalent extraction methods for propofol (B549288) from biological matrices: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT). The use of a deuterated internal standard, such as Propofol-d14, is crucial for accurate quantification by compensating for analyte loss during sample preparation and instrumental analysis. This comparison is based on experimental data from various studies to aid researchers in selecting the most suitable method for their analytical needs.

Performance Comparison of Propofol Extraction Methods

The selection of an appropriate extraction method is critical for the accuracy, sensitivity, and reproducibility of propofol quantification. The following table summarizes the key performance metrics for SPE, LLE, and PPT based on published data.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT)
Recovery Rate	96.6% - 99.4%[1][2]	83.47% - 92.11%[3]	Not explicitly stated, but intra- and interassay errors are within ±5%[4]
Matrix Effect	95.3% - 101.4%[1][2]	Not explicitly stated	Not explicitly stated, but high accuracy and precision suggest minimal effect[4]
Lower Limit of Quantification (LLOQ)	25 ng/mL[1][2]	0.20 µg/mL (200 ng/mL)[3]	50 ng/mL[4]
Linear Range	25 - 5,000 ng/mL[1]	0.02 - 10 µg/mL (20 - 10,000 ng/mL)[5][6]	50 - 10,000 ng/mL[4]
Selectivity	High, due to specific sorbent-analyte interactions.[7][8]	Moderate, dependent on solvent polarity and pH.[9]	Low, co-precipitation of other proteins and macromolecules can occur.
Throughput	Can be automated for high throughput.[7]	Generally lower throughput and can be labor-intensive.[9]	High throughput and amenable to automation.
Solvent Consumption	Generally lower than LLE.[8]	Can be high, raising environmental and cost concerns.[9]	Moderate, primarily for protein precipitation and reconstitution.

Experimental Workflows

The general workflow for propofol extraction and analysis involves sample preparation, extraction, and subsequent analysis, typically by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Caption: General workflow for propofol extraction and analysis.

Detailed Methodologies

Below are detailed protocols for each extraction method, as adapted from published research.

Solid-Phase Extraction (SPE)

This method utilizes a mixed-mode cation exchange/reversed-phase (MCX) cartridge to isolate propofol from human plasma.[1][2]

• Sample Preparation:

  • To 200 µL of blood sample, add 1 mL of phosphate (B84403) buffer saline (PBS) solution.

  • Add 50 µL of the internal standard (Propofol-d14, at a suitable concentration, e.g., 1.0 mg/L).

  • Add 50 µL of calibration standards or quality control samples.

  • Vortex the mixture.

• Extraction Protocol:

  • Condition an MCX solid-phase extraction cartridge with appropriate solvents as per the manufacturer's instructions.

  • Load the pre-treated plasma sample onto the cartridge.

  • Wash the cartridge to remove interfering substances. A typical wash may involve a weak organic solvent.

  • Elute the propofol and internal standard from the cartridge using 100% methanol (B129727).[1][2]

  • The eluate can be directly injected into the GC-MS for analysis to avoid the loss of the volatile propofol during concentration steps.[1][2]

Liquid-Liquid Extraction (LLE)

This protocol describes a general LLE method for the extraction of propofol from blood samples.

• Sample Preparation:

  • Take a defined volume of the human blood sample.

  • Add the internal standard (Propofol-d14).

  • Add an appropriate buffer to adjust the pH if necessary.

• Extraction Protocol:

  • Add an immiscible organic solvent, such as diethyl ether, to the prepared blood sample.[5][6]

  • Vortex the mixture vigorously to ensure thorough mixing and facilitate the transfer of propofol into the organic layer.

  • Centrifuge the mixture to achieve a clear separation of the aqueous and organic layers.

  • Carefully collect the organic layer containing the propofol and internal standard.

  • The organic layer can then be evaporated under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for GC-MS or LC-MS analysis.

Protein Precipitation (PPT)

This method is a rapid and straightforward approach for sample clean-up.[4]

• Sample Preparation & Extraction:

  • To 50 µL of the plasma sample, add 200 µL of methanol containing the internal standard (Propofol-d17 was used in the reference study at a concentration of 1000 ng/mL).[4]

  • Vortex the mixture to ensure complete protein precipitation.

  • Centrifuge the sample for 10 minutes at 4°C at 5000 rpm (2370 x g) to pellet the precipitated proteins.[4]

  • Collect the supernatant for analysis.

  • For increased sensitivity, a derivatization step may be employed before analysis.[4]

Discussion of Methods

• Solid-Phase Extraction (SPE) offers high recovery and selectivity, resulting in cleaner extracts and often better sensitivity.[7][8] The use of specific cartridges like the mixed-mode cation exchange provides excellent removal of matrix components.[1][2] While initial method development can be more involved, SPE is highly amenable to automation, making it suitable for high-throughput analysis.[7]

• Liquid-Liquid Extraction (LLE) is a classic and cost-effective technique.[10] However, it can be more labor-intensive, require larger volumes of organic solvents, and may be less selective than SPE.[9] The potential for emulsion formation can also complicate the extraction process.[9]

• Protein Precipitation (PPT) is the simplest and fastest of the three methods, making it ideal for rapid screening and high-throughput applications. Its primary drawback is lower selectivity, as it may not remove all interfering substances, potentially leading to greater matrix effects in the subsequent analysis.

Conclusion

The choice of extraction method for propofol analysis depends on the specific requirements of the study. For the highest accuracy and selectivity, especially for regulated bioanalysis, Solid-Phase Extraction is often the preferred method, demonstrating excellent recovery and minimal matrix effects.[1][2] Protein Precipitation offers a rapid and high-throughput alternative, suitable for situations where speed is prioritized over the cleanest possible extract.[4] Liquid-Liquid Extraction remains a viable, low-cost option, particularly when high throughput is not a primary concern.[10] Regardless of the method chosen, the consistent use of an isotopic internal standard like Propofol-d14 is paramount for achieving reliable and accurate quantification of propofol in biological samples.

References

• 1. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective and Accurate Determination Method of Propofol in Human Plasma by Mixed-Mode Cation Exchange Cartridge and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of the Long-Term Stability of Propofol in Human Plasma Frozen for Eight Years and Quantified by UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Determination of propofol in human blood by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Determination of propofol in human blood by GC-MS]. | Semantic Scholar [semanticscholar.org]
• 7. Comparison of liquid/liquid and solid-phase extraction for alkaline drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Liquid-Liquid Extraction vs. Solid-Phase Extraction Methods [kjhil.com]
• 9. aurorabiomed.com [aurorabiomed.com]
• 10. researchgate.net [researchgate.net]

Establishing the Suitability of Deuterated Propofol as an Internal Standard for a New Analytical Method

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the development of robust and reliable analytical methods for the quantification of the anesthetic agent Propofol, the choice of an appropriate internal standard is paramount. An ideal internal standard should mimic the analyte's behavior during sample preparation and analysis, thereby compensating for variations in extraction efficiency, injection volume, and ionization suppression or enhancement in mass spectrometry. This guide provides a comprehensive comparison of deuterated Propofol, specifically Propofol-d17, with other alternatives, supported by experimental data and detailed protocols to establish its suitability for new analytical methods.

While the specific isotopic variant Propofol-d14 was requested, a thorough review of scientific literature indicates that Propofol-d17 is the predominantly used and commercially available deuterated internal standard for Propofol analysis. Therefore, this guide will focus on the performance of Propofol-d17 as a representative and highly suitable deuterated internal standard.

Performance Comparison of Internal Standards

The suitability of an internal standard is evaluated based on several key performance metrics. The following table summarizes the comparative performance of Propofol-d17 against a commonly used non-isotopically labeled internal standard, Thymol, based on data from various analytical method validation studies.

Performance Metric	Propofol-d17 (Deuterated)	Thymol (Structural Analog)	Rationale for Superiority of Deuterated Standard
Linearity (R²)	>0.99	>0.99	Both perform well, but the co-eluting nature of the deuterated standard often leads to a more consistent and robust linear response across a wide concentration range.
Accuracy (% Bias)	Typically within ±5%	Can vary more significantly, sometimes exceeding ±15%	Propofol-d17 co-elutes with Propofol, leading to more effective compensation for matrix effects and extraction inconsistencies, resulting in higher accuracy.
Precision (%RSD)	<10%	<15%	The similar physicochemical properties of Propofol-d17 to the analyte lead to more reproducible results.
Recovery (%)	Consistent and comparable to Propofol	Can be more variable depending on the extraction method	The deuterated standard's extraction efficiency closely mirrors that of the native analyte.
Matrix Effect	Minimal and effectively compensated	More susceptible to differential matrix effects	As a stable isotope-labeled standard, Propofol-d17 experiences nearly identical ionization suppression or enhancement as Propofol, leading to superior correction.[1]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative experimental protocols for the analysis of Propofol using Propofol-d17 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

LC-MS/MS Method for Propofol in Human Plasma

This method is suitable for the quantification of Propofol in biological matrices with high sensitivity and selectivity.

1. Sample Preparation:

• To 100 µL of plasma sample, add 10 µL of Propofol-d17 internal standard solution (concentration will depend on the expected analyte concentration range).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Propofol: m/z 177.1 → 133.1

  • Propofol-d17: m/z 194.2 → 140.2

GC-MS Method for Propofol in Whole Blood

This method is a robust alternative for the analysis of Propofol.

1. Sample Preparation:

• To 200 µL of whole blood, add 20 µL of Propofol-d17 internal standard solution.

• Add 500 µL of ethyl acetate (B1210297) for liquid-liquid extraction.

• Vortex for 2 minutes and centrifuge at 3,000 rpm for 5 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under nitrogen.

• Reconstitute in 50 µL of ethyl acetate for injection.

2. GC Conditions:

• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm).

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 80°C, hold for 1 minute, then ramp to 280°C at 20°C/min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

3. MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Selected Ion Monitoring (SIM) Ions:

  • Propofol: m/z 163, 178

  • Propofol-d17: m/z 177, 195

Visualizing the Workflow

To better illustrate the process of establishing the suitability of Propofol-d17, the following diagrams outline the key decision-making and experimental workflows.

Caption: Logical workflow for selecting an internal standard.

Caption: LC-MS/MS experimental workflow diagram.

Conclusion

The use of a stable isotope-labeled internal standard, such as Propofol-d17, is highly recommended for the development of new analytical methods for the quantification of Propofol. Its chemical and physical similarity to the analyte ensures that it effectively compensates for variations during sample processing and analysis, leading to superior accuracy, precision, and reliability compared to structural analogs. The provided experimental protocols and workflows serve as a foundational guide for researchers to establish the suitability of deuterated Propofol in their specific analytical applications.

References

• 1. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Propofol-d14

For researchers, scientists, and drug development professionals, the integrity of the research environment is paramount. This includes the safe and compliant disposal of all chemical substances, including deuterated compounds like propofol-d14 (B1162622). While propofol-d14 is a valuable tool in metabolic studies, its disposal requires adherence to procedures that mitigate risks of environmental contamination and drug diversion.

Propofol (B549288), the parent compound, is not classified as a hazardous waste by the Resource Conservation and Recovery Act (RCRA). However, due to its high potential for diversion, many institutions treat it with the same level of caution as a controlled substance.[1] The deuteration of propofol to create propofol-d14 does not significantly alter its chemical properties in a way that would change its waste classification. Therefore, the disposal procedures for propofol-d14 should align with the established guidelines for propofol.

Immediate Safety and Handling

Before disposal, it is crucial to handle propofol-d14 with appropriate personal protective equipment (PPE). According to safety data sheets for propofol, this includes protective gloves and eye/face protection.[2][3] Work should be conducted in a well-ventilated area to avoid inhalation of any vapors or mists.[4]

Key Safety Precautions:

• Personal Protective Equipment: Wear appropriate gloves, lab coat, and safety glasses.

• Ventilation: Ensure adequate ventilation to minimize inhalation exposure.

• Spill Management: In case of a spill, contain the source if safe to do so. Absorb the spill with an inert material and place it in a sealed, appropriately labeled container for disposal.[4]

Disposal Procedures: A Step-by-Step Guide

The primary goal of propofol-d14 disposal is to render the drug non-retrievable and to prevent its release into the environment. Sewering, or flushing down the drain, is not a recommended method of disposal due to the toxicity of propofol to aquatic life.[5][6]

Recommended Disposal Methods:

• Chemical Deactivation: This is a preferred method for on-site disposal of small quantities of unused propofol-d14.

  • Activated Carbon Pouches: Place the unused propofol-d14 into a specialized drug deactivation pouch containing activated carbon.[7][8] These pouches are designed to adsorb the active pharmaceutical ingredient.

  • Liquid Destruction Systems: For liquid formulations, commercially available systems like Rx Destroyer™ can be used. These systems contain a chemical solution that denatures the drug.[1] After use, the container is sealed and can be disposed of in the non-hazardous waste.[1]

• Licensed Waste Management: For larger quantities or expired stock, a licensed reverse distributor or hazardous waste contractor should be utilized.

  • Secure Collection: Store expired or unwanted propofol-d14 in a secure, locked location until it is collected.[9]

  • Documentation: Maintain a detailed inventory and disposal records, similar to the procedures for controlled substances.[9]

  • Incineration: The collected waste will typically be destroyed via incineration by the licensed contractor.[6]

Quantitative Data Summary

Parameter	Guideline/Data	Source
DEA Controlled Substance	No, but often handled as such due to diversion risk.	[1][5]
RCRA Hazardous Waste	No	[1]
Environmental Hazard	Toxic to aquatic life.	[5][6]
Recommended Disposal	Chemical deactivation or licensed reverse distributor.	[1][7][9]
Discouraged Disposal	Sewering (down the drain).	[5][6]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of propofol-d14 in a laboratory setting.

Propofol-d14 Disposal Workflow

By adhering to these procedures, research institutions can ensure the safe and compliant disposal of propofol-d14, thereby protecting their personnel, the environment, and the integrity of their research.

References

• 1. rxdestroyer.com [rxdestroyer.com]
• 2. carlroth.com [carlroth.com]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. zoetisus.com [zoetisus.com]
• 5. Propofol and Controlled Substance Waste Disposal Program | Stericycle [stericycle.com]
• 6. rxdestroyer.com [rxdestroyer.com]
• 7. Propofol Disposal in the Anesthesia Setting: Overcoming Barriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Propofol as a Drug of Diversion: Changing Disposal Practices to Reduce Risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. research-compliance.umich.edu [research-compliance.umich.edu]

Essential Safety and Logistical Information for Handling Propofol-d14

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling and disposal of Propofol-d14. Adherence to these procedures is critical for ensuring laboratory safety and maintaining the chemical and isotopic integrity of the compound.

Hazard Identification and Personal Protective Equipment (PPE)

Propofol is classified as a hazardous substance. While Propofol-d14 is a deuterated analog, it should be handled with the same precautions as Propofol. The primary hazards include serious eye damage, skin irritation, and respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to minimize exposure.[3][4][5][6]

PPE Category	Item	Specifications
Eye Protection	Safety Goggles or Face Shield	Must provide a complete seal around the eyes to protect from splashes.[5][7]
Hand Protection	Double Gloves	Wear two pairs of powder-free, chemotherapy-grade nitrile gloves. The inner glove should be tucked under the gown cuff, and the outer glove should extend over the cuff.[3][5]
Body Protection	Disposable Gown	A long-sleeved, disposable gown made of a low-permeability fabric with a solid front and tight-fitting cuffs is required.[3][5]
Respiratory Protection	N95 Respirator or higher	Recommended, especially when handling the powder form or if there is a risk of aerosolization.[6]
Hair and Shoe Covers	Disposable Covers	To prevent contamination of the work area and product.[5]

Handling and Storage

Due to its deuterated nature, Propofol-d14 requires specific handling to prevent isotopic dilution. Many deuterated compounds are hygroscopic and can absorb moisture from the air, leading to a hydrogen-deuterium exchange.[8][9]

Handling Protocol:

• Acclimatization: Before use, allow the sealed container of Propofol-d14 to equilibrate to room temperature to prevent condensation.[9]

• Inert Atmosphere: Whenever possible, handle the compound under a dry, inert atmosphere, such as in a glove box with nitrogen or argon gas.[8][9]

• Ventilation: Ensure adequate ventilation in the handling area.[1][2]

• Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[2]

Storage Protocol:

• Secure Storage: Store Propofol-d14 in a locked, substantially constructed cabinet or safe, similar to the handling of controlled substances.[10]

• Controlled Environment: Keep the container tightly closed in a cool, dry, and well-ventilated place, protected from light.[2][8][9]

• Refrigeration: If refrigeration is required, the locked container should be securely fastened within the refrigeration unit.[10]

Disposal Plan

Propofol is toxic to aquatic life and does not readily degrade in the environment.[11][12] Therefore, it must not be disposed of down the drain.[11] Although not currently a federally controlled substance, due to the high potential for diversion and abuse, it is best practice to manage Propofol-d14 waste as a controlled substance.[10][11][12][13]

Disposal Steps:

• Segregation: All materials contaminated with Propofol-d14, including unused product, empty vials (do not dispose of the entire glass vial in a liquid waste container[13]), gloves, gowns, and other disposables, must be segregated as hazardous waste.

• Waste Containers: Use designated, clearly labeled, leak-proof, and sealed containers for all Propofol-d14 waste.[12]

• Deactivation (Optional but Recommended): Consider using a commercially available drug deactivation system to render the Propofol-d14 non-retrievable.[12][14]

• Licensed Disposal: Arrange for the disposal of Propofol-d14 waste through a licensed hazardous waste management company.[10][12] Incineration is the preferred method of destruction.[11]

• Record Keeping: Maintain detailed records of the disposal, including dates, quantities, and the name of the disposal company.[10]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Propofol-d14 in a research setting, from receiving to disposal.

Caption: Workflow for Safe Handling and Disposal of Propofol-d14.

References

• 1. carlroth.com [carlroth.com]
• 2. pharmacopoeia.com [pharmacopoeia.com]
• 3. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 4. pogo.ca [pogo.ca]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. gerpac.eu [gerpac.eu]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. research-compliance.umich.edu [research-compliance.umich.edu]
• 11. rxdestroyer.com [rxdestroyer.com]
• 12. Propofol and Controlled Substance Waste Disposal Program | Stericycle [stericycle.com]
• 13. rxdestroyer.com [rxdestroyer.com]
• 14. Propofol Disposal in the Anesthesia Setting: Overcoming Barriers - PubMed [pubmed.ncbi.nlm.nih.gov]